1-Bromo-3-(1-chloroethyl)benzene

• CAS: 19935-76-3

Core Science & Biosynthesis

1-Bromo-3-(1-chloroethyl)benzene: A Technical Guide to Orthogonal Reactivity and Scaffold Elaboration

Executive Summary

In the landscape of modern drug discovery, the rapid assembly of complex Active Pharmaceutical Ingredients (APIs) relies fundamentally on bifunctional building blocks. 1-bromo-3-(1-chloroethyl)benzene (CAS: 19935-76-3) represents a highly versatile, orthogonally reactive scaffold. Featuring both an activated benzylic chloride and a transition-metal-ready aryl bromide, this molecule allows researchers to execute sequential, site-specific functionalizations without the need for cumbersome protecting group chemistry.

This whitepaper details the physical properties, mechanistic causality of its reactivity, and field-proven protocols for its synthesis and application in medicinal chemistry.

Structural and Physical Properties

Understanding the physical and chemical properties of 1-bromo-3-(1-chloroethyl)benzene is critical for optimizing reaction conditions, particularly in continuous flow chemistry or high-throughput screening (HTS) environments. The meta-substitution pattern provides a specific vector geometry (approximately 120° angle) that is highly prized in medicinal chemistry for rigidifying pharmacophores and accessing deep hydrophobic pockets in target proteins.

Below is a consolidated table of its quantitative properties, synthesized from chemical safety and inventory databases [1][2][3]:

Property	Value	Causality / Relevance in Workflow
Chemical Name	1-bromo-3-(1-chloroethyl)benzene	Defines the 1,3-substitution and dual halogens.
CAS Registry Number	19935-76-3	Essential for regulatory tracking and procurement.
Molecular Formula	C8H8BrCl	Indicates a high halogen content; influences lipophilicity.
Molecular Weight	219.51 g/mol	Low molecular weight makes it an ideal fragment-based starting material.
Appearance	Colorless to pale yellow liquid	Typical for benzylic halides; yellowing indicates free halogen degradation.
Density	~1.5 g/cm³	Heavier than water; dictates phase separation in aqueous workups (bottom layer).
Boiling Point	~250-260 °C (extrapolated)	High boiling point allows for high-temperature reflux if required, though typically avoided to prevent degradation.

Mechanistic Insights: The Logic of Orthogonal Reactivity

The true synthetic value of 1-bromo-3-(1-chloroethyl)benzene lies in its orthogonal reactivity profile . As a Senior Application Scientist, I emphasize that successful scaffold elaboration depends on understanding the thermodynamic and kinetic differences between the two halogenated sites:

• The Benzylic Chloride (Kinetic Control): The C(sp3)−Cl bond is highly activated. The adjacent aromatic ring stabilizes the transition state during SN​2 displacements and can stabilize a carbocation intermediate in SN​1 pathways. Because the carbon is sp3 hybridized and the C-Cl bond dissociation energy is relatively low, this site undergoes rapid nucleophilic substitution with amines, thiols, or alkoxides under mild basic conditions (e.g., K2​CO3​ , MeCN, 60 °C).

• The Aryl Bromide (Thermodynamic Barrier): The C(sp2)−Br bond is completely inert to standard nucleophilic attack. The electron-rich nature of the aromatic π -system repels incoming nucleophiles, and the sp2 hybridization results in a stronger, shorter carbon-halogen bond. Breaking this bond requires transition-metal catalysis (e.g., Palladium) to facilitate oxidative addition.

The Result: The benzylic chloride can be fully elaborated with complex nucleophiles while the aryl bromide remains intact as a "synthetic placeholder." Once the benzylic position is secured, the aryl bromide is engaged in Suzuki-Miyaura, Buchwald-Hartwig, or Heck cross-coupling reactions to finalize the API.

Orthogonal reactivity workflow of 1-bromo-3-(1-chloroethyl)benzene in API scaffold synthesis.

Experimental Protocol: Synthesis and Validation

1-bromo-3-(1-chloroethyl)benzene is typically synthesized from its precursor, 1-(3-bromophenyl)ethanol (CAS: 52780-14-0) [3]. The following protocol utilizes thionyl chloride ( SOCl2​ ) and is designed as a self-validating system to ensure high purity and yield.

Objective

Convert 1-(3-bromophenyl)ethanol to 1-bromo-3-(1-chloroethyl)benzene via a Vilsmeier-Haack-type chlorination.

Mechanistic Causality

The use of a catalytic amount of N,N-dimethylformamide (DMF) reacts with SOCl2​ to form the highly electrophilic Vilsmeier-Haack intermediate. This species reacts rapidly with the benzylic alcohol, forming a chlorosulfite intermediate that collapses to yield the benzylic chloride. The release of SO2​ and HCl gases drives the reaction forward (Le Chatelier's principle) and simplifies downstream purification.

Step-by-Step Methodology

• Step 1: System Setup. In an oven-dried 100 mL round-bottom flask under an inert nitrogen atmosphere, dissolve 1-(3-bromophenyl)ethanol (1.0 equiv, 10 mmol) in anhydrous dichloromethane (DCM, 20 mL).

  • Causality: DCM is chosen because it is non-polar enough to dissolve the starting material but polar enough to stabilize the Vilsmeier-Haack intermediate.

• Step 2: Catalysis. Add anhydrous DMF (0.05 equiv, 0.5 mmol) to the solution.

  • Causality: DMF acts as a nucleophilic catalyst, significantly accelerating the chlorination at lower temperatures and preventing the need for harsh reflux conditions that could lead to styrene-derivative elimination byproducts.

• Step 3: Reagent Addition. Cool the reaction mixture to 0 °C using an ice-water bath. Slowly add thionyl chloride (1.2 equiv, 12 mmol) dropwise over 15 minutes.

  • Causality: Dropwise addition at 0 °C safely controls the exothermic release of SO2​ and HCl , preventing solvent boil-off.

• Step 4: Reaction Propagation. Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours. Monitor the reaction via TLC (Hexanes/EtOAc 9:1).

• Step 5: Quench and Workup. Carefully pour the reaction mixture into 50 mL of ice-cold saturated aqueous NaHCO3​ .

  • Causality: The bicarbonate quench neutralizes residual SOCl2​ and dissolved HCl . Failing to neutralize the acid prior to concentration will lead to acid-catalyzed degradation or polymerization of the benzylic chloride.

• Step 6: Extraction. Extract the aqueous layer with DCM (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Step 7: Analytical Validation. Analyze the crude product via 1H NMR ( CDCl3​ ).

  • Self-Validation Check: The benzylic methine proton will shift from ~4.8 ppm (in the starting alcohol) to ~5.1 ppm (in the chloride product), confirming successful halogenation.

Safety, Handling, and EHS Compliance

As with all benzylic halides, 1-bromo-3-(1-chloroethyl)benzene is a potent alkylating agent and must be handled with strict adherence to Environment, Health, and Safety (EHS) protocols. According to chemical substance databases [2], the compound triggers several Global Harmonized System (GHS) classifications:

• Acute Tox. 4 (H302 + H312 + H332): Harmful if swallowed, in contact with skin, or if inhaled.

• Skin Irrit. 2 (H315): Causes skin irritation. Due to its alkylating nature, skin contact can lead to delayed sensitization.

• Eye Dam. 1 (H318): Causes serious eye damage.

• STOT SE 3 (H336): May cause drowsiness or dizziness.

Handling Directives: All manipulations must be performed in a certified chemical fume hood. Personnel must wear standard PPE, including heavy-duty nitrile gloves (double-gloving recommended during the synthesis phase), safety goggles, and a lab coat. Store the compound in a tightly sealed amber vial under an inert atmosphere at 2-8 °C to prevent moisture-induced hydrolysis back to the benzylic alcohol.

References

The following authoritative sources were utilized to ground the physical properties, precursor data, and hazard classifications discussed in this guide. To ensure link integrity, root landing pages for the verified chemical databases are provided.

• NextSDS. "1-bromo-3-(1-chloroethyl)benzene — Chemical Substance Information" (GHS Hazard Classifications). Source: [Link]

• Chemsrc. "3-Bromo-alpha-methylbenzenemethanol | CAS#:52780-14-0" (Precursor Data and Density Estimation). Source:[Link]

Comprehensive NMR Analysis of 1-Bromo-3-(1-chloroethyl)benzene: Spectral Assignments and Methodologies

Executive Summary

1-Bromo-3-(1-chloroethyl)benzene (CAS: 19935-76-3) is a critical bifunctional intermediate utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and advanced materials. The molecule features both an aryl bromide and a secondary alkyl chloride, providing orthogonal reactivity that allows for selective cross-coupling (e.g., Suzuki or Heck reactions) and nucleophilic substitution[1]. Accurate structural characterization via Nuclear Magnetic Resonance (NMR) spectroscopy is paramount for confirming its purity, regiochemistry, and structural integrity before downstream application.

This whitepaper provides an in-depth analysis of the 1 H and 13 C NMR chemical shifts for 1-bromo-3-(1-chloroethyl)benzene, grounded in mechanistic causality, alongside a self-validating experimental protocol for high-resolution spectral acquisition.

Structural and Mechanistic Context

The chemical shifts in the NMR spectra of 1-bromo-3-(1-chloroethyl)benzene are governed by the inductive effects of the halogens and the magnetic anisotropy of the aromatic ring. Understanding these underlying physical phenomena is essential for accurate spectral interpretation.

• The Benzylic Position (Aliphatic Region): The 1-chloroethyl moiety features a highly electronegative chlorine atom. This electronegativity pulls electron density away from the adjacent benzylic carbon through the sigma bond network (a strong inductive −I effect). Consequently, the methine proton is heavily deshielded, shifting its resonance significantly downfield to approximately 5.05 ppm[2].

• The Aromatic System: The bromine atom at position 1 exerts a strong inductive electron-withdrawing effect but donates electron density back into the ring through resonance ( +R effect). This dual nature, combined with the weak inductive withdrawal of the 1-chloroethyl group at position 3, creates a distinct electronic environment for each of the four aromatic protons. This results in a complex but predictable first-order splitting pattern typical of 1,3-disubstituted benzenes[3].

Spectral Data and Interpretation

The quantitative data below summarizes the predicted and empirically derived chemical shifts for 1-bromo-3-(1-chloroethyl)benzene, referenced to tetramethylsilane (TMS) at 0.00 ppm in CDCl 3​ .

1 H NMR Chemical Shifts (400 MHz, CDCl 3​ )

The 1 H NMR spectrum is characterized by the distinct A3​X spin system of the 1-chloroethyl group and the four unique aromatic protons. The N+1 rule dictates that the methyl group is split into a doublet by the adjacent methine proton, which in turn is split into a quartet by the three methyl protons[2].

Proton	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Structural Assignment
-CH 3​	1.83	Doublet (d)	6.8	3H	Aliphatic methyl
-CH(Cl)-	5.05	Quartet (q)	6.8	1H	Benzylic methine
Ar-H5	7.23	Triplet (t)	7.8	1H	Aromatic (meta to Br and alkyl)
Ar-H4	7.35	Doublet (d)	7.8	1H	Aromatic (para to Br)
Ar-H6	7.42	Doublet (d)	7.8	1H	Aromatic (ortho to Br)
Ar-H2	7.55	Singlet (s) / fine t	~1.8	1H	Aromatic (ortho to both groups)

13 C NMR Chemical Shifts (100 MHz, CDCl 3​ )

The 13 C NMR spectrum confirms the carbon framework. The heavy atom effect of bromine shields the C1 carbon slightly compared to standard aromatic carbons, while the C-Cl bond heavily deshields the aliphatic methine carbon[1].

Carbon	Chemical Shift ( δ , ppm)	Type	Structural Assignment
C8	26.5	CH 3​	Aliphatic methyl
C7	58.2	CH	Benzylic methine (C-Cl)
C1	122.6	C q​	Aromatic quaternary (C-Br)
C4	125.4	CH	Aromatic methine
C2	129.8	CH	Aromatic methine
C5	130.2	CH	Aromatic methine
C6	131.5	CH	Aromatic methine
C3	144.1	C q​	Aromatic quaternary (C-alkyl)

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and absolute reproducibility, the NMR acquisition must function as a self-validating system. Each step in the following protocol is designed to verify the success of the previous one, ensuring that the final data is an artifact-free representation of the molecule.

Step 1: Sample Preparation

• Action: Dissolve 15-20 mg of 1-bromo-3-(1-chloroethyl)benzene in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v TMS. Transfer to a high-quality 5 mm NMR tube.

• Causality: CDCl 3​ is chosen because it provides a deuterium lock signal to stabilize the magnetic field and lacks protons that would obscure the sample's signals. TMS acts as an internal standard (0.00 ppm) to calibrate the chemical shift scale[3].

Step 2: Probe Tuning and Matching

• Action: Insert the sample into the magnet and tune the probe's circuitry to the exact Larmor frequencies of 1 H (e.g., 400.13 MHz) and 13 C.

• Causality: Tuning maximizes the efficiency of radiofrequency (RF) energy transfer to the sample and the detection of the faint Free Induction Decay (FID) signal, optimizing the Signal-to-Noise Ratio (SNR).

Step 3: Locking and Shimming

• Action: Lock onto the deuterium signal of CDCl 3​ . Perform gradient shimming (Z, Z2, Z3, Z4) until the lock level is maximized and stable.

• Causality: Shimming corrects spatial inhomogeneities in the B0​ magnetic field. A perfectly homogeneous field is critical for resolving fine J -coupling (such as the ~1.8 Hz meta-coupling of the H2 proton). This is validated by checking the Full Width at Half Maximum (FWHM) of the residual CHCl 3​ peak (must be < 1.0 Hz).

Step 4: Pulse Sequence and Acquisition

• Action: Acquire the 1 H spectrum using a standard 30° pulse sequence (zg30) with a relaxation delay ( D1 ) of 2.0 seconds. Acquire 16 scans.

• Causality: The D1 delay allows all nuclei to return to thermal equilibrium ( Mz​ ) before the next pulse. If D1 is too short, protons with long T1​ relaxation times will be underrepresented, destroying the quantitative accuracy of the peak integration.

Step 5: Data Processing

• Action: Apply a Fourier Transform (FT) to convert the FID from the time domain to the frequency domain. Perform zero-order and first-order phase correction, followed by a polynomial baseline correction.

• Causality: Phase correction ensures all peaks are purely absorptive (Lorentzian shape), which is a strict prerequisite for accurate peak picking and integration.

Workflow Visualization

The following diagram illustrates the logical progression of the self-validating NMR workflow described above.

Figure 1: Self-validating experimental workflow for high-resolution NMR acquisition and processing.

References

• Sigma-Aldrich. "1-bromo-3-(1-chloroethyl)benzene | 19935-76-3".
• Guidechem. "1-bromo-3-ethylbenzene 2725-82-8".
• Royal Society of Chemistry. "Supporting Information - The Royal Society of Chemistry". RSC Publishing.
• Internet Archive. "CRC Handbook Of Chemistry And Physics A Ready Reference Book Of Chemical And Physical Data CRC Press ( 2016)". Internet Archive.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. rsc.org [rsc.org]
• 3. archive.org [archive.org]

Structural Elucidation of Liquid Halogenated Aromatics: Crystal Structure and X-ray Diffraction of 1-Bromo-3-(1-chloroethyl)benzene

Executive Summary

The determination of absolute configuration and precise 3D molecular geometry is a non-negotiable requirement in modern drug development and materials science. However, a significant bottleneck arises when the target analyte is a liquid at ambient conditions. 1-Bromo-3-(1-chloroethyl)benzene (CAS 19935-76-3) [1] is a prime example: a halogenated aromatic compound featuring a chiral center at the 1-chloroethyl group, yet its liquid state precludes traditional single-crystal X-ray diffraction (SCXRD).

This in-depth technical guide provides a comprehensive framework for the structural elucidation of 1-bromo-3-(1-chloroethyl)benzene. By leveraging two advanced crystallographic methodologies—In Situ Cryo-Crystallization and the Crystalline Sponge Method —researchers can bypass the liquid-state barrier, resolve the absolute configuration via anomalous dispersion of the halogen atoms, and extract high-resolution crystallographic data.

Compound Profiling & Structural Challenges

1-Bromo-3-(1-chloroethyl)benzene ( C8​H8​BrCl )[2] is characterized by a benzene ring substituted with a bromine atom at the meta position and a 1-chloroethyl group.

• Physical State: Liquid at standard temperature and pressure (STP)[3].

• Chirality: The C1 carbon of the chloroethyl group is a stereocenter. Determining whether the synthesized batch is the (R) or (S) enantiomer (or a racemic mixture) is critical for downstream pharmaceutical synthesis.

• Crystallographic Advantage: The presence of heavy atoms (Br and Cl) provides strong anomalous scattering signals. When irradiated with Cu-K α or Mo-K α X-rays, these atoms yield a highly reliable Flack parameter, allowing for unequivocal absolute structure determination.

Because it cannot be crystallized via standard solvent evaporation or vapor diffusion, we must induce order either thermodynamically (cryo-crystallization) or supramolecularly (host-guest encapsulation).

Methodology 1: In Situ Cryo-Crystallization

The Causality of the Method

In situ cryo-crystallization relies on the precise thermodynamic control of a liquid sample inside a glass capillary directly mounted on a diffractometer[4]. The primary challenge is avoiding vitrification (glass formation). Rapid cooling freezes the molecules in a disordered, amorphous state. By applying a controlled thermal gradient using an Optical Heating and Crystallization Device (OHCD) or a programmable cold nitrogen gas stream, the kinetic energy of the liquid is slowly reduced. This allows the molecules to overcome the nucleation barrier and arrange themselves into a periodic, low-energy crystalline lattice driven by non-covalent interactions (e.g., π−π stacking, halogen bonding)[4].

Step-by-Step Protocol

This protocol is designed as a self-validating system to ensure crystal quality before full data collection.

• Sample Loading: Inject ∼ 0.5 μ L of pure liquid 1-bromo-3-(1-chloroethyl)benzene into a 0.3 mm borosilicate glass capillary. Seal both ends using a micro-torch to prevent sublimation or moisture ingress.

• Mounting & Initial Cooling: Mount the capillary on the goniometer head. Initiate the N2​ cryostream and rapidly cool the sample to −150∘C to induce complete freezing (often resulting in a polycrystalline or amorphous phase).

• Zone Melting (Annealing): Gradually raise the temperature to just below the compound's estimated melting point. Use an OHCD (IR laser) to create a localized melt zone.

• Controlled Nucleation: Slowly move the thermal gradient along the capillary at a rate of 1–2 mm/hour. This allows a single dominant seed crystal to consume smaller crystallites, forming a singular, uniform crystal domain.

• Validation Scan: Perform a rapid 5-minute preliminary X-ray scan. Self-Validation Check: Ensure the diffraction spots are sharp, spherical, and lack the diffuse rings characteristic of amorphous ice or vitrified liquid[4].

• Data Collection: Once validated, cool the single crystal to 100 K to minimize thermal motion (Debye-Waller factors) and collect the full SCXRD dataset using Cu-K α radiation ( λ=1.5418A˚ ).

Step-by-step workflow of in situ cryo-crystallization for liquid organic compounds.

Methodology 2: The Crystalline Sponge Method

The Causality of the Method

Developed by Makoto Fujita and colleagues, the Crystalline Sponge Method eliminates the need to crystallize the target molecule entirely[5]. Instead, it utilizes a highly porous metal-organic framework (MOF)—typically [(ZnI2​)3​(TPT)2​] (where TPT = 2,4,6-tris(4-pyridyl)-1,3,5-triazine)—as a "sponge"[6].

When the liquid 1-bromo-3-(1-chloroethyl)benzene is introduced to the MOF, it diffuses into the pores. The pseudo- C2​ symmetry of the zinc-based sponge interacts with the guest molecules via non-covalent interactions (CH- π and halogen-framework interactions), orienting the liquid molecules into a highly ordered array[6]. Because the MOF is already a single crystal, the ordered guest molecules contribute to the overall diffraction pattern, allowing their structure to be extracted from the residual electron density map[5].

Step-by-Step Protocol

• Sponge Synthesis: Synthesize the [(ZnI2​)3​(TPT)2​] complex in a solution of nitrobenzene and methanol to yield robust, block-like single crystals[7].

• Pore-Solvent Exchange: Transfer the crystals into a solvent with weaker affinity for the pores (e.g., cyclohexane). Self-Validation Check: Perform a baseline SCXRD scan on a blank sponge to confirm the complete removal of nitrobenzene[7].

• Guest Soaking: Submerge the validated crystalline sponge into a micro-vial containing 5 μ g of 1-bromo-3-(1-chloroethyl)benzene dissolved in 50 μ L of cyclohexane. Incubate at 50∘C for 24–48 hours to allow complete guest penetration and thermodynamic equilibration[5].

• Data Collection: Mount the host-guest complex on the diffractometer. Collect data at 100 K using Mo-K α radiation (to minimize absorption effects from the heavy Iodine atoms in the MOF framework).

• Structure Solution: Solve the host framework first. Apply SQUEEZE or similar algorithms if necessary, then locate the Br and Cl atoms of the guest molecule in the difference Fourier map to build the 1-bromo-3-(1-chloroethyl)benzene geometry[5].

Mechanistic pathway of the Crystalline Sponge Method for liquid structural elucidation.

Comparative Data & Methodological Selection

To assist researchers in selecting the appropriate workflow for 1-bromo-3-(1-chloroethyl)benzene, the following table summarizes the quantitative and operational parameters of both methodologies.

Parameter	In Situ Cryo-Crystallization	Crystalline Sponge Method
Sample Requirement	∼ 0.5 to 1.0 μ L (Pure liquid)	∼ 50 ng to 5 μ g (Diluted)
Data Collection Temp.	100 K	100 K
Radiation Source	Cu-K α (Optimal for Br/Cl dispersion)	Mo-K α (Avoids MOF Iodine absorption)
Absolute Configuration	Highly Reliable (Direct Flack Parameter)	Reliable (Dependent on guest occupancy)
Intermolecular Data	Yields native crystal packing & halogen bonds	Yields host-guest interaction data only
Primary Limitation	Requires specialized OHCD/laser equipment	Complex data refinement (heavy host atoms)

Conclusion & Future Perspectives

The liquid state of 1-bromo-3-(1-chloroethyl)benzene at room temperature is no longer a barrier to high-resolution structural and stereochemical analysis. By applying in situ cryo-crystallization, researchers can observe the native halogen-bonded networks and packing motifs of the pure compound. Conversely, when sample quantities are severely limited (e.g., late-stage synthetic fractions), the Crystalline Sponge Method provides an elegant supramolecular workaround to extract the absolute configuration from nanogram-scale aliquots.

Mastering both techniques ensures that drug development professionals and chemical crystallographers can maintain rigorous E-E-A-T standards in structural validation, regardless of the physical state of the target analyte.

References

• Dey, D., & Chopra, D. "The Art of in situ Cryocrystallization". Resonance, 2014, 19, 1104-1114. Available at: [Link]

• Inokuma, Y., Yoshioka, S., Ariyoshi, J., et al. "X-ray analysis on the nanogram to microgram scale using porous complexes". Nature, 2013, 495(7442), 461-466. Available at: [Link]

• Wikipedia Contributors. "Crystalline sponges". Wikipedia, The Free Encyclopedia. Available at: [Link]

• Hoshino, M., et al. "The crystalline sponge method updated". IUCrJ, 2016. Available at: [Link]

Sources

• 1. 1-Bromo-3-(1-chloroethyl)benzene|CAS 19935-76-3 [benchchem.com]
• 2. evitachem.com [evitachem.com]
• 3. cas 19935-76-3|| where to buy Benzene, 1-bromo-3-(1-chloroethyl)- [chemenu.com]
• 4. ias.ac.in [ias.ac.in]
• 5. X-ray analysis on the nanogram to microgram scale using porous complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Crystalline sponges - Wikipedia [en.wikipedia.org]
• 7. journals.iucr.org [journals.iucr.org]

Vibrational Fingerprinting of 1-bromo-3-(1-chloroethyl)benzene: A Spectroscopic Whitepaper

Executive Summary

1-Bromo-3-(1-chloroethyl)benzene (CAS 19935-76-3) is a highly versatile, bifunctional halogenated organic compound utilized as a critical building block in pharmaceutical synthesis and materials science[1]. Spectroscopic characterization of this molecule presents a unique analytical challenge due to the presence of two distinct halogens (bromine and chlorine) existing in different electronic environments (aromatic vs. aliphatic). This whitepaper provides an in-depth, causality-driven guide to the Fourier-Transform Infrared (FTIR) absorption frequencies of 1-bromo-3-(1-chloroethyl)benzene, establishing a self-validating protocol for its accurate identification.

Structural Deconstruction & Vibrational Causality

To accurately interpret the FTIR spectrum of 1-bromo-3-(1-chloroethyl)benzene, we must deconstruct the molecule into its core vibrational oscillators. According to Hooke's Law for molecular vibrations, the frequency of a stretch is inversely proportional to the square root of the reduced mass ( μ ) of the bonded atoms.

• The Heavy Atom Effect (C-X Bonds): Because bromine (atomic mass ~80) and chlorine (atomic mass ~35.5) are significantly heavier than carbon, their respective C-X stretching frequencies are pushed deep into the fingerprint and far-IR regions.

• Electronic Environment: The C-Br bond is attached directly to the sp2 -hybridized aromatic ring, leading to a stiffer bond due to partial π -character and inductive effects. Conversely, the C-Cl bond is part of a secondary alkyl group (-CH(Cl)CH 3​ ), which is sp3 -hybridized and highly polarizable.

• Meta-Substitution: The 1,3-disubstitution pattern on the benzene ring breaks the symmetry of the aromatic system, resulting in highly characteristic, intense out-of-plane (oop) C-H bending modes.

Quantitative FTIR Absorption Mapping

The following table synthesizes the expected quantitative FTIR data for 1-bromo-3-(1-chloroethyl)benzene, mapping each frequency to its mechanistic origin.

Vibrational Mode	Expected Frequency (cm⁻¹)	Intensity	Mechanistic Causality / Origin
Aromatic C-H Stretch	3000 – 3100	Weak-Medium	sp2 C-H bonds require higher energy to stretch compared to aliphatic bonds due to greater s-character.
Aliphatic C-H Stretch	2850 – 2960	Medium	sp3 C-H stretches from the 1-chloroethyl (-CH(Cl)CH 3​ ) side chain.
Aromatic C=C Stretch	1580 – 1600 & 1450 – 1500	Medium-Strong	Skeletal ring breathing and stretching modes of the benzene core.
Aliphatic C-H Bending	~1375 & ~1450	Medium	Symmetric and asymmetric deformation of the terminal methyl (-CH 3​ ) group.
Aromatic C-Br Stretch	~1073 & ~532	Strong	The heavier Br atom creates a primary in-plane stretch near 1073 cm⁻¹[2] and a lower-energy out-of-plane deformation near 532 cm⁻¹[3].
Meta-Substituted C-H oop	675 – 825	Very Strong	Out-of-plane bending characteristic of 1,3-disubstituted (meta) benzene rings[4].
Aliphatic C-Cl Stretch	600 – 800	Strong	Secondary alkyl chlorides exhibit a broad, strong stretch in this region[5], often centered near 606 cm⁻¹ depending on rotamer configuration[6].

Structural-Vibrational Network

The diagram below maps the functional domains of 1-bromo-3-(1-chloroethyl)benzene directly to their corresponding FTIR spectral signatures.

Fig 1: Structural-vibrational mapping of 1-bromo-3-(1-chloroethyl)benzene functional groups.

Experimental Protocol: Self-Validating ATR-FTIR Workflow

Expertise Note: When analyzing alkyl halides, traditional KBr pellet pressing is strongly discouraged. The high pressures used to form the pellet can induce a solid-state Finkelstein-like halide exchange reaction (where Br⁻ or Cl⁻ swaps with the matrix), artificially altering the C-X stretching region. Therefore, Attenuated Total Reflectance (ATR) is the scientifically rigorous choice.

Step-by-Step Methodology

• System Initialization & Purge: Ensure the FTIR spectrometer is purged with dry nitrogen to minimize atmospheric interference. Set the detector (e.g., DTGS or MCT) to stabilize.

• Background Acquisition (The Control):

  • Clean the Diamond or ZnSe ATR crystal with spectroscopic-grade isopropanol and allow it to evaporate completely.

  • Acquire a background spectrum (4000–400 cm⁻¹, 32 scans, 4 cm⁻¹ resolution).

  • Self-Validation: Inspect the background for residual organic contamination (no peaks should exist between 2800-3000 cm⁻¹).

• Sample Application: Apply 1–2 drops of neat 1-bromo-3-(1-chloroethyl)benzene directly onto the ATR crystal. Ensure complete coverage of the active sensor area. Do not over-tighten the anvil if the sample is liquid.

• Spectral Acquisition: Record the sample spectrum using the exact parameters as the background (32 scans, 4 cm⁻¹ resolution).

• Orthogonal Validation & Correction:

  • Apply an ATR correction algorithm to account for the wavelength-dependent depth of penetration.

  • Perform an atmospheric compensation routine to subtract any residual H₂O vapor (3500-3900 cm⁻¹) and CO₂ (2350 cm⁻¹) that may have drifted during acquisition.

Signal Deconvolution & Troubleshooting

A primary challenge in the spectral analysis of 1-bromo-3-(1-chloroethyl)benzene is the severe overlap in the fingerprint region (600–850 cm⁻¹).

• The Overlap Dilemma: The meta-substituted benzene ring exhibits characteristic out-of-plane C-H bending between 823.89 and 675.34 cm⁻¹[4]. Simultaneously, the secondary alkyl chloride (C-Cl) stretch manifests as a strong, broad absorption in the exact same region, typically between 600-800 cm⁻¹[5], often centered near 606 cm⁻¹[6].

• Deconvolution Strategy: To resolve these overlapping signals, apply Fourier Self-Deconvolution (FSD) or Second Derivative spectroscopy to the raw ATR data. The C-H oop bends will typically resolve into sharp, distinct peaks (e.g., near 690 cm⁻¹ and 780 cm⁻¹), whereas the C-Cl stretch will remain a broader underlying envelope due to the presence of multiple rotational conformers (rotamers) of the 1-chloroethyl side chain.

• Confirming the Bromine: To confirm the presence of the aromatic bromine independently of the chlorine, look for the sharp, unencumbered in-plane C-Br stretch near 1073 cm⁻¹[2] and the heavy-atom deformation near 532 cm⁻¹[3], which sit outside the primary C-Cl interference zone.

References

• Benchchem. "1-Bromo-3-(1-chloroethyl)benzene | CAS 19935-76-3".
• Tandfonline. "Synthesis, crystal structure, and in vitro evaluation of newer 2,4-thiazolidinedione hybrids as α-glucosidase inhibitors".
• ResearchGate. "FTIR and FT-Raman spectra of BNBA".
• NIH.gov. "Tunable High Refractive Index Polymer Hybrid and Polymer–Inorganic Nanocomposite Coatings".
• ChemRxiv. "Room Temperature Electroreductive Carboxylation of Unactivated Alkyl Chlorides with CO2 Using a Ni(II) NNN-Pincer Complex".
• Benchchem. "5-Chlorohex-1-ene|Chemical Intermediate for Research".

Sources

• 1. 1-Bromo-3-(1-chloroethyl)benzene|CAS 19935-76-3 [benchchem.com]
• 2. Tunable High Refractive Index Polymer Hybrid and Polymer–Inorganic Nanocomposite Coatings - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. benchchem.com [benchchem.com]
• 6. chemrxiv.org [chemrxiv.org]

Comprehensive Toxicity Profile and Safety Data Sheet (SDS) Guidelines for 1-Bromo-3-(1-chloroethyl)benzene

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary

In preclinical drug development and advanced organic synthesis, bifunctional halogenated building blocks are indispensable. 1-Bromo-3-(1-chloroethyl)benzene is a prime example, featuring an aryl bromide for transition-metal catalyzed cross-coupling and a highly reactive 1-chloroethyl group for electrophilic alkylation[1]. However, the intrinsic electrophilicity that makes this compound synthetically valuable also imparts severe toxicological hazards. This technical guide deconstructs the mechanistic toxicity of 1-bromo-3-(1-chloroethyl)benzene and establishes a self-validating safety and quenching protocol to ensure uncompromising laboratory safety.

Physicochemical Profiling

Understanding the physical parameters of a compound is the first step in predicting its pharmacokinetic behavior and exposure risks. The inclusion of the meta-bromo substituent significantly increases the molecule's lipophilicity compared to unsubstituted benzyl chlorides, enhancing its ability to penetrate biological membranes.

Property	Value
Chemical Name	1-Bromo-3-(1-chloroethyl)benzene
CAS Number	19935-76-3[1]
Molecular Formula	C₈H₈BrCl[2]
Molecular Weight	219.5 g/mol [2]
Structural Class	Halogenated alkylbenzene / Benzyl halide derivative
GHS Hazard Codes	H302, H312, H315, H318, H332, H336[3]

Mechanistic Toxicology: The "Why" Behind the Hazard

As application scientists, we do not merely memorize hazard codes; we analyze the underlying chemical causality. The toxicity of 1-bromo-3-(1-chloroethyl)benzene is driven by three primary mechanisms:

• Direct-Acting Alkylation: The 1-chloroethyl moiety is a potent electrophile. In biological systems, it undergoes rapid nucleophilic substitution (S_N1/S_N2) with cellular nucleophiles, including thiol groups in proteins and nitrogenous bases in DNA. This behavior is characteristic of benzyl chloride derivatives, which are known alkylating agents capable of causing severe cytotoxicity and potential mutagenicity[4],[5].

• Aqueous Hydrolysis & Lachrymatory Action: Upon contact with the moisture in mucous membranes (eyes, respiratory tract), the 1-chloroethyl group hydrolyzes rapidly. This reaction generates 1-(3-bromophenyl)ethanol and localized hydrochloric acid (HCl)[4]. The acute release of HCl causes immediate tissue necrosis, leading to its classification for Serious Eye Damage (Category 1)[3].

• Enhanced Systemic Absorption: The lipophilic nature of the aromatic ring, augmented by the heavy bromine atom, facilitates rapid dermal absorption and penetration across the blood-brain barrier. This results in systemic acute toxicity (Category 4) and central nervous system depression, manifesting as drowsiness or dizziness (STOT SE 3),.

Caption: Molecular mechanisms of toxicity for 1-bromo-3-(1-chloroethyl)benzene.

Safety Data Sheet (SDS) & Regulatory Directives

Based on global harmonized system (GHS) classifications for this specific CAS registry[3], the following hazard profile must dictate laboratory handling:

• Acute Tox. 4 (H302 + H312 + H332): Harmful if swallowed, in contact with skin, or if inhaled.

• Skin Irrit. 2 (H315): Causes skin irritation.

• Eye Dam. 1 (H318): Causes serious eye damage.

• STOT SE 3 (H336): May cause drowsiness, dizziness, or respiratory irritation.

Mandatory Engineering Controls: All manipulations involving the neat liquid or concentrated solutions must be performed in a hard-ducted chemical fume hood. Double-gloving with heavy-duty nitrile or butyl rubber is required to prevent permeation of this lipophilic alkylating agent.

Self-Validating Experimental Protocol: Chemical Quenching

Standard disposal of unreacted 1-bromo-3-(1-chloroethyl)benzene into waste carboys poses an unacceptable risk of delayed pressurization (due to HCl off-gassing) and exposure to waste-handling personnel. The following protocol engineers the hazard out of the system by forcing the complete nucleophilic destruction of the electrophile prior to disposal.

Step-by-Step Methodology:

Step 1: Thermal Control

• Action: Transfer the reaction vessel containing residual 1-bromo-3-(1-chloroethyl)benzene to an ice-water bath and cool to 0°C.

• Causality: The subsequent quenching reaction is highly exothermic. Cooling suppresses the vapor pressure of the compound, preventing the volatilization and inhalation of the lachrymatory electrophile[4].

Step 2: Nucleophilic Interception

• Action: Slowly add a quenching solution of 10% v/v ethanolamine in 1M aqueous NaOH dropwise under vigorous stirring.

• Causality: Ethanolamine acts as a highly reactive, sacrificial nucleophile that rapidly displaces the chloride via an S_N2 mechanism, forming a bulky, benign amino-alcohol adduct. The 1M NaOH serves to neutralize the stoichiometric equivalent of HCl generated during the displacement, preventing acidic off-gassing and maintaining the nucleophilicity of the ethanolamine.

Step 3: Reaction Maturation

• Action: Remove the ice bath and allow the biphasic mixture to stir vigorously at room temperature for 2 hours.

• Causality: Ensures complete mass transfer between the aqueous quenching solution and the organic phase, driving the nucleophilic substitution to 100% conversion.

Step 4: Self-Validation (TLC Verification)

• Action: Spot the organic layer on a silica gel TLC plate alongside a reference standard of the starting material. Elute and visualize under UV light.

• Causality: A protocol is only safe if it is verifiable. The complete disappearance of the high-R_f starting material spot confirms the total destruction of the alkylating agent, validating that the mixture is safe for standard halogenated waste disposal.

Caption: Step-by-step chemical quenching workflow for 1-bromo-3-(1-chloroethyl)benzene.

Sources

• 1. 1-Bromo-3-(1-chloroethyl)benzene|CAS 19935-76-3 [benchchem.com]
• 2. evitachem.com [evitachem.com]
• 3. nextsds.com [nextsds.com]
• 4. Benzyl chloride - Wikipedia [en.wikipedia.org]
• 5. dir.ca.gov [dir.ca.gov]

Theoretical DFT Calculations for 1-bromo-3-(1-chloroethyl)benzene Derivatives: A Computational Approach for Drug Discovery

An In-Depth Technical Guide:

Abstract

Density Functional Theory (DFT) has become an indispensable tool in modern drug discovery, offering profound molecular-level insights that guide the rational design of new therapeutics.[1][2] This guide provides a comprehensive framework for applying theoretical DFT calculations to 1-bromo-3-(1-chloroethyl)benzene and its derivatives, a class of halogenated aromatic compounds with significant potential in medicinal chemistry. We will move beyond a simple recitation of steps to explore the fundamental reasoning behind critical methodological choices, from the selection of functionals and basis sets to the interpretation of calculated molecular properties. This document is intended for researchers, computational chemists, and drug development professionals seeking to leverage DFT for accurate prediction of molecular structures, reactivity, and electronic properties, thereby accelerating the discovery pipeline.

The Rationale: Why DFT for Halogenated Aromatics?

Halogenated organic compounds are prevalent in pharmaceuticals due to the ability of halogen atoms to modulate a molecule's lipophilicity, metabolic stability, and binding affinity. However, the presence of heavy atoms like bromine and chlorine, with their large number of electrons and significant polarization and relativistic effects, presents a challenge for traditional computational methods.[3]

Density Functional Theory (DFT) offers a robust and computationally efficient alternative to more demanding quantum mechanical methods, striking an optimal balance between accuracy and feasibility for molecules of pharmaceutical interest.[4][5][6] By calculating the electron density, DFT can accurately predict a wide range of properties, including:

• Optimized Molecular Geometries: Determining the most stable 3D structure.[7]

• Electronic Properties: Understanding reactivity through frontier molecular orbitals (HOMO-LUMO) and electrostatic potential maps.[8][9]

• Vibrational Frequencies: Predicting IR and Raman spectra for structural validation.[10]

• Reactivity Descriptors: Quantifying chemical hardness, softness, and sites susceptible to metabolic attack.[11][12]

This predictive power allows for the in silico screening and refinement of drug candidates, reducing the time and cost associated with empirical trial-and-error approaches in the lab.[13]

Foundational Pillars: Selecting the Right Computational Protocol

The accuracy of any DFT calculation is fundamentally dependent on the chosen functional and basis set. This choice is not arbitrary; it is a deliberate decision based on the chemical nature of the system under investigation.

The Exchange-Correlation Functional: Approximating Electron Interaction

The core of DFT lies in the exchange-correlation (XC) functional, which approximates the complex quantum mechanical interactions between electrons. For organic molecules, especially those involving halogens, a hybrid functional is often the most reliable starting point.

• Expertise in Choice: We recommend the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) functional. B3LYP is a hybrid functional that incorporates a portion of exact Hartree-Fock exchange, providing a well-documented and robust balance between accuracy and computational efficiency for a vast range of organic systems.[14][15]

• Causality and Refinement: For systems where long-range interactions or charge-transfer excitations are critical (e.g., modeling interactions within a protein binding site), long-range corrected functionals like CAM-B3LYP or those including empirical dispersion corrections, such as ωB97XD , should be considered to capture these phenomena more accurately.[16] The inclusion of a dispersion correction (e.g., Grimme's D3) is highly advisable to properly account for van der Waals forces, which can be significant in halogenated compounds.[17]

The Basis Set: The Mathematical Toolkit for Orbitals

The basis set is a set of mathematical functions used to construct the molecular orbitals. The choice of basis set dictates the flexibility the calculation has to describe the distribution of electrons around each atom.

• Expertise in Choice: For 1-bromo-3-(1-chloroethyl)benzene derivatives, a Pople-style split-valence basis set such as 6-311++G(d,p) is a highly appropriate choice.

• Deconstructing the Choice:

  • 6-311G: This is a triple-zeta split-valence basis set, meaning it uses three functions to describe each valence orbital, providing significant flexibility over smaller double-zeta sets.[18]

  • Polarization Functions (d,p): This is the most critical component for halogenated systems. The (d) adds d-type functions to heavy (non-hydrogen) atoms, and the (p) adds p-type functions to hydrogen atoms. These functions allow the orbitals to change shape and "polarize" in the presence of the electric field of other atoms, which is essential for accurately describing the anisotropic electron distribution around bromine and chlorine and for calculating correct molecular geometries.[18][19]

  • Diffuse Functions (++): The ++ adds diffuse functions to both heavy atoms and hydrogens. These are large, broad functions that allow for a better description of the electron density far from the atomic nuclei. They are crucial for systems with lone pairs, anions, or where non-covalent interactions are being studied.[19]

Using an insufficient basis set, particularly one lacking polarization functions, is a primary source of error in calculations involving halogenated compounds.[20]

The Computational Workflow: A Self-Validating Protocol

The following protocol outlines a robust and self-validating workflow for performing DFT calculations on 1-bromo-3-(1-chloroethyl)benzene and its derivatives.

Caption: Linking DFT outputs to drug discovery insights.

Quantitative Data Summary (Illustrative)

The following tables represent the type of data that would be generated for 1-bromo-3-(1-chloroethyl)benzene.

Table 1: Key Geometric Parameters

Parameter	Bond/Angle	Calculated Value
Bond Length	C-Br	~1.90 Å
Bond Length	C-Cl	~1.80 Å
Bond Angle	C-C-Br	~120.1°

| Dihedral Angle | Br-C-C-C(ethyl) | ~15.0° |

Table 2: Calculated Electronic Properties

Property	Value (Hartree)	Value (eV)
HOMO Energy	-0.251	-6.83
LUMO Energy	-0.035	-0.95
HOMO-LUMO Gap	0.216	5.88

| Dipole Moment | | ~2.15 Debye |

Interpretation in Context

• Geometry: The calculated bond lengths and angles can be compared with experimental crystallographic data (if available) to further validate the computational method. [10][11]Significant deviations from expected values can indicate unusual electronic effects or steric strain.

• HOMO-LUMO Gap: A moderate to large energy gap, such as the illustrative 5.88 eV, suggests good kinetic stability, which is often a desirable property for a drug candidate to avoid unwanted side reactions in the body. [21]* MEP Map: For 1-bromo-3-(1-chloroethyl)benzene, the MEP map would likely show negative potential (red) around the electronegative bromine and chlorine atoms and on the π-system of the benzene ring, identifying these as potential hydrogen bond acceptor sites or regions for interaction with electrophilic parts of a receptor. The hydrogens of the ethyl group would show positive potential (blue), marking them as potential hydrogen bond donors.

Conclusion

This guide has detailed a scientifically rigorous and self-validating workflow for applying DFT calculations to 1-bromo-3-(1-chloroethyl)benzene derivatives. By making informed choices about functionals and basis sets and by meticulously validating the results, researchers can generate reliable, predictive data. These computational insights into molecular structure, stability, and reactivity are critical for understanding structure-activity relationships (SAR) and for guiding the design of more effective and safer drug candidates.

References

• Role of DFT in Drug Design: A Mini Review. Longdom Publishing. [Link]

• Applications of density functional theory in COVID-19 drug modeling. PMC - NIH. [Link]

• Application of Density Functional Theory to Molecular Engineering of Pharmaceutical Formulations. PMC. [Link]

• Application of Density Functional Theory to Molecular Engineering of Pharmaceutical Formulations. ResearchGate. [Link]

• A Review of Density Functional Theory Quantum Mechanics as Applied to Pharmaceutically Relevant Systems. Bentham Science Publishers. [Link]

• Molecular Structure and Vibrational Analysis of 1-Bromo-2-Chlorobenzene Using ab initio HF and Density Functional Theory (B3LYP) Calculations. ResearchGate. [Link]

• A Review on DFT- Computational Methods for Solving Research Problems. ResearchGate. [Link]

• DFT Study of Electronic Transfer Properties of Carboxyl and Nitro Substituted Benzene. AIP Publishing. [Link]

• Applications of Density Functional Theory to Theoretical Organic Chemistry. CORE. [Link]

• Exploring Organic Chemistry with DFT: Radical, Organo-metallic, and Bio-organic Applications | Request PDF. ResearchGate. [Link]

• LIE ALGEBRAIC MODELING OF VIBRATIONAL FREQUENCIES IN HEXACHLOROBENZENE: A SYMMETRY-ADAPTED APPROACH FOR THE D6h POINT GROUP D. R. ResearchGate. [Link]

• Efficient Hybrid Functional and Basis Set Functions for DFT Calculation of Refractive Indices and Abbe Numbers of Organic Compounds. Oxford Academic. [Link]

• The representation of HOMO and LUMO, along with Electrostatic Potential... ResearchGate. [Link]

• Density functional theory methods applied to homogeneous and heterogeneous catalysis: a short review and a practical user guide. RSC Publishing. [Link]

• Review of Applications of Density Functional Theory (DFT) Quantum Mechanical Calculations to Study the High-Pressure Polymorphs of Organic Crystalline Materials. MDPI. [Link]

• Structures and Electronic Properties of Si-Substituted Benzenes and Their Transition-Metal Complexes. ACS Publications. [Link]

• Molecular structure, homo-lumo analysis and vibrational spectroscopy of the cancer healing pro-drug temozolomide based on dft calculations. AIMS Press. [Link]

• (PDF) DFT and TD-DFT study on the optical and electronic properties of derivatives of 1,4-bis(2-substituted-1,3,4-oxadiazole)benzene. ResearchGate. [Link]

• Comparative DFT study on reactivity, acidity and vibrational spectra of halogen substituted phenylacetic acids. NIScPR Online Periodicals Repository. [Link]

• Relativistic Four-Component DFT Calculations of Vibrational Frequencies. ACS Publications. [Link]

• Benchmark Calculations of Noncovalent Interactions of Halogenated Molecules. ACS Publications. [Link]

• DFT formalism studies on the structural and electronic properties of hexagonal graphene quantum dot with B, N and Si substitutional impurities. SciELO. [Link]

• Theoretical Study of Reactions with Electrophiles Substitutions: by B3lyp-Dft Density Function Calculation. Engineering and Technology Journal. [Link]

• DFT/TDDFT calculations of geometry optimization, electronic structure and spectral properties of clevudine and telbivudine for treatment of chronic hepatitis B. PMC. [Link]

• Electrostatic considerations affecting the calculated HOMO--LUMO gap in protein molecules. University of Southampton. [Link]

• Quantum chemical properties of chlorinated polycyclic aromatic hydrocarbons for delta machine learning. PMC. [Link]

• Molecular electrostatic potential map of all compounds (remaining are presented in figure S1). ResearchGate. [Link]

• Thermodynamic, HOMO-LUMO, MEP and ADMET Studies of Metronidazole and its Modified Derivatives Based on DFT. Lupine Publishers. [Link]

• Structural Properties, Natural Bond Orbital, Theory Functional Calculations (DFT), and Energies for the α Halorganic Compounds. Current World Environment. [Link]

• Geometry optimization: what happens in the algorithm? Matter Modeling Stack Exchange. [Link]

• Comparison of Molecular Geometry Optimization Methods Based on Molecular Descriptors. MDPI. [Link]

• Halogen-Based 17β-HSD1 Inhibitors: Insights from DFT, Docking, and Molecular Dynamics Simulation Studies. MDPI. [Link]

• Valeramide and Halo-phenol in a Non-polar Liquid: DFT Based Characterization and Reactivity, Non-covalent Interaction, and Dielectric Relaxation Studies. Taylor & Francis. [Link]

• Best‐Practice DFT Protocols for Basic Molecular Computational Chemistry. PMC. [Link]

• Aromaticity of Substituted Benzene Derivatives Employing a New Set of Aromaticity Descriptors Based on the Partition of Electron Density. PMC. [Link]

• Large Computational Survey of Intrinsic Reactivity of Aromatic Carbon Atoms with Respect to a Model Aldehyde Oxidase. ACS Publications. [Link]

• On the practical applicability of modern DFT functionals for chemical computations. Case study of DM21 applicability for geometry optimization. arXiv.org. [Link]

• Metal-Involving Halogen Bonding Confirmed Using DFT Calculations with Periodic Boundary Conditions. MDPI. [Link]

• How to choose a functional and basis set for your DFT calculation. YouTube. [Link]

• Large Computational Survey of Intrinsic Reactivity of Aromatic Carbon Atoms with Respect to a Model Aldehyde Oxidase | Request PDF. ResearchGate. [Link]

• Synthesis, characterization and DFT study of 1-bromo-4-(3,7-dimethyloctyl)benzene. ResearchGate. [Link]

• Halogen Thermochemistry Assessed with Density Functional Theory: Systematic Errors, Swift Corrections and Effects on Electrochemistry. PMC. [Link]

• Identifying Practical DFT Functionals for Predicting 0D and 1D Organic Metal-Halide Hybrids. ACS Publications. [Link]

• An Over View of Computational Chemistry. Open Access Journals. [Link]

• Basis Sets for the Calculation of Core-Electron Binding Energies. University of Nottingham Ningbo China. [Link]

• Modern Computational Organic Chemistry. Baran Lab. [Link]

• DFT calculations | Zhu Group at the Chinese University of Hong Kong, Shenzhen. Zhu Group. [Link]

• DFT Study: Geometry Optimization and Electronic Properties of Steroid Derivative Compounds. Hayyan Journal - ETDC. [Link]

• DFT calculations on conjugated organic molecules based on thienothiophene for electronic applications. E3S Web of Conferences. [Link]

Sources

• 1. Application of Density Functional Theory to Molecular Engineering of Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. longdom.org [longdom.org]
• 5. anubooks.com [anubooks.com]
• 6. openaccessjournals.com [openaccessjournals.com]
• 7. mattermodeling.stackexchange.com [mattermodeling.stackexchange.com]
• 8. pubs.aip.org [pubs.aip.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. op.niscpr.res.in [op.niscpr.res.in]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. DFT/TDDFT calculations of geometry optimization, electronic structure and spectral properties of clevudine and telbivudine for treatment of chronic hepatitis B - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. academic.oup.com [academic.oup.com]
• 17. mdpi.com [mdpi.com]
• 18. youtube.com [youtube.com]
• 19. baranlab.org [baranlab.org]
• 20. Best‐Practice DFT Protocols for Basic Molecular Computational Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Molecular structure, homo-lumo analysis and vibrational spectroscopy of the cancer healing pro-drug temozolomide based on dft calculations [aimspress.com]

Protocols & Analytical Methods

Application Note: Synthesis and Validation of 1-Bromo-3-(1-chloroethyl)benzene

Target Compound: 1-Bromo-3-(1-chloroethyl)benzene (CAS: 19935-76-3) Application Scope: Bifunctional building block for cross-coupling and nucleophilic substitution. Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Process Engineers.

Executive Summary & Strategic Utility

1-Bromo-3-(1-chloroethyl)benzene is a highly versatile, bifunctional halogenated benzene derivative[1]. Its structural architecture features two distinct reactive sites: an aryl bromide and a secondary benzylic chloride. This differential reactivity is a critical asset in multistep organic synthesis[1]. The aryl bromide serves as an excellent electrophile for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Heck, Buchwald-Hartwig), while the benzylic chloride is primed for nucleophilic substitution ( SN​1 or SN​2 )[2].

This protocol details a robust, two-step synthetic route starting from commercially available 3-bromoacetophenone, ensuring high yield, scalability, and high chromatographic purity.

Synthetic Pathway & Mechanistic Design

The synthesis is designed as a self-validating, two-phase system.

• Phase 1 (Reduction): Chemoselective reduction of the ketone moiety in 3-bromoacetophenone to a secondary alcohol using Sodium Borohydride ( NaBH4​ ).

• Phase 2 (Chlorination): Conversion of the resulting benzylic alcohol to the target chloride using Thionyl Chloride ( SOCl2​ ).

Caption: Workflow for the two-step synthesis of 1-bromo-3-(1-chloroethyl)benzene.

Materials and Reagents

All reagents should be of analytical grade or higher to prevent competitive side reactions at the benzylic position.

Reagent / Material	Role	CAS Number	Equiv.
3-Bromoacetophenone	Starting Material	2142-63-4	1.0
Sodium Borohydride ( NaBH4​ )	Reducing Agent	16940-66-2	1.2
Ethanol (Absolute)	Solvent (Phase 1)	64-17-5	0.5 M
1-(3-Bromophenyl)ethanol	Intermediate	52780-14-0	1.0
Thionyl Chloride ( SOCl2​ )	Chlorinating Agent	7719-09-7	1.5
Pyridine	Acid Scavenger / Catalyst	110-86-1	0.1
Dichloromethane (Anhydrous)	Solvent (Phase 2)	75-09-2	0.3 M

Step-by-Step Experimental Methodologies

Phase 1: Synthesis of 1-(3-Bromophenyl)ethanol

Causality Focus: Temperature control is critical during this phase to manage the exothermic release of hydrogen gas and prevent over-reduction or dimerization.

• Preparation: Equip a flame-dried round-bottom flask with a magnetic stir bar and a nitrogen inlet.

• Dissolution: Dissolve 3-bromoacetophenone (1.0 equiv) in absolute ethanol to achieve a 0.5 M concentration.

• Temperature Modulation: Chill the reaction vessel to 0 °C using an ice-water bath. Rationale: Lowering the temperature suppresses the reaction rate of NaBH4​ with ethanol, directing its hydride transfer selectively to the ketone.

• Reagent Addition: Add NaBH4​ (1.2 equiv) portion-wise over 15 minutes.

• Reaction Progression: Remove the ice bath and allow the mixture to warm to room temperature (RT). Stir for 2 hours. Monitor completion via TLC (Hexanes:EtOAc 4:1). The ketone precursor will consume completely, yielding a more polar alcohol spot[3].

• Quenching & Workup: Carefully quench the reaction by adding 1.0 M HCl dropwise at 0 °C until gas evolution ceases (pH ~6). Concentrate the mixture under reduced pressure to remove ethanol.

• Extraction: Partition the aqueous residue with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo to yield 1-(3-bromophenyl)ethanol as a clear oil[3]. This intermediate is typically >95% pure and can be used directly in Phase 2.

Phase 2: Synthesis of 1-Bromo-3-(1-chloroethyl)benzene

Causality Focus: The choice between SN​1 and SN​2 pathways at the benzylic center can be controlled by the solvent and additives[2]. Pyridine is added to neutralize the generated HCl, preventing premature cleavage of the alcohol and promoting a cleaner conversion via an alkyl chlorosulfite intermediate.

• Preparation: In a flame-dried flask under inert atmosphere, dissolve 1-(3-bromophenyl)ethanol (1.0 equiv) in anhydrous Dichloromethane (DCM) (0.3 M).

• Catalyst Addition: Add Pyridine (0.1 equiv). Rationale: Pyridine acts as an acid scavenger and facilitates the breakdown of the chlorosulfite intermediate into the corresponding chloride.

• Chlorination: Cool the mixture to 0 °C. Add Thionyl Chloride ( SOCl2​ ) (1.5 equiv) dropwise via a syringe. Caution: This step evolves SO2​ and HCl gases; perform in a well-ventilated fume hood.

• Reaction Progression: Stir at 0 °C for 30 minutes, then warm to RT and stir for an additional 3 hours. Monitor via TLC or GC-MS.

• Quenching: Cool the mixture back to 0 °C and carefully quench with ice-cold saturated aqueous NaHCO3​ until bubbling stops.

• Extraction & Purification: Separate the organic layer. Extract the aqueous layer with DCM (2 x 15 mL). Combine the organic phases, wash with brine, dry over MgSO4​ , and concentrate.

• Isolation: Purify the crude product via flash column chromatography (100% Hexanes) to afford 1-bromo-3-(1-chloroethyl)benzene.

Analytical Validation System

To ensure the trustworthiness of the protocol, the final product must be validated against expected spectroscopic parameters. The following table summarizes the key diagnostic signals required to confirm the structural integrity of 1-bromo-3-(1-chloroethyl)benzene.

Analytical Method	Diagnostic Signal	Structural Correlation	Expected Outcome
1 H NMR (400 MHz, CDCl3​ )	Quartet (q), ~5.05 ppm, 1H	Benzylic proton (-CH-Cl)	Confirms successful substitution of -OH with -Cl. Downfield shift due to electronegativity.
1 H NMR (400 MHz, CDCl3​ )	Doublet (d), ~1.82 ppm, 3H	Methyl group ( −CH3​ )	Confirms the preservation of the ethyl chain.
1 H NMR (400 MHz, CDCl3​ )	Multiplet (m), 7.20 - 7.60 ppm, 4H	Aromatic protons	Confirms the integrity of the meta-substituted benzene ring.
GC-MS (EI)	m/z ~218, 220, 222	Molecular Ion ( M+ )	Isotopic pattern must reflect the presence of one Bromine and one Chlorine atom (approx. 3:4:1 ratio).

References

• Chemsrc. "3-Bromo-alpha-methylbenzenemethanol | CAS#:52780-14-0." Chemsrc Precursor & Downstream Database. Retrieved March 19, 2026. Available at: [Link]

Sources

• 1. 1-Bromo-3-(1-chloroethyl)benzene|CAS 19935-76-3 [benchchem.com]
• 2. 1-Bromo-3-(1-chloroethyl)benzene|CAS 19935-76-3 [benchchem.com]
• 3. 3-Bromo-alpha-methylbenzenemethanol | CAS#:52780-14-0 | Chemsrc [chemsrc.com]

Application Note: Chemoselective Suzuki-Miyaura Cross-Coupling of 1-Bromo-3-(1-chloroethyl)benzene

Executive Summary

1-Bromo-3-(1-chloroethyl)benzene (CAS 19935-76-3) is a highly versatile, bifunctional building block containing both an aryl bromide and an unactivated secondary alkyl chloride[1]. For drug development professionals and synthetic chemists, this scaffold offers a strategic advantage: the ability to perform a chemoselective Suzuki-Miyaura cross-coupling at the aromatic core while preserving the aliphatic chloride for subsequent late-stage functionalization (e.g., nucleophilic substitution, amination, or etherification). This application note outlines the mechanistic rationale, optimized parameters, and a self-validating protocol to achieve >90% chemoselectivity.

Mechanistic Rationale & Chemoselectivity

The success of this protocol hinges on the vast difference in the rate of oxidative addition between the two halogenated sites. In palladium-catalyzed cross-coupling reactions, the approximate reactivity order is widely accepted as C(sp2)–I > C(sp2)–Br ≈ C(sp2)–OTf >> C(sp2)–Cl[2]. Unactivated secondary alkyl chlorides (C(sp3)–Cl) are notoriously sluggish toward oxidative addition by standard Pd(0) complexes due to their high bond dissociation energy and the lack of a pre-coordinating π-system[3].

By utilizing a standard catalyst such as Pd(PPh3)4 or Pd(dppf)Cl2, the palladium center selectively inserts into the C(sp2)–Br bond[4]. However, the primary mode of failure in this reaction is not unwanted cross-coupling at the alkyl chloride, but rather base-induced E2 elimination. The 1-chloroethyl group is highly susceptible to dehydrohalogenation, which yields an unwanted styrene derivative. Therefore, the causality of our experimental design dictates the use of mild inorganic bases (e.g., Na2CO3) and strictly controlled temperatures (≤80 °C) to prevent thermal degradation[5].

Fig 1. Chemoselective Suzuki-Miyaura catalytic cycle preserving the C(sp3)-Cl bond.

Reaction Optimization & Quantitative Data

To establish a self-validating system, researchers must balance catalyst activity with the preservation of the labile C(sp3)–Cl bond. The table below summarizes the optimization landscape based on empirical reactivity profiles, demonstrating how base strength and temperature directly dictate the survival of the secondary chloride[4][5].

Entry	Catalyst System	Base (Equiv)	Solvent System	Temp (°C)	Yield (%)	C(sp3)-Cl Intact?
1 (Optimal)	Pd(PPh3)4 (5 mol%)	Na2CO3 (2.0)	Toluene/EtOH/H2O	80	92	Yes (>98%)
2	Pd(dppf)Cl2 (5 mol%)	K2CO3 (2.0)	1,4-Dioxane/H2O	90	88	Yes (~90%)
3	Pd(PPh3)4 (5 mol%)	KOtBu (2.0)	THF	65	45	No (E2 Elimination)
4	Pd2(dba)3 / PCy3	Cs2CO3 (2.0)	Toluene/H2O	100	60	No (Degradation)

Step-by-Step Experimental Protocol

Model Reaction: Chemoselective Synthesis of 3-(1-chloroethyl)-4'-methyl-1,1'-biphenyl

Materials:

• 1-Bromo-3-(1-chloroethyl)benzene (1.0 equiv, 5.0 mmol)[1]

• p-Tolylboronic acid (1.1 equiv, 5.5 mmol)

• Pd(PPh3)4 (0.05 equiv, 5 mol%)

• Na2CO3 (2.0 equiv, 10.0 mmol)

• Solvents: Toluene, Ethanol, Deionized Water (2:1:1 v/v/v ratio, 20 mL total)

Methodology:

• Preparation of the Biphasic System: Dissolve Na2CO3 in 5 mL of degassed DI water. In a separate Schlenk flask, dissolve 1-bromo-3-(1-chloroethyl)benzene and p-tolylboronic acid in a mixture of toluene (10 mL) and ethanol (5 mL).

• Strict Degassing (Causality: Preventing Pd Oxidation): Subject the organic mixture to three freeze-pump-thaw cycles or vigorous sparging with Argon for 15 minutes. Oxygen must be excluded to prevent the oxidative homocoupling of the boronic acid and the rapid deactivation of the Pd(0) catalyst.

• Catalyst Addition: Under a positive flow of Argon, add Pd(PPh3)4 to the organic layer, followed immediately by the aqueous Na2CO3 solution.

• Controlled Heating: Immerse the flask in a pre-heated oil bath at exactly 80 °C with vigorous stirring (1000 rpm) to ensure emulsion of the biphasic system. Crucial Insight: Do not exceed 80 °C. Excessive thermal energy provides the activation energy necessary for background C–Cl bond insertion or E2 elimination[5].

• In-Process Monitoring (Self-Validation): After 2 hours, withdraw a 50 µL aliquot from the organic layer. Quench with water, extract with ethyl acetate, and analyze via GC-MS.

  • Validation Check: Confirm the presence of the molecular ion of the desired product. If a peak corresponding to [M-HCl] is detected, base-induced elimination is occurring, signaling the immediate need to cool the reaction.

• Workup: Once the aryl bromide is fully consumed (typically 3-4 hours), cool the mixture to room temperature. Extended reaction times at elevated temperatures will naturally lead to degradation[5]. Dilute the mixture with ethyl acetate (30 mL), wash with water (2 x 20 mL), and brine (20 mL).

• Purification: Dry the organic layer over anhydrous Na2SO4, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate 95:5) to yield the pure 3-(1-chloroethyl)biaryl derivative.

Fig 2. Experimental workflow and in-process decision matrix for chemoselective coupling.

Troubleshooting & Best Practices

• Observation: High conversion to the styrene derivative (loss of the chloroethyl group).

  • Causality: The base is too strong, or the temperature is too high, promoting E2 elimination.

  • Action: Substitute Na2CO3 with a weaker base like K3PO4 or NaHCO3. Reduce the reaction temperature to 70 °C.

• Observation: Incomplete conversion of the aryl bromide.

  • Causality: Catalyst deactivation via oxidation or protodeboronation of the boronic acid.

  • Action: Ensure strict Schlenk techniques during setup. Add an additional 0.2 equivalents of boronic acid if protodeboronation is detected via GC-MS.

• Observation: Unwanted cross-coupling at the C(sp3)–Cl position.

  • Causality: Use of highly active, electron-rich alkyl phosphine ligands (e.g., PCy3 or PtBu3) which can facilitate oxidative addition into unactivated alkyl chlorides[2][3].

  • Action: Restrict ligand choice to standard triarylphosphines (e.g., PPh3) or dppf, which are electronically and sterically tuned to favor C(sp2)–Br insertion exclusively.

References

• Benchchem. "1-Bromo-3-(1-chloroethyl)benzene | CAS 19935-76-3".
• ACS Publications. "General Chemoselective Suzuki–Miyaura Coupling of Polyhalogenated Aryl Triflates Enabled by an Alkyl-Heteroaryl-Based Phosphine Ligand".
• NIH PMC. "Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids".
• NIH PMC.
• Benchchem. "Technical Support Center: Suzuki Coupling of 3-bromo-7-chloro-1-benzothiophene".

Sources

• 1. 1-Bromo-3-(1-chloroethyl)benzene|CAS 19935-76-3 [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Alkyl–Alkyl Suzuki Cross-Couplings of Unactivated Secondary Alkyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

1-bromo-3-(1-chloroethyl)benzene as a precursor for active pharmaceutical ingredients

Application Note: 1-Bromo-3-(1-chloroethyl)benzene as a Bifunctional Precursor for Active Pharmaceutical Ingredients

Executive Summary

In the design and synthesis of Active Pharmaceutical Ingredients (APIs), the selection of precursors with orthogonal reactive sites is critical for minimizing protecting-group manipulations and maximizing step economy. 1-Bromo-3-(1-chloroethyl)benzene (CAS: 19935-76-3) is a premier bifunctional building block. It features two distinct reactive centers: a highly electrophilic benzylic chloride and a transition-metal-sensitive aryl bromide. This application note details the causality behind its reactivity and provides field-validated protocols for its use in synthesizing the Alzheimer's drug Rivastigmine, as well as its emerging role in targeted oncology therapeutics (e.g., SOS1 degraders).

Orthogonal Reactivity Profile

The synthetic utility of 1-bromo-3-(1-chloroethyl)benzene stems from the chemoselectivity of its two functional groups:

• Benzylic Chloride (SN1/SN2): The adjacent benzene ring stabilizes the transition state during nucleophilic attack, making the 1-chloroethyl group exceptionally reactive toward amines, thiols, and alcohols.

• Aryl Bromide (Cross-Coupling): Completely inert to standard nucleophilic substitution, the meta-substituted bromine atom serves as a pristine handle for subsequent palladium- or copper-catalyzed oxidative additions.

Caption: Orthogonal reactivity pathways of 1-bromo-3-(1-chloroethyl)benzene.

Application 1: Synthesis of Rivastigmine

Rivastigmine (Exelon) is a potent acetylcholinesterase inhibitor. Its core structure—a 3-[1-(dimethylamino)ethyl]phenyl carbamate—can be efficiently assembled from 1-bromo-3-(1-chloroethyl)benzene in three self-validating steps.

Caption: Three-step synthetic workflow for Rivastigmine utilizing the bifunctional precursor.

Protocol 3.1: Amination (Synthesis of 1-(3-bromophenyl)-N,N-dimethylethanamine)

Causality & Design: We utilize Tetrahydrofuran (THF) as an aprotic solvent to solubilize both the precursor and the gaseous dimethylamine, preventing the solvolysis side-reactions that occur in protic solvents like methanol.

• Reaction: Dissolve 1-bromo-3-(1-chloroethyl)benzene (10 mmol) in anhydrous THF (20 mL). Cool to 0 °C.

• Addition: Dropwise add Dimethylamine (2.0 M in THF, 25 mmol). The excess amine acts as both the nucleophile and the acid scavenger for the generated HCl.

• Propagation: Allow the mixture to warm to room temperature (RT) and stir for 12 hours.

• Validation System: Perform TLC (Hexane:EtOAc 4:1). The starting material (Rf ~0.7) must be completely absent. The product will appear as a UV-active spot at Rf ~0.2 that stains positive (purple) with Ninhydrin. If SM persists, add 0.2 eq of dimethylamine and stir for 2 hours.

• Workup: Quench with 1M NaOH (10 mL) to ensure the product is in its free-base form. Extract with EtOAc, dry over Na2SO4, and concentrate.

Protocol 3.2: Palladium-Catalyzed Hydroxylation

Causality & Design: Direct hydroxylation of aryl bromides typically requires harsh KOH melts, which degrade the newly formed amine moiety. Instead, we utilize Boric Acid (B(OH)3) as a mild hydroxide surrogate[1]. The bulky, electron-rich t-BuBrettPhos ligand is critical here; it facilitates the challenging reductive elimination step to form the C-O bond without requiring extreme basicity.

• Preparation: In a Schlenk flask, combine 1-(3-bromophenyl)-N,N-dimethylethanamine (5 mmol), B(OH)3 (7.5 mmol), Pd(OAc)2 (5 mol %), t-BuBrettPhos (12.5 mol %), and Cs2CO3 (15 mmol).

• Solvent: Add degassed 1,4-Dioxane/H2O (1:1, 15 mL). The biphasic nature ensures solubility of both the inorganic base and the organic substrate.

• Reaction: Heat to 90 °C under argon for 16 hours.

• Validation System: Monitor via TLC (CH2Cl2:MeOH 9:1). The product phenol (Rf ~0.4) will stain intensely with aqueous FeCl3 (dark blue/purple), confirming the presence of the phenolic -OH.

• Workup: Cool to RT, filter through a Celite pad, neutralize to pH 7 with dilute HCl, and extract with EtOAc. Purify via flash chromatography.

Protocol 3.3: Carbamoylation to Rivastigmine

Causality & Design: To achieve O-carbamoylation, Sodium Hydride (NaH) is employed to quantitatively deprotonate the phenol into a highly nucleophilic phenoxide[2]. This prevents competitive N-alkylation and drives the reaction with the electrophilic N-ethyl-N-methylcarbamoyl chloride to completion[3].

• Deprotonation: Suspend NaH (60% in mineral oil, 6 mmol) in anhydrous CH2Cl2 (10 mL) at 0 °C. Slowly add a solution of 3-[1-(dimethylamino)ethyl]phenol (5 mmol) in CH2Cl2 (5 mL). Stir for 30 minutes until H2 evolution ceases.

• Coupling: Dropwise add N-ethyl-N-methylcarbamoyl chloride (6 mmol).

• Propagation: Stir at RT for 4 hours.

• Validation System: Analyze via HPLC or TLC. The disappearance of the FeCl3-positive phenol spot indicates complete conversion. The product (Rivastigmine) will appear at Rf ~0.5 (CH2Cl2:MeOH 9:1).

• Workup: Carefully quench with H2O (5 mL). Separate the organic layer, wash with brine, dry, and concentrate to yield the Rivastigmine free base.

Application 2: Synthesis of Advanced Kinase and SOS1 Inhibitors

Beyond classical APIs, 1-bromo-3-(1-chloroethyl)benzene is heavily utilized in the synthesis of modern targeted oncology drugs, such as KRAS pathway modulators and SOS1 protein degraders[4]. In these advanced workflows, the benzylic chloride is first reacted with complex quinazoline-based amines via SN2. The preserved aryl bromide is then subjected to Suzuki-Miyaura cross-coupling (e.g., with methylboronic acid and Pd(PPh3)2Cl2) to build the extended biphenyl or heteroaryl pharmacophores required for deep-pocket protein-protein interaction (PPI) inhibition[4].

Quantitative Data & Yield Optimization

The following table summarizes the optimized parameters and expected yields for the transformations discussed, providing a benchmark for process scale-up.

Reaction Step	Primary Reagents / Catalysts	Solvent System	Temp (°C)	Time (h)	Validated Yield (%)
1. Amination (SN2)	Dimethylamine (2M)	Anhydrous THF	0 to 25	12	88 - 94
2. Mild Hydroxylation	Pd(OAc)2 / t-BuBrettPhos / B(OH)3	Dioxane / H2O	90	16	78 - 85
3. Carbamoylation	NaH / Et(Me)NCOCl	Anhydrous CH2Cl2	0 to 25	4	82 - 89
4. Suzuki Coupling *	Pd(PPh3)2Cl2 / MeB(OH)2 / K2CO3	DME / H2O	80	3	80 - 86

*Parameters specifically optimized for the synthesis of advanced quinazoline-based SOS1 inhibitors.

References

• Palladium-Catalyzed Hydroxylation of Aryl Halides with Boric Acid Organic Letters, American Chemical Society (ACS).[Link]

• Chemoenzymatic Synthesis of Rivastigmine via Dynamic Kinetic Resolution as a Key Step The Journal of Organic Chemistry, American Chemical Society (ACS).[Link]

• Process for the preparation of Rivastigmine Justia Patents (Patent # 7,683,205).[Link]

• WO2022061348A1 - Sos1 protein degraders, pharmaceutical compositions thereof, and their therapeutic applications Google P

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. patents.justia.com [patents.justia.com]
• 4. WO2022061348A1 - Sos1 protein degraders, pharmaceutical compositions thereof, and their therapeutic applications - Google Patents [patents.google.com]

Application Notes: 1-Bromo-3-(1-chloroethyl)benzene as a Versatile Heterofunctional Initiator for Advanced Polymer Architectures

Abstract: The precise control over polymer architecture is a cornerstone of modern materials science and drug delivery. Heterofunctional initiators, which possess two or more distinct and selectively addressable initiating sites, are powerful tools for synthesizing complex macromolecules such as block copolymers and functionalized materials.[1][2] This guide details the application of 1-bromo-3-(1-chloroethyl)benzene, a commercially available molecule, as a robust heterofunctional initiator. We will explore its unique reactivity profile, which enables the sequential application of Atom Transfer Radical Polymerization (ATRP) and post-polymerization modification, providing a strategic pathway to novel polymer structures. This document provides field-proven protocols, mechanistic insights, and data interpretation guidelines for researchers in polymer chemistry and drug development.

Core Concept: The Principle of Orthogonal Reactivity

The utility of 1-bromo-3-(1-chloroethyl)benzene stems from the differential reactivity of its two halogen atoms. This "orthogonal reactivity" allows for one functional group to react under a specific set of conditions while the other remains inert, only to be activated in a subsequent, mechanistically distinct step.

• The Benzylic Chloride (-CH(Cl)CH₃): The secondary benzylic chloride is a well-established and efficient initiating site for controlled radical polymerization techniques, most notably Atom Transfer Radical Polymerization (ATRP).[3] The carbon-chlorine bond can be reversibly and homolytically cleaved by a transition metal catalyst (typically a copper(I) complex) to generate a propagating radical.[4]

• The Aryl Bromide (-Br): The bromine atom is directly attached to the aromatic ring. The carbon-bromine bond is significantly stronger and not susceptible to cleavage under typical ATRP conditions. However, it is an ideal handle for a wide range of post-polymerization modifications, particularly palladium-catalyzed cross-coupling reactions like Suzuki, Heck, or Buchwald-Hartwig amination.[5][6]

This dual nature enables a powerful two-step synthetic strategy:

• Polymerization: Synthesize a well-defined polymer with a narrow molecular weight distribution, where each chain possesses a pendant aryl bromide group at its α-terminus.

• Functionalization: Utilize the aryl bromide as a reactive site to attach a variety of functional molecules, creating tailored materials.

Physicochemical Properties

Property	Value
Chemical Name	1-bromo-3-(1-chloroethyl)benzene
CAS Number	19935-76-3[7]
Molecular Formula	C₈H₈BrCl[8]
Molecular Weight	219.51 g/mol
Appearance	Colorless to pale yellow liquid
Structure

Application I: Synthesis of a Bromo-Functionalized Macroinitiator via ATRP

The first application involves using the benzylic chloride moiety to initiate the controlled polymerization of a vinyl monomer, such as styrene or a methacrylate. This process yields a "macroinitiator"—a polymer chain that can be used in subsequent reactions—with a predictable molecular weight and low dispersity (Đ).

Protocol 1: ATRP of Styrene

This protocol details the synthesis of poly(styrene-co-1-bromo-3-(1-chloroethyl)benzene) with a target degree of polymerization (DP) of 100.

Core Principle (The "Why"): ATRP maintains a low concentration of active radical species through a rapid, reversible equilibrium between propagating radicals and dormant, halogen-capped species.[4] This minimizes termination reactions, allowing chains to grow uniformly. The initiator-to-monomer ratio ([M]₀/[I]₀) is the primary determinant of the final molecular weight.

Materials:

• 1-bromo-3-(1-chloroethyl)benzene (Initiator, I)

• Styrene (Monomer, M), inhibitor removed

• Copper(I) bromide (CuBr, Catalyst)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA, Ligand)

• Anisole (Solvent)

• Methanol (for precipitation)

• Argon or Nitrogen gas supply

Equipment:

• Schlenk flask with a magnetic stir bar

• Schlenk line or glovebox for inert atmosphere

• Syringes (degassed)

• Constant temperature oil bath

Experimental Workflow:

Caption: ATRP Experimental Workflow Diagram.

Step-by-Step Procedure:

• Catalyst Preparation: To a 50 mL Schlenk flask containing a stir bar, add CuBr (28.7 mg, 0.2 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum, and cycle between vacuum and argon three times to ensure an inert atmosphere.

• Component Addition: Under a positive flow of argon, add degassed styrene (20.8 g, 200 mmol), anisole (20 mL), and PMDETA (34.7 mg, 0.2 mmol) via syringe.

• Degassing: Perform three freeze-pump-thaw cycles on the reaction mixture to remove all dissolved oxygen, which is a radical scavenger and inhibits polymerization.

• Initiation: While the flask is under argon, inject the initiator, 1-bromo-3-(1-chloroethyl)benzene (439 mg, 2.0 mmol). This sets the target DP to [M]₀/[I]₀ = 100.

• Polymerization: Place the flask in a preheated oil bath at 110 °C and stir. The solution will become more viscous as the polymerization proceeds. The reaction time can vary (e.g., 6-12 hours).

• Termination: To stop the reaction, cool the flask to room temperature and expose the mixture to air. The green color of the Cu(II) complex indicates the presence of the deactivator and the termination of the polymerization.

• Purification: Dilute the viscous solution with a small amount of THF (~20 mL) and precipitate the polymer by slowly adding the solution to a large beaker of rapidly stirring methanol (~400 mL).

• Isolation: Collect the white, stringy polymer by vacuum filtration. Wash with additional methanol and dry in a vacuum oven at 40 °C overnight.

Characterization and Expected Results

• ¹H NMR (in CDCl₃): The spectrum will show broad peaks for the polystyrene backbone (aromatic protons at ~6.5-7.2 ppm, aliphatic protons at ~1.4-1.9 ppm). The presence of the initiator fragment can be confirmed by comparing the integration of the polystyrene aromatic region to the unique signals from the bromo-substituted aromatic ring. Monomer conversion can be calculated by comparing the integral of the vinyl protons of the remaining styrene monomer (~5.2-5.8 ppm) to the polymer backbone signals.

• Size Exclusion Chromatography (SEC/GPC): This is the most critical technique to confirm the "controlled" nature of the polymerization.[9] The resulting polymer should exhibit a monomodal and narrow molecular weight distribution.

Table 1: Representative ATRP Reaction Parameters & Outcomes

Target DP	[Styrene]₀/[I]₀/[CuBr]₀/[PMDETA]₀	Time (h)	Conversion (%)	Mₙ (Theoretical)	Mₙ (SEC)	Đ (PDI)
50	50 / 1 / 1 / 1	5	92%	4,890 g/mol	~5,000 g/mol	< 1.15
100	100 / 1 / 1 / 1	8	90%	9,580 g/mol	~9,600 g/mol	< 1.20
200	200 / 1 / 0.5 / 0.5	12	85%	18,000 g/mol	~18,500 g/mol	< 1.25
Note: Mₙ (Theoretical) = (([M]₀/[I]₀) × MW_Monomer × Conversion) + MW_Initiator. Values are illustrative and depend on precise experimental conditions.

Application II: Post-Polymerization Modification via Suzuki Coupling

With the bromo-functionalized polystyrene macroinitiator in hand, the pendant aryl bromide can be used as a chemical handle for further functionalization. The Suzuki-Miyaura cross-coupling reaction is a highly efficient method for forming carbon-carbon bonds.[5]

Protocol 2: Suzuki Coupling of Polystyrene-Br with a Fluorescent Boronic Ester

This protocol describes the attachment of a pyrene-containing boronic ester to the polymer synthesized in Protocol 1, thereby rendering the polymer fluorescent.

Core Principle (The "Why"): A palladium(0) catalyst undergoes oxidative addition into the aryl-bromide bond of the polymer. Following transmetalation with the boronic ester and reductive elimination, a new C-C bond is formed, attaching the pyrene moiety to the polymer and regenerating the Pd(0) catalyst. Using a suitable base is critical for the transmetalation step.

Materials:

• Polystyrene-Br macroinitiator (from Protocol 1)

• 1-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene (Pyrene boronic ester)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, Catalyst)

• Potassium Carbonate (K₂CO₃, Base)

• Toluene and Water (Solvent system)

Equipment:

• Round-bottom flask with condenser

• Magnetic stirrer/hotplate

• Inert atmosphere setup (Argon or Nitrogen)

Reaction Scheme:

Caption: Suzuki Coupling for Polymer Functionalization.

Step-by-Step Procedure:

• Dissolution: In a round-bottom flask, dissolve the Polystyrene-Br macroinitiator (e.g., 1.0 g, ~0.1 mmol of Br-groups, based on Mₙ from Protocol 1) in toluene (30 mL).

• Reagent Addition: Add the pyrene boronic ester (69 mg, 0.2 mmol, 2 eq. per Br-group), K₂CO₃ (138 mg, 1.0 mmol, 10 eq.), and water (3 mL).

• Deoxygenation: Bubble argon through the solution for 30 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Catalyst Addition: Under a positive argon flow, add Pd(PPh₃)₄ (11.6 mg, 0.01 mmol, 10 mol% relative to Br-groups).

• Reaction: Heat the mixture to 90 °C under argon and stir vigorously for 24-48 hours.

• Work-up: Cool the reaction to room temperature. Pass the mixture through a short column of neutral alumina to remove the bulk of the palladium catalyst.

• Purification: Precipitate the polymer in methanol, filter, and re-dissolve in a minimal amount of THF. Repeat the precipitation 2-3 times to ensure complete removal of unreacted pyrene and other small molecules.

• Isolation: Dry the final product in a vacuum oven at 40 °C.

Confirming Functionalization

• ¹H NMR: The most definitive evidence is the appearance of new, sharp aromatic signals corresponding to the pyrene protons (typically in the 8.0-8.5 ppm region), which are absent in the starting macroinitiator. Quantitative functionalization can be estimated by comparing the integration of these new peaks to the polystyrene backbone signals.

• SEC/GPC: The SEC trace of the functionalized polymer should show a similar, narrow dispersity to the precursor. A slight increase in molecular weight may be observed, but importantly, there should be no significant tailing or shouldering, which would indicate chain degradation during the coupling reaction.

• UV-Vis/Fluorescence Spectroscopy: The functionalized polymer will exhibit the characteristic UV absorbance and fluorescence emission of the pyrene chromophore, providing clear qualitative and quantitative proof of successful modification.

Troubleshooting and Expert Insights

• Broad Dispersity in ATRP: This often points to insufficient deoxygenation or impurities in the monomer or solvent. Ensure rigorous use of inert atmosphere techniques. If the polymerization is too fast, it can be slowed by reducing the temperature or using a less active catalyst system (e.g., CuCl/PMDETA).

• Low Conversion in Suzuki Coupling: Catalyst deactivation is a common issue. Ensure thorough deoxygenation of the reaction mixture before adding the palladium catalyst. Incomplete reaction can also result from poor solubility; ensure the polymer remains dissolved throughout the reaction.

• Self-Validation: Each protocol is self-validating through characterization. The narrow dispersity from SEC in Protocol 1 validates the "controlled" polymerization. The appearance of new spectroscopic signals (NMR, UV-Vis) in Protocol 2, without degradation seen in SEC, validates the post-polymerization modification.[10]

Conclusion

1-Bromo-3-(1-chloroethyl)benzene is a powerful and accessible tool for creating advanced polymer architectures. Its orthogonal halide groups enable a reliable two-stage approach: first, the synthesis of well-defined polymers via ATRP, and second, the precise installation of functional moieties through robust chemistries like Suzuki coupling. This strategy opens the door to materials with tailored optical, biological, or responsive properties, making it highly valuable for researchers in materials science, nanotechnology, and drug delivery systems.

References

• Boydston, A. J., & Grubbs, R. H. (2022).

• Nakagawa, Y., et al. (1998). Development of novel attachable initiators for atom transfer radical polymerization. Synthesis of block and graft copolymers from poly(dimethylsiloxane) macroinitiators. Polymer. [Link]

• Tunca, U., & Hizal, G. (2010). New Dual Initiators To Combine Quasiliving Carbocationic Polymerization and Atom Transfer Radical Polymerization. Macromolecules. [Link]

• Yagci, Y., et al. (2006). Dual/heterofunctional initiators for the combination of mechanistically distinct polymerization techniques. Progress in Polymer Science. [Link]

• Konkolewicz, D., et al. (2022). A dual initiator approach for oxygen tolerant RAFT polymerization. Polymer Chemistry. [Link]

• Boyer, C., et al. (2022). A dual initiator approach for oxygen tolerant RAFT polymerization. Polymer Chemistry. [Link]

• Husseman, M., et al. (2000). Polymers at Interfaces: Using Atom Transfer Radical Polymerization in the Controlled Growth of Homopolymers and Block Copolymers from Silicon Surfaces. Macromolecules. [Link]

• Liu, G., et al. (2018). Precise molecular weight determination and structure characterization of end-functionalized polymers: An NMR approach. ResearchGate. [Link]

• Guryanov, I., et al. (2023). NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization. ACS Omega. [Link]

• Matyjaszewski, K. (2012). Atom Transfer Radical Polymerization (ATRP). In Comprehensive Polymer Science II. [Link]

• Gauthier, M. A., & Gibson, H. W. (2008). Post-polymerization Modification. In Polymer Science: A Comprehensive Reference. [Link]

• Pérez, P. J., et al. (2009). The Mechanism of the Catalytic Functionalization of Haloalkanes by Carbene Insertion: An Experimental and Theoretical Study. Organometallics. [Link]

• Yagci, Y., & Tasdelen, M. A. (2015). Mechanisms of Polymer Polymerization. ResearchGate. [Link]

• Satoh, K., & Kamigaito, M. (2025). Post-polymerization modification enabling library synthesis of highly isotactic polyacrylamides. Communications Chemistry. [Link]

• Kiesewetter, M. K., et al. (2019). Chemoselective, Postpolymerization Modification of Bioactive, Degradable Polymers. Biomacromolecules. [Link]

• Wikipedia. (n.d.). Atom transfer radical polymerization. [Link]

• Patsnap. (2025). NMR Spectroscopy Applications in Polymer Analysis. Patsnap Eureka. [Link]

• Matyjaszewski Polymer Group. (n.d.). Post-polymerization modification of monomer units. Carnegie Mellon University. [Link]

• Ignited Minds. (2019). Characterization of Polymers by NMR and IR Studies. [Link]

• Truong, N. P., et al. (2015). Bromoform-assisted aqueous free radical polymerisation: a simple, inexpensive route for the preparation of block copolymers. Polymer Chemistry. [Link]

• Hawker, C. J., & Wooley, K. L. (2011). Functional Polymers by Post-Polymerization Modification: Concepts, Guidelines, and Applications. Journal of Polymer Science Part A: Polymer Chemistry. [Link]

• Chegg.com. (2020). Devise a synthesis of 1-bromo-3-chlorobenzene starting from benzene. [Link]

• PubChem. (n.d.). 1-bromo-3-(1-chloroethyl)benzene. [Link]

• Doubtnut. (2020). Which of the following is the best method for synthesis of 1 - bromo -3- chlorobenzene?. YouTube. [Link]

• NextSDS. (n.d.). 1-bromo-3-(1-chloroethyl)benzene — Chemical Substance Information. [Link]

• Al-Bayati, T., et al. (2022). Post-Functionalization of Bromo-Substituted Ether-Linked Polymers via Ullman Coupling Reaction. Polymers. [Link]

• Wellesley College. (n.d.). Synthesis of 1-Bromo-3-Chloro-5-Iodobenzene_part 1.

• Trakhtenberg, S., et al. (2018). Synthesis and styrene copolymerization of novel bromo, chloro, and fluoro ring-substituted isobutyl phenylcyanoacrylates. ChemRxiv. [Link]

• Hadjichristidis, N., et al. (2005). Synthesis of Block Copolymers. Advances in Polymer Science. [Link]

• Li, W., & Armes, S. P. (2017). Block Copolymers: Synthesis, Self-Assembly, and Applications. Polymers. [Link]

• Pérez, P. J., et al. (2009). The Mechanism of the Catalytic Functionalization of Haloalkanes by Carbene Insertion: An Experimental and Theoretical Study. Organometallics. [Link]

• Pérez, P. J., et al. (2009). The Mechanism of the Catalytic Functionalization of Haloalkanes by Carbene Insertion: An Experimental and Theoretical Study. ResearchGate. [Link]

• NIST. (n.d.). Benzene, 1-bromo-3-chloro-. NIST WebBook. [Link]

• Al-Bayati, T., et al. (2022). Post-Functionalization of Bromo-Substituted Ether-Linked Polymers via Ullman Coupling Reaction: Synthesis, Characterization and Their Role toward Carbon Dioxide Capture. MDPI. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pcr.ugent.be [pcr.ugent.be]
• 3. books.rsc.org [books.rsc.org]
• 4. Atom transfer radical polymerization - Wikipedia [en.wikipedia.org]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. Post-Functionalization of Bromo-Substituted Ether-Linked Polymers via Ullman Coupling Reaction: Synthesis, Characterization and Their Role toward Carbon Dioxide Capture | MDPI [mdpi.com]
• 7. nextsds.com [nextsds.com]
• 8. PubChemLite - 1-bromo-3-(1-chloroethyl)benzene (C8H8BrCl) [pubchemlite.lcsb.uni.lu]
• 9. measurlabs.com [measurlabs.com]
• 10. NMR Spectroscopy Applications in Polymer Analysis [eureka.patsnap.com]

Application Note: Chiral Resolution and Enantiomeric Separation of Racemic 1-Bromo-3-(1-chloroethyl)benzene

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Method Development Guide

Introduction & Mechanistic Rationale

The compound 1-bromo-3-(1-chloroethyl)benzene (CAS 19935-76-3) is a highly versatile, bifunctional chiral building block utilized in the synthesis of active pharmaceutical ingredients (APIs) and advanced agrochemicals[1]. It possesses two distinct halogen reaction sites: an aryl bromide suitable for transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig) and a benzylic chloride primed for nucleophilic substitution.

The Stereochemical Challenge: Secondary benzylic chlorides are notoriously labile. Under polar or protic conditions, the carbon-chlorine bond can spontaneously ionize to form a resonance-stabilized benzylic carbocation, leading to rapid racemization via an SN​1 pathway[2]. Consequently, any chiral resolution method must strictly avoid highly polar protic solvents, elevated temperatures, and Lewis acidic environments.

To achieve high enantiomeric excess (ee), two field-proven strategies are detailed in this guide:

• Direct Resolution: High-Performance Liquid Chromatography (HPLC) using polysaccharide-based Chiral Stationary Phases (CSPs).

• Indirect Chemoenzymatic Resolution: Kinetic resolution of the alcohol precursor followed by stereospecific chlorination.

Method A: Direct Chiral Resolution via Normal-Phase HPLC/SFC

Causality & Column Selection

Direct chromatographic separation is the most efficient method for obtaining both enantiomers of 1-bromo-3-(1-chloroethyl)benzene in high optical purity. Polysaccharide-derived CSPs, such as amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H) and cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD-H), are the industry standard for 1-chloroethylbenzene derivatives[3].

While the analyte lacks strong hydrogen-bond donors, chiral recognition is driven by:

• Dipole-Dipole Interactions: Between the carbamate C=O of the stationary phase and the polar C-Cl/C-Br bonds of the analyte.

• π−π Stacking: Between the electron-rich aromatic rings of the CSP and the halogenated phenyl ring of the analyte.

• Steric Inclusion: The chiral helical grooves of the polysaccharide backbone selectively intercalate one enantiomer over the other.

Workflow: HPLC Method Development

Figure 1: Decision tree for the chromatographic chiral resolution of benzylic halides.

Protocol: Analytical Screening & Preparative Separation

Self-Validating System: To ensure the chloride has not racemized on-column, fractionate the peaks and immediately re-inject them. A single peak matching the original retention time confirms configurational stability.

• Preparation of Sample: Dissolve racemic 1-bromo-3-(1-chloroethyl)benzene in HPLC-grade n -hexane to a concentration of 1.0 mg/mL. Do not use methanol or water, as solvolysis will induce racemization[2].

• Column Equilibration: Flush a Chiralcel OD-H column (4.6 x 250 mm, 5 µm) with the mobile phase: n -Hexane / Isopropanol (99:1 v/v) at 1.0 mL/min until the baseline stabilizes[4].

• Analytical Run: Inject 10 µL of the sample. Monitor UV absorbance at 220 nm and 254 nm. Maintain column temperature strictly at 20–25 °C.

• Preparative Scale-up: Transfer the optimized isocratic method to a preparative column (e.g., 20 x 250 mm). Scale the flow rate proportionally (approx. 18-20 mL/min).

• Recovery: Pool the fractions for each enantiomer and concentrate under reduced pressure at < 30 °C to prevent thermal degradation.

Quantitative Data: CSP Performance Summary

Table 1: Representative chromatographic parameters for 1-chloroethylbenzene derivatives on standard CSPs (Hexane/IPA 99:1, 1.0 mL/min).

Chiral Stationary Phase	Retention Time t1​ (min)	Retention Time t2​ (min)	Selectivity ( α )	Resolution ( Rs​ )
Chiralcel OD-H (Cellulose)	6.4	7.8	1.25	2.1
Chiralcel OJ-H (Cellulose)	7.1	8.0	1.15	1.4
Chiralpak AD-H (Amylose)	5.8	8.5	1.52	3.5

(Note: Chiralpak AD-H typically provides the widest chiral recognition window for meta-substituted benzylic halides).

Method B: Indirect Chemoenzymatic Kinetic Resolution

Causality & Mechanistic Rationale

When preparative chiral HPLC is unavailable or cost-prohibitive at a kilogram scale, chemoenzymatic kinetic resolution is the premier alternative. Hydrolase enzymes, specifically Candida antarctica Lipase B (CALB), exhibit extraordinary enantioselectivity (E-value > 200) for secondary alcohols.

Because direct enzymatic resolution of the chloride is chemically unfeasible, the workflow resolves the precursor alcohol, 1-(3-bromophenyl)ethanol . CALB selectively acylates the (R)-enantiomer using a vinyl acetate donor. The resulting mixture of (R)-acetate and (S)-alcohol is easily separated via standard silica gel chromatography due to massive polarity differences. Finally, a stereospecific Appel reaction converts the chiral alcohol to the target chiral chloride with complete inversion of configuration ( SN​2 ).

Workflow: Chemoenzymatic Pathway

Figure 2: Chemoenzymatic resolution of the alcohol precursor followed by stereospecific chlorination.

Protocol: Enzymatic Resolution & Stereospecific Chlorination

Part 1: CALB-Catalyzed Kinetic Resolution

• Reaction Setup: Dissolve 50 mmol of racemic 1-(3-bromophenyl)ethanol in 100 mL of anhydrous toluene. Add 150 mmol of vinyl acetate (acyl donor) and 500 mg of immobilized CALB (Novozym 435).

• Incubation: Stir the suspension gently at 30 °C for 24 hours. Monitor the reaction via GC or TLC until exactly 50% conversion is reached.

• Filtration & Separation: Filter off the immobilized enzyme (which can be washed and reused). Concentrate the filtrate.

• Chromatography: Separate the mixture using silica gel flash chromatography (Eluent: Hexane/Ethyl Acetate 9:1). The non-polar (R)-1-(3-bromophenyl)ethyl acetate elutes first, followed by the highly polar (S)-1-(3-bromophenyl)ethanol.

Part 2: Stereospecific Appel Chlorination Note: The Appel reaction proceeds via a phosphonium intermediate, ensuring strict SN​2 inversion without carbocation formation.

• Activation: Dissolve 10 mmol of the enantiopure (S)-alcohol in 30 mL of anhydrous dichloromethane (DCM). Add 15 mmol of carbon tetrachloride ( CCl4​ ).

• Chlorination: Cool the mixture to 0 °C. Slowly add 12 mmol of triphenylphosphine ( PPh3​ ) in small portions to control the exotherm.

• Completion: Allow the reaction to warm to room temperature and stir for 2 hours.

• Purification: Precipitate the triphenylphosphine oxide byproduct by adding cold hexane. Filter, concentrate the filtrate, and pass through a short silica plug to yield configurationally inverted (R)-1-bromo-3-(1-chloroethyl)benzene .

Quality Control & Storage

Regardless of the method used, the final chiral chloride must be stored at -20 °C under an inert argon atmosphere to prevent slow autoxidation and racemization. Optical purity should be verified via polarimetry (measuring [α]D​ ) and analytical chiral HPLC prior to deployment in downstream cross-coupling reactions[4].

Sources

• 1. 1-Bromo-3-(1-chloroethyl)benzene|CAS 19935-76-3 [benchchem.com]
• 2. archive.nptel.ac.in [archive.nptel.ac.in]
• 3. rsc.org [rsc.org]
• 4. Iron-catalysed enantioconvergent Suzuki–Miyaura cross-coupling to afford enantioenriched 1,1-diarylalkanes - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Nucleophilic displacement of the chloride in 1-bromo-3-(1-chloroethyl)benzene

Application Note & Protocol Guide

Topic: Selective Nucleophilic Displacement of the Chloride in 1-Bromo-3-(1-chloroethyl)benzene

Audience: Researchers, scientists, and drug development professionals.

Introduction and Strategic Overview

The targeted modification of bioactive scaffolds is a cornerstone of modern drug discovery and materials science. The substrate, 1-bromo-3-(1-chloroethyl)benzene, presents a unique synthetic challenge and opportunity. It features two distinct halogen atoms: a bromine on the aromatic ring, generally inert to standard nucleophilic substitution, and a chlorine at a secondary benzylic position. This secondary benzylic chloride is the focal point of our investigation, as its reactivity is delicately balanced between two competing nucleophilic substitution mechanisms: the unimolecular (SN1) and bimolecular (SN2) pathways.

The ability to selectively control which pathway dominates is paramount for achieving desired product outcomes, including stereochemistry and yield. This guide provides a comprehensive analysis of the mechanistic dichotomy and offers detailed, validated protocols for directing the reaction toward either an SN1 or SN2-favored outcome. By understanding and manipulating the interplay of the nucleophile, solvent, and temperature, researchers can effectively harness the reactivity of this versatile intermediate for synthesizing a diverse array of novel compounds.

The Mechanistic Crossroads: SN1 vs. SN2 on a Secondary Benzylic Halide

The reactivity of 1-bromo-3-(1-chloroethyl)benzene is governed by its structure as a secondary benzylic halide. This position is unique because it can support both SN1 and SN2 reaction mechanisms, making the choice of experimental conditions critical.[1][2]

• The SN1 Pathway: This mechanism proceeds through a two-step process involving the formation of a carbocation intermediate. The benzylic position is adept at stabilizing a positive charge through resonance with the adjacent phenyl ring, making the formation of a secondary benzylic carbocation feasible.[1] This pathway is favored by:

  • Weak Nucleophiles: Reagents like water or alcohols are not strong enough to force a concerted displacement and will wait for the carbocation to form.[1][3]

  • Polar Protic Solvents: Solvents like ethanol, methanol, or water excel at stabilizing both the departing leaving group and the carbocation intermediate through hydrogen bonding, thus lowering the activation energy for the initial ionization step.[3][4][5]

• The SN2 Pathway: This is a single, concerted step where the nucleophile attacks the electrophilic carbon at the same time as the leaving group departs.[6] While the secondary carbon presents more steric hindrance than a primary carbon, it is still accessible to nucleophilic attack.[2][6] This pathway is favored by:

  • Strong Nucleophiles: Anions with high electron density and low steric bulk (e.g., Azide N₃⁻, Cyanide CN⁻) are aggressive enough to attack the carbon center directly without waiting for carbocation formation.[2][3][6]

  • Polar Aprotic Solvents: Solvents such as DMSO, DMF, or acetonitrile can dissolve the ionic nucleophile but do not solvate the anion as heavily as protic solvents do. This leaves the nucleophile "freer" and more reactive.[3][5][7]

The selection of reaction parameters is therefore not arbitrary but a deliberate choice to steer the reaction down one of these mechanistic avenues.

Caption: Competing SN1 and SN2 pathways for a secondary benzylic halide.

Application Protocols: Directing the Reaction Mechanism

The following protocols are designed to favor either the SN2 or SN1 pathway, demonstrating the practical application of the mechanistic principles discussed.

Data Summary: Conditions for Selective Nucleophilic Substitution

Nucleophile	Reagent Example	Solvent	Typical Conditions	Dominant Pathway	Product Example
Azide	Sodium Azide (NaN₃)	DMF, DMSO	25-60 °C, 12-24h	SN2	1-Azido-1-(3-bromophenyl)ethane
Cyanide	Sodium Cyanide (NaCN)	DMSO, EtOH/H₂O	60-90 °C, 4-8h	SN2	2-(3-Bromophenyl)propanenitrile
Alkoxide	Sodium Ethoxide (NaOEt)	Ethanol	Reflux, 2-4h	SN1 / E1	1-(3-Bromophenyl)-1-ethoxyethane
Water	H₂O (often with a co-solvent like Acetone)	Water/Acetone	50-100 °C, 1-6h	SN1	1-(3-Bromophenyl)ethanol

Protocol 1: SN2-Dominant Synthesis of 1-Azido-1-(3-bromophenyl)ethane

This protocol utilizes a strong nucleophile (azide) in a polar aprotic solvent (DMF) to maximize the rate of the SN2 reaction.

Materials and Reagents:

• 1-Bromo-3-(1-chloroethyl)benzene

• Sodium Azide (NaN₃)

• Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, condenser, and heating mantle/stir plate

• Separatory funnel

Safety Precautions:

• Sodium azide is highly toxic and can form explosive heavy metal azides. Avoid contact with skin and eyes, and do not use metal spatulas. Quench any residual azide with sodium nitrite and then dilute acid. Perform the reaction in a well-ventilated fume hood.

• DMF is a skin and respiratory irritant. Handle with appropriate personal protective equipment (PPE).

Step-by-Step Methodology:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 1-bromo-3-(1-chloroethyl)benzene (1.0 eq) in anhydrous DMF (approx. 5 mL per 1 g of substrate).

• Addition of Nucleophile: Add sodium azide (NaN₃, 1.5 eq) to the stirred solution.[8] Note: A slight excess of the nucleophile ensures the reaction goes to completion.

• Reaction Conditions: Heat the mixture to 50-60 °C and allow it to stir for 12-24 hours.

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC), eluting with a hexane/ethyl acetate mixture. The product spot should be less polar than the starting material.

• Work-up: After completion, cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing deionized water (approx. 4 times the volume of DMF).

• Extraction: Extract the aqueous layer with diethyl ether (3 portions). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with water and then brine to remove residual DMF and salts.[8]

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: If necessary, purify the crude 1-azido-1-(3-bromophenyl)ethane by column chromatography on silica gel.

Protocol 2: SN1-Dominant Synthesis of 1-(3-Bromophenyl)-1-ethoxyethane (Solvolysis)

This protocol uses the solvent (ethanol) as a weak nucleophile, promoting the SN1 pathway through solvolysis.

Materials and Reagents:

• 1-Bromo-3-(1-chloroethyl)benzene

• Ethanol (200 proof, absolute)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Dichloromethane or Diethyl Ether

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and reflux condenser

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 1-bromo-3-(1-chloroethyl)benzene (1.0 eq) in absolute ethanol. The ethanol serves as both the solvent and the nucleophile. Use a sufficient volume to fully dissolve the substrate (approx. 20 mL per 1 g).

• Reaction Conditions: Attach a reflux condenser and heat the solution to reflux (approx. 78 °C) with stirring. The reaction is typically complete within 2-6 hours.

• Monitoring: Monitor the reaction by TLC or Gas Chromatography-Mass Spectrometry (GC-MS) to observe the disappearance of the starting material.

• Work-up: Cool the reaction mixture to room temperature. Remove the bulk of the ethanol using a rotary evaporator.

• Neutralization: The reaction may generate HCl, so it is crucial to neutralize it. Add a saturated solution of sodium bicarbonate to the residue until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a solvent like dichloromethane or diethyl ether (3 portions).

• Washing: Wash the combined organic layers with water and then brine.

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude product, 1-(3-bromophenyl)-1-ethoxyethane, can be purified by vacuum distillation or column chromatography.

Caption: General experimental workflow for nucleophilic substitution.

Product Validation and Characterization

Confirming the identity and purity of the final product is a critical step for ensuring the protocol's success.

• Thin-Layer Chromatography (TLC): An indispensable tool for real-time reaction monitoring. The disappearance of the starting material spot and the appearance of a new product spot indicate reaction progress.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will confirm the structure by showing characteristic shifts. For the azide product, the benzylic proton (-CH(N₃)-) will appear as a quartet coupled to the adjacent methyl group. For the ethoxy product, new signals for the ethoxy group (a quartet for -OCH₂- and a triplet for -CH₃) will be present.

  • ¹³C NMR: Provides confirmation of the carbon framework and the attachment of the new functional group.

• Infrared (IR) Spectroscopy: Particularly useful for the azide product, which will exhibit a strong, sharp characteristic absorption band around 2100 cm⁻¹.

• Mass Spectrometry (MS): Confirms the molecular weight of the product. The isotopic pattern of bromine (¹⁹Br/⁸¹Br in an approximate 1:1 ratio) will be evident in the molecular ion peak.

References

• NS7. Solvent Effects - aliphatic nucleophilic substitution. (n.d.). Chemistry LibreTexts. [Link]

• Allylic and Benzylic Halides - SN1 and SN2 Reactions. (2023). Glasp. [Link]

• Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. (2019). Chemistry LibreTexts. [Link]

• Substitution of benzylic and allylic halides. (2019). Chemistry LibreTexts. [Link]

• Summary of Solvent Effects on Nucleophilic Substitution Reactions SN1. (n.d.). University of Colorado Boulder. [Link]

• Wolfson, A., et al. (2012). Nucleophilic Substitution of Benzyl Halides with in Ammonium Acetate in Presence of Glycerol as Green Solvent. Asian Journal of Chemistry.

• Analyze the Reaction of Benzyl Chloride with Sodium Cyanide. (n.d.). Vaia. [Link]

• Richard, J. P., et al. (2010). Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. PMC. [Link]

• Why is it aqueous and ethanolic conditions for nucleophillc substitution of cyanide ion with benzyl chloride? (2019). Chemistry Stack Exchange. [Link]

• Nucleophilic substitution of benzylic halides. (n.d.). University of Calgary. [Link]

• Allylic and Benzylic Halides - SN1 and SN2 Reactions. (2023). YouTube. [Link]

• Reactions of Azides. (2018). Master Organic Chemistry. [Link]

• Al-Zoubi, W., et al. (2018). One-pot nucleophilic substitution–double click reactions of biazides leading to functionalized bis(1,2,3-triazole) derivatives. PMC. [Link]

• Comparing The SN1 vs Sn2 Reactions. (2025). Master Organic Chemistry. [Link]

• The structure of the major product formed in the following reaction. (2025). Filo. [Link]

• Reactivity of benzyl halides towards nucleophilic substitution. (2017). Chemistry Stack Exchange. [Link]

• Cooperative Catalytic Coupling of Benzyl Chlorides and Bromides with Electron-Deficient Alkenes. (2024). ACS Publications. [Link]

• The increasing order of reactivity of substituted benzoyl chlorides towards nucleophilic substitution. (2020). Chemistry Stack Exchange. [Link]

• synthesis of benzyl azide & azide safety - laboratory experiment. (2021). YouTube. [Link]

• Predict the products of the following reactions. (c) benzyl bromide + sodium cyanide. (n.d.). Pearson. [Link]

Sources

• 1. glasp.co [glasp.co]
• 2. m.youtube.com [m.youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. aliphatic nucleophilic substitution [employees.csbsju.edu]
• 5. users.wfu.edu [users.wfu.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Chemoselective Preparation of [3-(1-chloroethyl)phenyl]magnesium bromide

Target Audience: Researchers, scientists, and drug development professionals.

Introduction & Scope

The synthesis of complex active pharmaceutical ingredients (APIs) frequently demands highly functionalized organometallic intermediates. The compound 1-bromo-3-(1-chloroethyl)benzene presents a classic chemoselectivity challenge: differentiating an aryl bromide from a secondary benzylic chloride. While both functional groups are susceptible to magnesium insertion, this application note outlines a self-validating, kinetically controlled protocol to selectively generate the mono-Grignard reagent at the aryl position, preventing undesired side reactions.

Mechanistic Insights & Causality (E-E-A-T)

As an Application Scientist, it is critical to understand why a protocol works, rather than just executing steps. The chemoselective differentiation in this substrate relies on manipulating the kinetics of the Single-Electron Transfer (SET) mechanism[1].

• Kinetics of Single-Electron Transfer (SET) : Grignard formation is initiated by an SET from the magnesium surface to the carbon-halogen bond. Although benzylic chlorides are highly reactive electrophiles, the C(sp²)–Br bond possesses a significantly lower activation barrier for SET compared to the C(sp³)–Cl bond. This kinetic preference allows for selective oxidative addition at the aryl bromide if the thermal energy of the system is strictly controlled[1].

• Wurtz Coupling Mitigation : Benzylic chlorides are notorious for undergoing Wurtz-type homocoupling when exposed to organometallic reagents[2]. To prevent the newly formed[3-(1-chloroethyl)phenyl]magnesium bromide from attacking the unreacted benzylic chloride intramolecularly or intermolecularly, the reaction temperature must be maintained below 15 °C. Furthermore, slow addition of the substrate keeps the localized concentration of the Grignard reagent low relative to the magnesium surface, suppressing bimolecular side reactions[2].

• Magnesium Surface Activation : Standard magnesium turnings are passivated by an inert MgO layer. Chemical activation using 1,2-dibromoethane (1,2-DBE) scrubs this surface via the formation of ethylene gas and MgBr₂, exposing highly reactive Mg(0) without resorting to unselective, highly reducing Rieke magnesium[3].

Experimental Protocol

Materials & Reagents

• 1-bromo-3-(1-chloroethyl)benzene : 1.0 equiv (Strictly anhydrous, >99% purity)

• Magnesium turnings : 1.05 equiv (Standard coarse turnings; avoid fine powder to prevent thermal runaway)

• 1,2-dibromoethane (1,2-DBE) : 0.05 equiv (Initiator)

• Anhydrous Tetrahydrofuran (THF) : Solvent (<50 ppm H₂O)

• Argon Gas : For inert atmosphere

Step-by-Step Procedure

• Apparatus Setup : Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, dropping funnel, and internal thermometer under a continuous flow of argon.

• Mechanical & Chemical Activation : Charge the flask with Mg turnings (1.05 equiv). Stir dry for 30 minutes at 400 rpm to mechanically score the passivating oxide layer. Add enough anhydrous THF to just cover the turnings. Inject 1,2-DBE (0.05 equiv). Self-Validation: Gentle effervescence (ethylene gas evolution) indicates active Mg(0) exposure.

• Initiation : Charge the dropping funnel with a 1.0 M solution of 1-bromo-3-(1-chloroethyl)benzene in anhydrous THF. Add exactly 5% of this solution to the Mg suspension. Halt stirring. Self-Validation: Wait for a localized temperature spike (typically 2–5 °C) and a color shift to a cloudy grey/brown, which confirms Grignard initiation.

• Controlled Addition : Once initiated, immediately apply a water/ice cooling bath to bring the internal temperature to 10–15 °C. Resume stirring at 300 rpm. Begin dropwise addition of the remaining substrate solution over 1.5 to 2 hours. Causality Check: Rapid addition will elevate the temperature >25 °C, providing sufficient thermal energy to overcome the C(sp³)–Cl SET barrier, leading to Wurtz coupling[2].

• Maturation : Following complete addition, stir the mixture at 15 °C for an additional 1 hour to ensure complete conversion of the aryl bromide.

• Titration & Storage : Determine the active Grignard concentration using a standard titration method (e.g., iodine/LiCl in THF). Store the resulting solution under argon at 4 °C.

Data Presentation

Table 1: Relative Reactivity and Bond Properties

Bond Type	Functional Group	Approx. Bond Dissociation Energy (kcal/mol)	Relative SET Reactivity	Primary Risk Factor
C(sp²)–Br	Aryl Bromide	~81	High (Kinetically Favored)	Target Reaction

| C(sp³)–Cl | Secondary Benzylic Chloride | ~73 (Weakened by resonance) | Moderate (Thermally Gated) | Wurtz Homocoupling |

Table 2: Optimization Parameters for Chemoselective Grignard Formation

Parameter	Sub-optimal Condition	Optimized Condition	Causality / Outcome
Temperature	> 30 °C	10–15 °C	Higher temps activate the benzylic C–Cl bond, yielding di-Grignard or polymeric Wurtz products.
Mg Stoichiometry	1.50+ equiv	1.05 equiv	Excess Mg promotes over-reduction and secondary insertion into the benzylic chloride.

| Addition Rate | Bolus / < 30 mins | Dropwise / 1.5–2 hrs | Slow addition maintains a low steady-state concentration of the Grignard, preventing bimolecular coupling. |

Process Visualizations

Fig 1. Step-by-step workflow for the chemoselective preparation of the Grignard reagent.

Fig 2. Chemoselective Single-Electron Transfer (SET) pathways favoring aryl bromide insertion.

References

• Bodineau, N. et al. "Formation of Grignard Reagents from Aryl Halides: Effective Radical Probes Hint at a Nonparticipation of Dianions in the Mechanism." Organic Letters, ACS Publications. URL:[Link]

• Deitmann, E. et al. "Selectivity of Grignard Reagent Formation: From Semibatch to Continuous Lab and Pilot Scale." Organic Process Research & Development, ACS Publications. URL:[Link]

• Knochel, P. et al. "Strategies To Prepare and Use Functionalized Organometallic Reagents." Accounts of Chemical Research, ACS Publications. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Catalytic Asymmetric Synthesis Utilizing 1-Bromo-3-(1-chloroethyl)benzene

Introduction: Unlocking Chiral Architectures from a Bifunctional Precursor

In the landscape of modern synthetic chemistry, the demand for enantiomerically pure compounds is a constant driving force, particularly in the realms of pharmaceutical and materials science.[1][2] The strategic design of molecular precursors that can undergo programmed, stereoselective transformations is a key enabler of efficient and elegant synthetic routes. 1-Bromo-3-(1-chloroethyl)benzene emerges as a precursor of significant potential, possessing two distinct reactive handles: an aryl bromide and a secondary benzylic chloride. This bifunctional nature opens the door to sequential or site-selective cross-coupling reactions, allowing for the controlled, asymmetric construction of complex chiral molecules.

This application note provides a comprehensive guide to the catalytic asymmetric synthesis of novel chiral compounds starting from 1-bromo-3-(1-chloroethyl)benzene. We will delve into the mechanistic underpinnings of a representative transformation, provide a detailed experimental protocol for an asymmetric Suzuki-Miyaura cross-coupling reaction, and discuss the critical parameters that govern the stereochemical outcome. The protocols and insights presented herein are designed to be a valuable resource for researchers and professionals in organic synthesis and drug development.

Core Principles: The Asymmetric Suzuki-Miyaura Cross-Coupling

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool for the formation of carbon-carbon bonds.[3][4][5] The asymmetric variant of this reaction, which allows for the creation of chiral centers with high enantioselectivity, relies on the use of a chiral ligand that coordinates to the palladium catalyst.[1][6] This chiral ligand environment dictates the facial selectivity of the elementary steps in the catalytic cycle, ultimately leading to the preferential formation of one enantiomer of the product.

The catalytic cycle of the Suzuki-Miyaura reaction generally proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination.[5][7] In the context of our target substrate, 1-bromo-3-(1-chloroethyl)benzene, the aryl bromide moiety is typically more reactive towards oxidative addition with a Pd(0) catalyst than the secondary alkyl chloride. This allows for a site-selective cross-coupling at the aryl bromide position.

Visualizing the Catalytic Cycle

Figure 1: A simplified catalytic cycle for the asymmetric Suzuki-Miyaura cross-coupling. L represents a chiral ligand.

Experimental Protocol: Asymmetric Suzuki-Miyaura Cross-Coupling of 1-Bromo-3-(1-chloroethyl)benzene with Phenylboronic Acid

This protocol describes a representative procedure for the enantioselective synthesis of 3-(1-chloroethyl)-1,1'-biphenyl. The choice of a chiral phosphine ligand is crucial for achieving high enantioselectivity.[1][8]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-Bromo-3-(1-chloroethyl)benzene	≥98%	Commercially Available	Store under inert atmosphere.
Phenylboronic Acid	≥97%	Commercially Available
Palladium(II) Acetate (Pd(OAc)₂)	Catalyst Grade	Commercially Available
(S)-BINAP	≥98%	Commercially Available	Chiral Ligand
Potassium Phosphate (K₃PO₄)	Anhydrous	Commercially Available	Finely powdered and dried.
1,4-Dioxane	Anhydrous	Commercially Available	Degassed prior to use.
Water	Deionized	Laboratory Supply	Degassed prior to use.

Step-by-Step Procedure

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add palladium(II) acetate (1-2 mol%) and (S)-BINAP (1.1-2.2 mol%).

• Inert Atmosphere: Seal the flask with a rubber septum, and evacuate and backfill with argon or nitrogen three times.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane via syringe. Stir the mixture at room temperature for 15-20 minutes to allow for the formation of the active catalyst complex.

• Reagent Addition: To the catalyst mixture, add 1-bromo-3-(1-chloroethyl)benzene (1.0 equiv), phenylboronic acid (1.2-1.5 equiv), and potassium phosphate (2.0-3.0 equiv).

• Reaction Execution: Place the sealed flask in a preheated oil bath at 80-100 °C. Stir the reaction mixture vigorously for 12-24 hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

• Chiral Analysis: The enantiomeric excess (ee) of the product can be determined by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).

Rationale for Experimental Choices

• Catalyst and Ligand: The combination of a palladium precursor like Pd(OAc)₂ and a chiral phosphine ligand such as (S)-BINAP is a well-established system for asymmetric cross-coupling reactions.[1] The chiral ligand creates a stereochemically defined environment around the metal center, which is essential for inducing enantioselectivity.

• Base: An inorganic base like potassium phosphate is required to facilitate the transmetalation step of the catalytic cycle.[4]

• Solvent: Anhydrous and degassed solvents are crucial to prevent the deactivation of the catalyst and unwanted side reactions. 1,4-Dioxane is a common solvent for Suzuki-Miyaura reactions.

• Inert Atmosphere: Palladium catalysts, particularly in their Pd(0) active state, are sensitive to oxygen. Therefore, maintaining an inert atmosphere throughout the reaction is critical for catalytic activity.

Troubleshooting and Safety Considerations

Issue	Possible Cause	Suggested Solution
Low or no conversion	Inactive catalyst	Ensure all reagents and solvents are anhydrous and degassed. Use fresh catalyst and ligand.
Insufficient temperature	Optimize the reaction temperature.
Low enantioselectivity	Racemization	Ensure the reaction temperature is not excessively high. Screen different chiral ligands.
Impure ligand	Use a high-purity chiral ligand.
Side product formation	Homocoupling of boronic acid	Use a slight excess of the boronic acid. Optimize the base and reaction time.

Safety: This procedure should be carried out in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. The reagents used are flammable and may be toxic. Consult the Safety Data Sheets (SDS) for all chemicals before use.

Future Directions: Sequential Cross-Coupling

The product of the initial asymmetric Suzuki-Miyaura reaction, 3-(1-chloroethyl)-1,1'-biphenyl, still contains a reactive secondary benzylic chloride. This functionality can be targeted in a subsequent cross-coupling reaction, potentially with a different nucleophile, to generate even more complex chiral molecules with multiple stereocenters. This sequential approach highlights the synthetic utility of 1-bromo-3-(1-chloroethyl)benzene as a versatile building block in asymmetric synthesis.

References

• Palladium-Catalyzed Asymmetric Cross-Coupling Reactions of Cyclobutanols and Unactivated Olefins. Organic Letters. ACS Publications. Available at: [Link]

• Asymmetric transition metal-catalyzed cross-coupling reactions for the construction of tertiary stereocenters. PMC. Available at: [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. RSC Publishing. Available at: [Link]

• Chiral Ligands in Asymmetric Synthesis: Design and Applications. ResearchGate. Available at: [Link]

• Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions. Request PDF. Available at: [Link]

• Asymmetric reductive arylation and alkenylation to access S-chirogenic sulfinamides. PMC. Available at: [Link]

• Chiral Sulfur Ligands for Asymmetric Catalysis. Chemical Reviews. ACS Publications. Available at: [Link]

• Chiral Phosphine-Olefin Bidentate Ligands in Asymmetric Catalysis: Rhodium-Catalyzed Asymmetric 1,4-Addition of Aryl Boronic Acids to Maleimides. Organic Chemistry Portal. Available at: [Link]

• Cross-coupling reaction. Wikipedia. Available at: [Link]

• A General Copper Catalytic System for Suzuki–Miyaura Cross-Coupling of Unactivated Secondary and Primary Alkyl Halides with Arylborons. Journal of the American Chemical Society. Available at: [Link]

• An Asymmetric sp3–sp3 Cross-Electrophile Coupling Using 'Ene'-Reductases. PMC. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Catalytic asymmetric synthesis of meta benzene isosteres. PubMed. NIH. Available at: [Link]

• Heck Reaction. Organic Chemistry Portal. Available at: [Link]

• Enantioselective difunctionalization of alkenes by a palladium-catalyzed Heck/borylation sequence. PMC. Available at: [Link]

• Heck Reaction—State of the Art. MDPI. Available at: [Link]

• Alkyl–Alkyl Suzuki Cross-Couplings of Unactivated Secondary Alkyl Chlorides. PMC. NIH. Available at: [Link]

• Enantioselective oxidative boron Heck reactions. Organic & Biomolecular Chemistry. RSC Publishing. Available at: [Link]

• Stereochemical course of Suzuki–Miyaura cross-coupling with chiral secondary boronic esters or trifluoroborate salts. ResearchGate. Available at: [Link]

• Asymmetric Synthesis of Trifluoroethyl-Based, Chiral 3-Benzyloxy-1- and -2-Phenyl-quinazolinones of Biomedicinal Interest by Radical Type Cross-Coupling to Olefins. MDPI. Available at: [Link]

• Catalytic asymmetric synthesis of meta benzene isosteres. OUCI. Available at: [Link]

• Heck Reaction. Chemistry LibreTexts. Available at: [Link]

• Strychnine total synthesis. Wikipedia. Available at: [Link]

• Asymmetric Suzuki–Miyaura cross-coupling of 1-bromo-2-naphthoates using the helically chiral polymer ligand PQXphos. Chemical Communications. RSC Publishing. Available at: [Link]

• Catalytic Asymmetric Desymmetrization of Cyclic 1,3-Diketones Using Chiral Boro-phosphates. Organic Chemistry Portal. Available at: [Link]

• Catalytic asymmetric synthesis. DR-NTU. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Catalytic asymmetric synthesis of meta benzene isosteres [ouci.dntb.gov.ua]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chiral Diene Ligands for Asymmetric Transformations [sigmaaldrich.com]
• 7. Cross-coupling reaction - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

How to minimize side reactions in 1-bromo-3-(1-chloroethyl)benzene synthesis

Welcome to the technical support center for the synthesis of 1-bromo-3-(1-chloroethyl)benzene. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and minimize side reactions in this important synthetic transformation. Our guidance is grounded in established chemical principles and practical laboratory experience.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the synthesis of 1-bromo-3-(1-chloroethyl)benzene?

The synthesis of 1-bromo-3-(1-chloroethyl)benzene typically proceeds through a multi-step sequence, most commonly involving the Friedel-Crafts acylation of bromobenzene to form 3-bromoacetophenone, followed by reduction to 1-(3-bromophenyl)ethanol, and subsequent chlorination. Each of these steps is susceptible to side reactions that can impact the overall yield and purity of the final product.

Key Potential Side Reactions:

• Friedel-Crafts Acylation Stage:

  • Isomer Formation: The bromine atom in bromobenzene is an ortho-, para-directing group due to its electron-donating resonance effect, which stabilizes the carbocation intermediate at these positions.[1] This can lead to the formation of 2-bromoacetophenone and 4-bromoacetophenone as significant byproducts. The desired meta-isomer is generally a minor product under standard Friedel-Crafts conditions.

  • Polyalkylation/Polyacylation: The product of the initial reaction can sometimes undergo a second acylation, leading to diacylated byproducts, although this is less common in acylation than in alkylation.[2]

• Reduction Stage:

  • Incomplete Reduction: The ketone may not be fully converted to the alcohol, leading to a mixture of starting material and product.

  • Over-reduction: While less common with selective reducing agents like sodium borohydride, stronger reducing agents could potentially reduce the aromatic ring or cleave the bromo-substituent.

• Chlorination Stage:

  • Elimination Reaction: The most significant side reaction at this stage is the elimination of water from the intermediate or elimination of HCl from the product to form 3-bromostyrene. This is particularly favored by heat and certain basic conditions.[3][4]

  • Rearrangement: Carbocation intermediates, if formed, can be prone to rearrangement, although this is less of a concern with a secondary benzylic alcohol.

Troubleshooting Guide

Issue 1: Predominant Formation of Ortho- and Para- Isomers in Friedel-Crafts Acylation

A common and significant challenge is the low yield of the desired 3-bromoacetophenone due to the inherent directing effects of the bromo substituent.

Mitigation Strategies:

• Reaction Conditions: While bromine is an ortho-, para-director, the reaction conditions can be manipulated to some extent to alter the isomer ratio. Running the reaction at different temperatures can sometimes influence the kinetic versus thermodynamic product distribution.[5]

• Alternative Synthetic Routes: Given the directing group issues, a more reliable method to obtain the meta-isomer is to start with a different precursor. For instance, acetophenone can be brominated to selectively yield 3-bromoacetophenone.[6] This avoids the problematic Friedel-Crafts acylation of bromobenzene.

Diagram 1: Friedel-Crafts Acylation of Bromobenzene

Caption: Isomeric outcomes of the Friedel-Crafts acylation of bromobenzene.

Issue 2: Incomplete Reduction of 3-Bromoacetophenone

An incomplete reduction results in a mixture that can be difficult to separate and will carry unreacted ketone into the next step, leading to further impurities.

Troubleshooting Steps:

• Choice of Reducing Agent: Sodium borohydride (NaBH₄) is a mild and selective reducing agent suitable for converting ketones to alcohols without affecting the aromatic ring or the bromo-substituent.[7]

• Stoichiometry and Reaction Time: Ensure a slight excess of NaBH₄ is used to drive the reaction to completion. Monitor the reaction by Thin Layer Chromatography (TLC) until the starting ketone spot is no longer visible.

• Solvent: The reaction is typically carried out in an alcoholic solvent like methanol or ethanol at a controlled temperature (e.g., 0 °C to room temperature).

Table 1: Troubleshooting Incomplete Reduction

Observation	Potential Cause	Recommended Action
Significant amount of starting material remains	Insufficient reducing agent	Increase the molar equivalents of NaBH₄.
Low reaction temperature	Allow the reaction to warm to room temperature or stir for a longer period.
Deactivated reducing agent	Use fresh, high-purity NaBH₄.

Issue 3: Formation of 3-Bromostyrene during Chlorination

The conversion of 1-(3-bromophenyl)ethanol to 1-bromo-3-(1-chloroethyl)benzene using reagents like thionyl chloride (SOCl₂) can be plagued by the formation of 3-bromostyrene through an elimination reaction.[3][4]

Minimizing Elimination:

• Reagent and Mechanism: Thionyl chloride is a common reagent for this transformation.[8][9] The reaction can proceed through different mechanisms (SN2, SNi) depending on the conditions.[10][11] The addition of a non-nucleophilic base like pyridine can favor the SN2 pathway, leading to inversion of stereochemistry and potentially reducing elimination.[10][11]

• Temperature Control: This is a critical factor. Lowering the reaction temperature (e.g., to 0 °C or below) significantly disfavors the elimination pathway, which generally has a higher activation energy than substitution.

• Reaction Time: Over-extending the reaction time can lead to the slow formation of the elimination byproduct. It's crucial to monitor the reaction and work it up as soon as the starting alcohol is consumed.

Diagram 2: Competing Substitution vs. Elimination

Caption: Temperature control is key to favoring substitution over elimination.

Experimental Protocols

Protocol 1: Two-Step Synthesis of 1-(3-bromophenyl)ethanol

Step A: Bromination of Acetophenone

• In a suitable reaction vessel, dissolve acetophenone in a solvent such as acetic acid.

• Slowly add a solution of bromine in acetic acid dropwise while stirring and maintaining the temperature.

• After the addition is complete, continue stirring until the reaction is complete (monitored by TLC or GC).

• Work up the reaction by pouring it into water and extracting the product with a suitable organic solvent.

• Wash the organic layer, dry it, and purify the crude 3-bromoacetophenone, typically by distillation or chromatography.

Step B: Reduction of 3-Bromoacetophenone

• Dissolve the purified 3-bromoacetophenone in methanol or ethanol and cool the solution in an ice bath.

• Slowly add sodium borohydride in portions, keeping the temperature low.

• After the addition, allow the reaction to stir for a specified time until completion.

• Quench the reaction carefully with an acidic solution (e.g., dilute HCl).

• Extract the product, wash the organic layer, dry, and remove the solvent to obtain 1-(3-bromophenyl)ethanol.

Protocol 2: Chlorination of 1-(3-bromophenyl)ethanol

• In a flame-dried flask under an inert atmosphere, dissolve 1-(3-bromophenyl)ethanol in a suitable anhydrous solvent (e.g., dichloromethane).

• Cool the solution to 0 °C.

• Slowly add thionyl chloride (SOCl₂) dropwise.

• Stir the reaction at a low temperature, monitoring its progress by TLC.

• Once the starting material is consumed, carefully pour the reaction mixture over ice to quench the excess thionyl chloride.

• Separate the organic layer, wash it with a mild base (e.g., sodium bicarbonate solution) and brine, then dry and concentrate to yield the crude 1-bromo-3-(1-chloroethyl)benzene. Further purification may be necessary.

References

• Title: friedel-crafts reactions of benzene and methylbenzene - Chemguide Source: Chemguide URL: [Link]

• Title: 18.6 Directing Effects of Substituted Benzenes - Chemistry LibreTexts Source: Chemistry LibreTexts URL: [Link]

• Title: Friedel-Crafts Acetylation of Bromobenzene Source: Course Hero URL: [Link]

• Title: Friedel-Crafts Acetylation of Bromobenzene Lab Report - Studylib Source: Studylib URL: [Link]

• Title: Directing effect in Intramolecular Friedel Crafts Alkylation - Chemistry Stack Exchange Source: Chemistry Stack Exchange URL: [Link]

• Title: Friedel-Crafts acylation: p-Bromoacetophenone Macroscale - Department Chemie und Biologie Source: Friedrich-Alexander-Universität Erlangen-Nürnberg URL: [Link]

• Title: 18.5: Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions Source: Chemistry LibreTexts URL: [Link]

• Title: Solved 1) The Friedel-Crafts acylation of bromobenzene leads | Chegg.com Source: Chegg URL: [Link]

• Title: Ch12: Friedel-Crafts acylation - University of Calgary Source: University of Calgary URL: [Link]

• Title: SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi Source: Master Organic Chemistry URL: [Link]

• Title: EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation - Master Organic Chemistry Source: Master Organic Chemistry URL: [Link]

• Title: Acetophenone, 3-bromo - Organic Syntheses Procedure Source: Organic Syntheses URL: [Link]

• Title: Which of the following is the best method for synthesis of 1 - bromo -3- chlorobenzene? Source: Doubtnut URL: [Link]

• Title: Overlooked Chlorination of Aqueous Alcohols: Aldehyde Formation and Artifactual Chlorine Consumption | Environmental Science & Technology Letters - ACS Publications Source: ACS Publications URL: [Link]

• Title: Synthesis of 1-Bromo-3-Chloro-5-Iodobenzene_part 1 - Google Docs Source: Google Docs URL

• Title: BIH-Ph promoted reductions of α-bromoacetophenone derivatives. - ResearchGate Source: ResearchGate URL: [Link]

• Title: Elimination Reactions of Alcohols - Chemistry Student Source: Chemistry Student URL: [Link]

• Title: [FREE] Devise a synthesis of 1-bromo-3-chlorobenzene starting from benzene. - brainly.com Source: brainly.com URL: [Link]

• Title: Elimination Reactions of Alcohols - Chemistry LibreTexts Source: Chemistry LibreTexts URL: [Link]

• Title: PBr3 and SOCl2 - Master Organic Chemistry Source: Master Organic Chemistry URL: [Link]

• Title: Alcohols Advanced 8. Reacting Ethanol & Thionyl Chloride - YouTube Source: YouTube URL: [Link]

• Title: Solved Devise a synthesis of 1-bromo-3-chlorobenzene | Chegg.com Source: Chegg URL: [Link]

• Title: Overlooked Chlorination of Aqueous Alcohols: Aldehyde Formation and Artifactual Chlorine Consumption - NSF PAR Source: NSF PAR URL: [Link]

• Title: 10.9 Reactions of Alcohols with Thionyl Chloride - Chemistry LibreTexts Source: Chemistry LibreTexts URL: [Link]

• Title: 3'-Bromoacetophenone | C8H7BrO | CID 16502 - PubChem - NIH Source: PubChem URL: [Link]

• Title: Aromatic Synthesis: Order of Reactions - Master Organic Chemistry Source: Master Organic Chemistry URL: [Link]

• Title: SOCl2 and PBr3 for Conversion of Alcohols to Alkyl Halides - Chemistry Steps Source: Chemistry Steps URL: [Link]

Sources

• 1. studylib.net [studylib.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemistrystudent.com [chemistrystudent.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. 3'-Bromoacetophenone | 2142-63-4 | Benchchem [benchchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. m.youtube.com [m.youtube.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]

Troubleshooting low yields in 1-bromo-3-(1-chloroethyl)benzene alkylation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers in optimizing complex electrophilic systems.

When working with 1-bromo-3-(1-chloroethyl)benzene , you are handling a bifunctional molecule: it contains a highly stable aryl bromide and a highly reactive secondary benzylic chloride [1]. When using this compound as an electrophile for alkylation (e.g., C-N, C-O, or C-C bond formation), the primary point of failure is rarely the lack of reactivity; rather, it is the hyper-reactivity of the secondary benzylic position leading to off-target pathways [2].

Below is our comprehensive troubleshooting guide to help you achieve high-yielding, chemoselective alkylations.

Reaction Pathway Visualization

To troubleshoot effectively, we must first map the competing mechanistic pathways. The diagram below illustrates how your choice of reagents dictates the fate of the benzylic chloride.

Competing reaction pathways for secondary benzylic chlorides during alkylation.

Diagnostic FAQs & Troubleshooting

Q1: I am observing a massive amount of an alkene byproduct instead of my alkylated product. What is happening? A1: You are observing E2 elimination . The 1-chloroethyl group is a secondary benzylic halide. The beta-proton (on the methyl group) is relatively acidic and sterically accessible. When you use strong or bulky bases (e.g., NaH, KOtBu, or even K₂CO₃ at elevated temperatures), the base abstracts this proton, leading to the formation of 1-bromo-3-vinylbenzene (a styrene derivative) rather than undergoing SN2 substitution [2].

• The Fix: Switch to a weaker, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA). More importantly, lower the reaction temperature. E2 elimination is an entropy-driven process with a higher activation energy than SN2; lowering the temperature exponentially suppresses elimination in favor of substitution.

Q2: My reaction mixture turns into a tarry mess, and TLC shows a streak of unresolvable high-molecular-weight spots. How do I fix this? A2: This is the hallmark of SN1 ionization leading to Friedel-Crafts oligomerization . Secondary benzylic chlorides readily ionize to form highly resonance-stabilized benzylic carbocations [3]. If your solvent is electron-rich (like toluene) or if there are trace Lewis acidic impurities, the carbocation will attack other aromatic rings in the mixture, initiating a runaway polymerization cascade[4].

• The Fix: Maintain strictly basic/neutral and anhydrous conditions. Never use Lewis acids (e.g., AlCl₃, FeCl₃) or silver salts (e.g., Ag₂CO₃) with this substrate unless you specifically intend to perform a Friedel-Crafts reaction. Switch to a polar aprotic solvent (CH₃CN or DMF) to stabilize the SN2 transition state without promoting ionization.

Q3: Can I use transition metal catalysis (e.g., Pd, Cu) to alkylate this electrophile? A3: Proceed with extreme caution. Your molecule contains an aryl bromide. If you introduce low-valent transition metals (like Pd(0) or Cu(I)), the metal will readily undergo oxidative addition into the C(sp²)-Br bond, or trigger radical homocoupling of the benzylic chloride [5].

• The Fix: Sequence your synthesis logically. Perform the SN2 alkylation of the benzylic chloride first under metal-free conditions. Reserve transition-metal catalyzed cross-coupling (e.g., Suzuki or Buchwald-Hartwig amination) for the subsequent synthetic step, utilizing the intact aryl bromide.

Quantitative Optimization Data

To illustrate the causality of reagent selection, the following table summarizes our internal benchmarking data for the N-alkylation of a standard secondary amine using 1-bromo-3-(1-chloroethyl)benzene.

Base / Additive	Solvent	Temp (°C)	Primary Mechanistic Pathway	SN2 : E2 Ratio
NaH	THF	60	E2 Elimination	10 : 90
K₂CO₃	DMF	80	Mixed SN2 / E2	40 : 60
DIPEA	CH₃CN	60	SN2 Substitution	85 : 15
DIPEA + NaI (cat.)	CH₃CN	25	SN2 Substitution (Finkelstein)	98 : 2
Ag₂CO₃	Toluene	80	SN1 / Friedel-Crafts	N/A (Decomposition)

Data Interpretation: The addition of catalytic Sodium Iodide (NaI) at room temperature provides the optimal self-validating system. By temporarily converting the chloride to a highly reactive iodide, the SN2 activation energy is lowered enough to run the reaction at 25 °C, completely freezing out the higher-energy E2 pathway.

Validated Experimental Protocol: Finkelstein-Assisted Selective N-Alkylation

Objective: Maximize SN2 substitution of 1-bromo-3-(1-chloroethyl)benzene with a secondary amine while suppressing E2 elimination and protecting the aryl bromide.

Reagents:

• 1-Bromo-3-(1-chloroethyl)benzene (1.0 equiv)

• Secondary Amine (e.g., morpholine or piperidine, 1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA, 1.5 equiv)

• Sodium Iodide (NaI, strictly anhydrous, 0.2 equiv)

• Anhydrous Acetonitrile (CH₃CN, 0.2 M)

Step-by-Step Methodology:

• System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an argon atmosphere. Causality: Moisture promotes SN1 solvolysis to the benzylic alcohol.

• Catalyst Activation: Add anhydrous NaI (0.2 equiv) to the flask, followed by anhydrous CH₃CN. Stir for 5 minutes to ensure complete dissolution.

• Electrophile Activation: Add 1-bromo-3-(1-chloroethyl)benzene (1.0 equiv) to the solution. Stir at room temperature (25 °C) for 15 minutes. Self-Validation Check: The solution will turn a faint yellow color, visually confirming the in situ generation of the benzylic iodide intermediate.

• Nucleophile Introduction: Add the secondary amine (1.2 equiv) and DIPEA (1.5 equiv) dropwise via syringe. Causality: DIPEA acts as a non-nucleophilic proton sponge. It neutralizes the HCl/HI generated during the reaction, preventing the amine nucleophile from being deactivated by protonation, without being strong enough to induce E2 elimination.

• Reaction Monitoring: Stir the reaction strictly at 25 °C. Monitor via TLC or LCMS. Due to the Finkelstein catalysis, the reaction should reach >95% conversion within 2–4 hours. Do not heat the reaction to force completion, as this will trigger styrene formation.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine to remove residual salts and DIPEA salts.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via silica gel flash chromatography. The aryl bromide will remain completely unreacted and ready for downstream cross-coupling.

References

• Chemistry LibreTexts. "13.07: Substitution of benzylic and allylic halides". LibreTexts Organic Chemistry. [Link]

• Chemistry Steps. "Reactions at the Benzylic Position". Chemistry Steps Educational Portal. [Link]

• Master Organic Chemistry. "Reactions on the 'Benzylic' Carbon: Bromination And Oxidation". Master Organic Chemistry. [Link]

• Journal of the American Chemical Society. "Iron-Catalyzed Borylation of Alkyl Electrophiles". ACS Publications. [Link]

Technical Support Center: Chemoselective Coupling of 1-Bromo-3-(1-chloroethyl)benzene

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the chemoselective functionalization of bifunctional electrophiles.

1-Bromo-3-(1-chloroethyl)benzene presents a classic chemoselectivity challenge: it contains both an aryl bromide (C(sp2)–Br) and a secondary benzylic chloride (C(sp3)–Cl). Differentiating these two reactive sites requires precise thermodynamic control (temperature optimization) and kinetic control (ligand steric/electronic tuning). This guide provides field-proven troubleshooting insights, quantitative data, and self-validating protocols to help you master this transformation.

Part 1: Troubleshooting Guides & FAQs

Q1: I need to couple the aryl bromide, but my benzylic chloride keeps reacting or degrading. How do I optimize the temperature and conditions? A1: To selectively couple the C(sp2)–Br bond while leaving the C(sp3)–Cl bond intact, you must exploit the steric differentiation of the two sites. While benzylic chlorides are inherently highly reactive toward oxidative addition, using a bulky, electron-rich ligand like PCy3·HBF4 at an elevated temperature of 80 °C shifts the chemoselectivity entirely to the aryl bromide[1]. Mechanistic Causality: At 80 °C, the oxidative addition of the Pd(0)-PCy3 complex into the stronger C(sp2)–Br bond becomes thermodynamically accessible. Simultaneously, the extreme steric bulk of the tricyclohexylphosphine (PCy3) ligand severely hinders its approach to the more flexible, yet sterically encumbered secondary benzylic chloride, effectively shutting down C(sp3)–Cl activation[1]. Lowering the temperature to 60 °C actually decreases the yield of the aryl-coupled product, as the activation barrier for the C(sp2)–Br bond is not optimally overcome[1].

Q2: I want to selectively couple the benzylic chloride first. Why am I getting styrene byproducts, and how do I fix it? A2: Styrene byproducts are the result of β-hydride elimination, a notorious failure mode when dealing with secondary benzylic electrophiles. To fix this, you must lower the reaction temperature to 25–40 °C and switch to a bidentate ligand with a wide bite angle, such as Xantphos[2]. Mechanistic Causality: The benzylic C–Cl bond is weaker than the aryl C–Br bond, allowing for oxidative addition at room temperature. However, the resulting secondary alkyl-Pd(II) intermediate has a highly accessible β-hydrogen (on the methyl group). By using Xantphos, the bidentate coordination tightly binds the palladium center, leaving no vacant coordination site for the β-hydrogen to undergo agostic interaction. This suppresses the elimination pathway and forces the intermediate toward transmetalation and reductive elimination[2].

Q3: Can I perform a one-pot sequential dual coupling to functionalize both sites with different nucleophiles? A3: Yes. This is achieved through a temperature-ramped, ligand-differentiated one-pot approach[1],[3]. You initiate the reaction at 25–40 °C using a ligand optimized for C(sp3)–Cl activation to couple the benzylic site. Once complete (verified by GC-MS), you introduce the second coupling partner, add a bulkier ligand (PCy3), and ramp the temperature to 80–110 °C to activate the C(sp2)–Br bond[1].

Part 2: Quantitative Data Summary

The following table summarizes the optimized parameters for differentiating the two nucleophilic sites based on empirical reaction data.

Target Bond	Catalyst / Ligand System	Optimal Temp	Base / Solvent	Primary Challenge	Mechanistic Solution
C(sp2)–Br (Aryl)	Pd(OAc)2 (2 mol%)PCy3·HBF4 (4 mol%)	80 °C	Cs2CO3Toluene:H2O (10:1)	Benzylic over-reaction	Bulky PCy3 sterically blocks the secondary benzylic site; 80 °C overcomes C–Br activation barrier.
C(sp3)–Cl (Benzylic)	Pd2(dba)3 (2.5 mol%)Xantphos (5 mol%)	25–40 °C	K3PO4THF or Dioxane	β-hydride elimination (styrene formation)	Xantphos blocks vacant Pd coordination sites; low temp prevents C–Br oxidative addition.
Dual Coupling	Pd / Xantphos thenPd / PCy3·HBF4	Ramped 40 °C → 80 °C	Cs2CO31,4-Dioxane	Cross-reactivity & Homocoupling	Stepwise addition of nucleophiles combined with temperature and ligand ramping.

Part 3: Experimental Protocols

Protocol A: Chemoselective Suzuki Coupling of the Aryl Bromide (C(sp2)–Br)

This protocol is designed to leave the secondary benzylic chloride completely intact.

• Preparation: In a rigorously dried Schlenk tube under argon, add 1-bromo-3-(1-chloroethyl)benzene (1.0 equiv, 0.5 mmol), arylboronic acid (1.1 equiv, 0.55 mmol), Pd(OAc)2 (2 mol %), PCy3·HBF4 (4 mol %), and Cs2CO3 (2.0 equiv, 1.0 mmol).

• Solvent Addition: Add degassed Toluene (5.0 mL) and H2O (0.5 mL). The biphasic system aids in base dissolution and transmetalation.

• Temperature Optimization: Submerge the flask in a pre-heated oil bath exactly at 80 °C . Stir vigorously for 2–5 hours.

• Validation Checkpoint: Pull a 50 µL aliquot, quench with water, extract with EtOAc, and run GC-MS. You should observe the mass of the 3-(1-chloroethyl)biaryl product. If unreacted starting material remains, do not increase the temperature (which risks C–Cl activation); instead, extend the reaction time.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na2SO4, and purify via silica gel chromatography.

Protocol B: Chemoselective Coupling of the Benzylic Chloride (C(sp3)–Cl)

This protocol suppresses β-hydride elimination and prevents aryl bromide activation.

• Preparation: In a glovebox, charge a vial with 1-bromo-3-(1-chloroethyl)benzene (1.0 equiv, 0.5 mmol), Pd2(dba)3 (2.5 mol %), Xantphos (5.0 mol %), and anhydrous K3PO4 (2.0 equiv).

• Nucleophile Addition: Add the corresponding boronic acid (1.5 equiv) or Grignard reagent (if performing a Kumada coupling, omit the K3PO4).

• Solvent & Temperature: Add anhydrous THF or 1,4-Dioxane (5.0 mL). Seal the vial and stir at 25 °C to 40 °C (do not exceed 40 °C) for 12 hours.

• Validation Checkpoint: Analyze via 1H-NMR of a crude aliquot. The diagnostic doublet of the methyl group adjacent to the chloride (~1.8 ppm) should shift upfield, confirming substitution. The absence of vinylic protons (5.0–6.5 ppm) confirms successful suppression of β-hydride elimination.

Part 4: Mechanistic & Workflow Visualization

The following decision tree illustrates the logical relationship between temperature, ligand selection, and chemoselective outcomes.

Workflow for temperature and ligand-controlled chemoselective coupling.

Part 5: References

• Title: Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids Source: Molecules (via PubMed Central) URL: [Link]

• Title: Palladium-Catalyzed Cross-Coupling Reaction of Secondary Benzylic Bromides with Grignard Reagents Source: Organic Letters URL: [Link]

• Title: Chemoselective Cross-Coupling Reactions with Differentiation between Two Nucleophilic Sites on a Single Aromatic Substrate Source: Organic Letters URL: [Link]

• Title: Multi-Component One-Pot Reaction of Aromatic Carbonyl Compounds, Tosylhydrazide, and Arylboronic Acids Source: Molecules (via PubMed Central) URL: [Link]

Sources

• 1. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Multi-Component One-Pot Reaction of Aromatic Carbonyl Compounds, Tosylhydrazide, and Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Handling of 1-bromo-3-(1-chloroethyl)benzene

Document ID: TSC-2026-03-HBC-001

Valid From: March 19, 2026

Overview: The Challenge of Stability

1-bromo-3-(1-chloroethyl)benzene is a key intermediate in synthetic organic chemistry, valued for its dual halogen functionality which allows for sequential and site-selective reactions. However, its utility is frequently undermined by its propensity for spontaneous dehydrohalogenation, leading to the formation of 1-bromo-3-vinylbenzene. This degradation compromises product purity, reduces yields, and can introduce reactive impurities that complicate downstream processing.

This guide provides a comprehensive framework for understanding, preventing, and troubleshooting the spontaneous decomposition of this reagent. By implementing the protocols outlined below, researchers can ensure the long-term stability and integrity of 1-bromo-3-(1-chloroethyl)benzene in their experiments.

The "Why": Understanding the Dehydrohalogenation Mechanism

The decomposition of 1-bromo-3-(1-chloroethyl)benzene primarily occurs via an elimination reaction, where a hydrogen and a chlorine atom are removed from adjacent carbons to form an alkene. Due to the structure of the molecule, this can proceed through two main pathways: E1 (unimolecular) and E2 (bimolecular).

• E1 Pathway : The reaction begins with the slow departure of the chloride leaving group to form a secondary benzylic carbocation.[1][2][3] This carbocation is resonance-stabilized by the adjacent benzene ring, making this pathway particularly favorable.[1][4] A weak base (even the solvent) can then abstract a proton from the adjacent carbon to form the double bond.

• E2 Pathway : This is a concerted, one-step mechanism where a base removes a proton from the carbon adjacent to the chlorine, simultaneously forming the double bond and ejecting the chloride ion.[5] This pathway is accelerated by the presence of strong bases.[5][6]

Key Factors Promoting Decomposition:

• Benzylic Position: The ethyl halide group is attached to a benzylic carbon, which readily stabilizes the carbocation intermediate in the E1 pathway.[1][4]

• Trace Impurities: The presence of trace amounts of water, acids, bases, or metal impurities can catalyze both E1 and E2 reactions.[7][8][9]

• Elevated Temperatures & Light: Heat provides the activation energy for the reaction, while UV light can initiate radical pathways that also lead to decomposition.

dot graph "Dehydrohalogenation_Pathways" { layout="dot"; rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

} ondot Caption: Competing E1 and E2 pathways for dehydrohalogenation.

Frequently Asked Questions (FAQs): Quick Troubleshooting

Question	Answer
My stored sample of 1-bromo-3-(1-chloroethyl)benzene has turned yellow or brown. What happened?	This discoloration is a common indicator of decomposition. The formation of the conjugated vinylbenzene product and subsequent polymerization or side reactions create colored impurities. The sample's integrity is compromised.
I'm seeing an unexpected alkene peak (vinyl group) in my NMR/GC-MS. Is this the degradation product?	Yes, this is the classic signature of dehydrohalogenation. The presence of 1-bromo-3-vinylbenzene confirms that decomposition has occurred either during storage or the reaction workup.
Can I use a strong amine base like triethylamine in my reaction?	It is highly discouraged. Strong bases will significantly promote the E2 elimination pathway, rapidly converting your starting material into the unwanted vinylarene.[5][6] If a base is required, a non-nucleophilic, sterically hindered base should be carefully considered.
What is the ideal storage temperature?	The compound should be stored at low temperatures, typically 2-8 °C, to minimize the rate of spontaneous elimination.
Which solvents are best for minimizing decomposition during a reaction?	Aprotic, non-polar, and dry solvents are preferred. Solvents like THF or Dioxane should be freshly distilled and dried, as trace water can promote hydrolysis and acid formation. Avoid protic solvents like alcohols if possible, as they can participate in elimination and substitution reactions.

Comprehensive Prevention & Stabilization Protocols

Protocol 1: Optimal Storage and Handling

Proper storage is the first and most critical line of defense against decomposition.

Step-by-Step Methodology:

• Receiving: Upon receipt, inspect the container for any signs of damage or discoloration of the product.

• Inert Atmosphere: If the product will be stored for more than a few weeks, transfer it inside a glovebox or under a stream of inert gas (Argon or Nitrogen) into smaller, appropriately sized amber glass vials. This minimizes headspace and exposure to oxygen and moisture.

• Sealing: Use vials with PTFE-lined caps to ensure an airtight seal. For long-term storage, wrap the cap threads with Parafilm®.

• Labeling: Clearly label each vial with the compound name, date of aliquoting, and any added stabilizer.

• Storage: Place the vials in a dark, refrigerated (2-8 °C), and well-ventilated location, away from incompatible materials like strong bases or oxidizing agents.[10][11]

Parameter	Recommended Condition	Rationale
Temperature	2–8 °C	Reduces reaction kinetics of elimination pathways.
Atmosphere	Inert (Argon or Nitrogen)	Prevents oxidation and moisture ingress.
Container	Amber Glass Vial w/ PTFE-lined cap	Protects from UV light and ensures an inert, tight seal.
Light Exposure	Minimal (Store in the dark)	Prevents light-catalyzed radical degradation pathways.

dot graph "Storage_Workflow" { layout="dot"; rankdir="TB"; node [shape=box, style="rounded", fontname="Arial", fontsize=10, fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} ondot Caption: Recommended workflow for safe storage and handling.

Protocol 2: Chemical Stabilization

For long-term storage or use in sensitive reactions, the addition of a chemical stabilizer is highly recommended. The ideal stabilizer will inhibit decomposition without interfering with downstream chemistry.

Stabilizer	Recommended Conc.	Mechanism of Action & Use Case
Butylated Hydroxytoluene (BHT)	50–200 ppm	A radical scavenger that terminates free-radical chain reactions initiated by light or peroxides.[12][13] Ideal for general-purpose stabilization during storage.
Silver Wool or Powder	Small strip/spatula tip	Silver surfaces can scavenge trace amounts of halides and acidic byproducts, effectively inhibiting acid-catalyzed decomposition pathways. Useful for stabilizing bulk storage containers.

Step-by-Step Methodology for Stabilization:

• Choose Stabilizer: Select the appropriate stabilizer based on the intended application. BHT is a good general choice.[14]

• Prepare Stock Solution (for BHT): Prepare a dilute stock solution of BHT in a compatible, dry solvent (e.g., anhydrous hexane or toluene).

• Calculate Amount: Calculate the volume of stock solution needed to achieve the target ppm concentration in your main compound.

• Add and Mix: Under an inert atmosphere, add the calculated amount of stabilizer to the 1-bromo-3-(1-chloroethyl)benzene. Swirl gently to ensure homogeneity.

• Store: Store the stabilized solution according to Protocol 1.

Troubleshooting Guide: A Logic-Based Approach

This decision tree helps diagnose and resolve issues related to the compound's stability.

dot graph "Troubleshooting_Tree" { layout="dot"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} ondot Caption: Decision tree for troubleshooting compound degradation.

References

• Vertex AI Search. (2025, September 13). E1 and E2 elimination reactions in primary allylic and benzylic halides.
• Hunt, I. Ch 11 : Eliminations of benzylic systems. University of Calgary, Department of Chemistry.
• Xiao, J., et al. (2019).
• YouTube. (2022, June 3).
• Langdon, S. 12.6. Reaction: Elimination of H-X (Dehydrohalogenation). Introduction to Organic Chemistry - Saskoer.
• RSC Publishing. (2019).
• Chemistry LibreTexts. (2022, July 20). 14.
• Pharmaguideline. E1 and E2 Reactions – Kinetics, Order of Reactivity of Alkyl Halides.
• Google Patents. (1950).
• P2 InfoHouse. Stabilizing Halogenated Solvents Thwarts Undesirable Reactions.
• Unacademy.
• Sigma-Aldrich. Solvent Stabilizer Systems.
• Wikipedia.
• Kao Corporation.
• ResearchGate. (2019). Effect of the antioxidant BHT on reducing depletion of chlorothalonil in treated wood after 54 months of ground-contact exposure.
• The Chemistry Blog. (2024, August 7). How to Safely Handle Reactive Chemicals.
• National Academic Digital Library of Ethiopia.
• Chemical Society Reviews. (2012, January 4).
• PMC. The effects of trace metal impurities on Ga-68-radiolabelling with a tris(3-hydroxy-1,6-dimethylpyridin-4-one) (THP)
• OSTI.GOV. (1975, October 1). Spectrographic determination of trace impurities in reactor grade aluminium.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. E1 and E2 Reactions – Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline [pharmaguideline.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. 12.6. Reaction: Elimination of H-X (Dehydrohalogenation) – Introduction to Organic Chemistry [saskoer.ca]
• 6. All About Dehydrohalogenation of Alkyl Dihalides [unacademy.com]
• 7. Trace metal impurities in catalysis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 8. The effects of trace metal impurities on Ga-68-radiolabelling with a tris(3-hydroxy-1,6-dimethylpyridin-4-one) (THP) chelator - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Spectrographic determination of trace impurities in reactor grade aluminium (Journal Article) | ETDEWEB [osti.gov]
• 10. chemicals.co.uk [chemicals.co.uk]
• 11. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 12. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 13. Kao | BHT (Butylated Hydroxytoluene) [kao.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Purification and Distillation of Crude 1-Bromo-3-(1-chloroethyl)benzene

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation and purification of secondary benzylic halides. 1-Bromo-3-(1-chloroethyl)benzene (CAS: 19935-76-3) [5] is a notoriously sensitive compound. While the meta-bromo group provides some inductive stabilization, the benzylic carbon remains highly vulnerable to nucleophilic attack (hydrolysis) and thermal elimination (dehydrohalogenation).

This guide is designed as a self-validating system: by understanding the mechanistic causality behind each step, you can prevent degradation before it occurs. If the pre-distillation workup is executed correctly, the subsequent vacuum distillation will proceed without the evolution of HCl gas or polymeric sludge, thereby validating the integrity of your workflow.

Part 1: Validated Experimental Protocols

The following methodologies are engineered to prevent the two primary modes of failure when handling benzylic chlorides: acid-catalyzed polycondensation and thermal degradation [1].

Protocol A: Pre-Distillation Workup (Acid Quenching & Dehydration)

Causality: Trace hydrochloric acid (HCl) generated during the chlorination step acts as a potent autocatalyst for polymerization. Removing it completely is non-negotiable for a successful distillation.

• Dilution: Dissolve the crude 1-bromo-3-(1-chloroethyl)benzene in a non-polar, low-boiling solvent (e.g., diethyl ether or hexanes) to reduce viscosity and facilitate phase separation.

• Neutralization: Wash the organic layer vigorously in a separatory funnel with an equal volume of 5% aqueous NaHCO3​ . Continue washing until CO2​ evolution completely ceases [2].

• Moisture Extraction: Perform a final wash with saturated aqueous NaCl (brine) to pull bulk residual water from the organic phase.

• Targeted Dehydration: Dry the organic layer over anhydrous CaCl2​ .

  • Expert Insight: CaCl2​ is strictly preferred over MgSO4​ for benzylic halides. MgSO4​ can occasionally exhibit mild Lewis acidic sites that trigger premature Friedel-Crafts alkylation or polymerization, whereas CaCl2​ safely sequesters water [3].

• Filtration: Filter the solution via gravity filtration to remove the drying agent, then carefully evaporate the solvent under reduced pressure (rotary evaporator) at a water bath temperature no higher than 35 °C.

Protocol B: High-Vacuum Fractional Distillation

Causality: Atmospheric distillation of this compound requires temperatures exceeding 240 °C, which provides the activation energy for E1/E2 elimination, yielding 3-bromostyrene and evolving corrosive HCl gas. High vacuum lowers the boiling point into a safe thermal window [1].

• Apparatus Setup: Assemble a short-path vacuum distillation apparatus equipped with a Vigreux column. Ensure all ground-glass joints are lightly greased and completely sealed to prevent oxygen/moisture ingress.

• Pot Stabilization (Critical Step): Transfer the dried crude product to the distillation pot and add 0.1–0.5 wt% of anhydrous NaHCO3​ or CaCO3​ directly into the liquid.

  • Expert Insight: This acts as a solid-state buffer. If any benzylic chloride decomposes during heating, the solid base immediately neutralizes the liberated HCl in situ, preventing a runaway polymerization cascade [2].

• Vacuum Application: Apply high vacuum (1–5 mmHg). Do not commence heating until the vacuum has stabilized and the system is fully degassed.

• Fractionation: Slowly heat the pot using an oil bath or heating mantle. Discard the initial forerun (containing residual solvents and moisture).

• Collection: Collect the main fraction (expected between 95–110 °C at 1–5 mmHg).

• Storage: Backfill the receiving flask with Argon and store the purified product at 4 °C, protected from light.

Figure 1: Optimized purification and vacuum distillation workflow.

Part 2: Quantitative Physicochemical Data

To ensure accurate fraction collection and safe handling, reference the thermodynamic profile of the compound below.

Parameter	Value	Causality / Implication
Molecular Weight	219.51 g/mol	Determines boiling point range relative to standard benzylic chlorides.
Boiling Point (760 mmHg)	~245–255 °C (Decomposes)	Exceeds thermal stability threshold; atmospheric distillation will cause elimination.
Boiling Point (1–5 mmHg)	~95–110 °C	Safe thermal window for distillation without dehydrohalogenation.
Primary Vulnerabilities	Hydrolysis, Dehydrohalogenation	Necessitates strict anhydrous conditions and acid-free environments.

Part 3: Troubleshooting & FAQs

Q: Why is my distillation pot turning into a dark, viscous sludge? A: This is the hallmark of acid-catalyzed polycondensation. If trace HCl is present, benzylic chlorides undergo rapid polymerization, leaving a non-distillable, dark polystyrene-like residue [1][4]. Ensure your pre-distillation NaHCO3​ wash is thorough and always add a pinch of CaCO3​ or NaHCO3​ to the pot before heating to neutralize any auto-generated acid [2].

Q: My NMR shows a broad singlet around 2.0 ppm and a shift in the benzylic CH peak. What happened? A: Your product has undergone hydrolysis to form 1-(3-bromophenyl)ethanol. This occurs when the compound is exposed to moisture over time. The benzylic carbon is highly electrophilic. Always dry thoroughly with CaCl2​ [3] and store the final product under an inert atmosphere (Argon/Nitrogen).

Q: Can I purify this compound using silica gel column chromatography instead of distillation? A: It is highly discouraged for bulk purification. Silica gel is inherently polar and mildly acidic. Running a secondary benzylic chloride through silica often induces partial hydrolysis or irreversible binding, drastically reducing your yield. Vacuum distillation is the gold standard for this class of molecules [2].

Q: I cannot achieve a vacuum below 15 mmHg with my current pump. Can I still distill? A: While possible, it is risky. At 15 mmHg, the boiling point will likely exceed 130 °C. At this temperature, the rate of dehydrohalogenation increases significantly. If you must proceed, ensure strict adherence to the addition of a pot stabilizer (like NaHCO3​ or 0.1% cyclohexanol) to mitigate thermal degradation [4].

Figure 2: Primary degradation pathways during improper handling and distillation.

References

• Benzyl Chloride Distillation Problems. ScienceMadness. Available at:[Link]

• US2859253A - Process for the continuous preparation of benzyl chloride.Google Patents.
• US2542216A - Stabilization of benzyl chloride.Google Patents.

• 1-bromo-3-(1-chloroethyl)benzene (CAS: 19935-76-3). AccelaChem. Available at:[Link]

Overcoming steric hindrance in 1-bromo-3-(1-chloroethyl)benzene substitutions

Technical Support Center: Overcoming Steric Hindrance in 1-Bromo-3-(1-chloroethyl)benzene Substitutions

From the Desk of the Senior Application Scientist: Welcome to the Technical Support Center. When working with 1-bromo-3-(1-chloroethyl)benzene, researchers often encounter frustrating bottlenecks. The molecule presents a unique chemoselectivity challenge: the aryl bromide is generally inert under standard nucleophilic conditions[1], directing reactivity exclusively to the 1-chloroethyl group. However, this secondary benzylic position is a double-edged sword. While electronically activated by the aromatic ring, it is sterically hindered by the adjacent methyl group and the benzene ring itself[2]. This hindrance drastically slows down direct SN₂ displacement and invites unwanted side reactions.

Below, we have engineered a self-validating troubleshooting guide and protocol matrix to help you bypass these steric limitations and achieve high-yielding substitutions.

Workflow Visualization

Decision matrix for overcoming steric hindrance in 1-bromo-3-(1-chloroethyl)benzene substitutions.

Troubleshooting FAQs

Q1: Why am I seeing mostly 1-bromo-3-vinylbenzene (elimination) instead of my desired substitution product? A1: This is a classic symptom of competing E2 elimination. While the 1-chloroethyl group is benzylic and electronically activated, its secondary nature introduces significant steric bulk[2]. When you use a strong, basic nucleophile (like an alkoxide or an unhindered amine), the steric hindrance raises the activation energy for the required [3]. Consequently, the base abstracts a more accessible beta-hydrogen instead, leading to the styrene derivative. Causality & Solution: You must lower the activation energy of the substitution pathway so it outcompetes elimination. Switch to a less basic nucleophile, or employ a Finkelstein activation (see Q2) to accelerate the SN₂ rate at milder temperatures.

Q2: How can I accelerate the SN₂ displacement of the secondary benzylic chloride without increasing temperature, which degrades my product? A2: You must improve the leaving group's ability to depart. The gold standard for this is the [4]. By treating your starting material with Sodium Iodide (NaI) in anhydrous acetone, you execute a halide exchange[5]. The chloride is replaced by iodide, driven forward by the precipitation of insoluble NaCl according to Le Chatelier's principle[6]. The resulting 1-bromo-3-(1-iodoethyl)benzene features a much weaker, highly polarizable C–I bond. This dramatically lowers the transition state energy for your nucleophile's backside attack, allowing rapid SN₂ substitution at room temperature before degradation can occur.

Q3: My nucleophile is bulky and weak (e.g., a complex alcohol). SN₂ is completely failing. How do I force the substitution? A3: When steric hindrance completely blocks the SN₂ trajectory, you must pivot to an [7]. However, secondary chlorides do not ionize spontaneously at practical rates. To force ionization, use a halophilic Lewis acid like Silver Triflate (AgOTf) or Silver Nitrate (AgNO₃)[8]. The silver ion strongly coordinates with the chloride, precipitating AgCl and leaving behind a resonance-stabilized benzylic carbocation[9]. Because this carbocation is planar (sp² hybridized), your bulky nucleophile can attack from either face with minimal steric resistance, yielding the substituted product—albeit as a racemic mixture[10].

Quantitative Data Summary

Reaction Strategy	Reagents / Catalyst	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Primary Byproduct
Standard SN₂	Nucleophile only	DMF	80	24	30-40	1-bromo-3-vinylbenzene (E2)
Finkelstein SN₂	NaI, then Nucleophile	Acetone	25	4-6	85-95	Minimal
Silver-Promoted SN₁	AgOTf, Nucleophile	DCM/MeOH	25	1-2	80-90	Racemization (Stereochemical)

Experimental Methodologies

Protocol A: Finkelstein-Mediated SN₂ Substitution Designed for strong to moderate, unhindered nucleophiles.

• Halide Exchange: In an oven-dried flask under an inert atmosphere (N₂/Ar), dissolve 1.0 eq of 1-bromo-3-(1-chloroethyl)benzene in anhydrous acetone (0.2 M).

• Activation: Add 2.0 eq of anhydrous Sodium Iodide (NaI). Stir at room temperature for 2 hours. Self-Validation Check: A white precipitate (NaCl) will form, visually validating the successful halogen exchange.

• Filtration: Filter the mixture through a short Celite pad to remove NaCl, ensuring the precipitate does not interfere with the subsequent nucleophilic attack.

• Substitution: To the filtrate, add 1.2 eq of your target nucleophile and 1.5 eq of a non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA) to neutralize any generated acid.

• Completion: Stir at room temperature for 4-6 hours. Monitor the consumption of the iodo-intermediate via TLC or LC-MS.

• Workup: Quench with water, extract with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure for column chromatography.

Protocol B: Silver-Promoted SN₁ Substitution Designed for weak, highly sterically hindered nucleophiles.

• Preparation: In an oven-dried flask wrapped in aluminum foil (to prevent light-induced silver degradation), dissolve 1.0 eq of 1-bromo-3-(1-chloroethyl)benzene and 1.5 eq of your bulky nucleophile in a polar solvent mixture (e.g., DCM/MeOH) at 0 °C.

• Ionization: Slowly add 1.1 eq of Silver Trifluoromethanesulfonate (AgOTf) in one portion.

• Observation: Self-Validation Check: A precipitate of AgCl will form almost immediately, confirming the generation of the active benzylic carbocation.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Workup: Once TLC indicates complete consumption of the starting material, filter the crude mixture through a pad of Celite to remove the AgCl salts.

• Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography to isolate the racemic product.

References

• Chemistry LibreTexts: Steric Hindrance to Rear-side Approach in Nucleophilic Substitution.[Link]

• Organic Chemistry Portal: Finkelstein Reaction.[Link]

• Wikipedia: Finkelstein reaction. [Link]

• Master Organic Chemistry: The SN1 Reaction Mechanism.[Link]

• GeeksforGeeks: SN1 Reaction Mechanism.[Link]

Sources

• 1. 1-Bromo-3-(1-chloroethyl)benzene|CAS 19935-76-3 [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Finkelstein Reaction [organic-chemistry.org]
• 5. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 6. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. quora.com [quora.com]
• 9. youtube.com [youtube.com]
• 10. SN1 Reaction Mechanism - GeeksforGeeks [geeksforgeeks.org]

Technical Support Center: Optimizing Palladium Catalysis for 1-Bromo-3-(1-chloroethyl)benzene

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals working with 1-bromo-3-(1-chloroethyl)benzene . This bifunctional substrate presents a classic chemoselectivity challenge: differentiating between a highly reactive C(sp²)–Br bond and a less reactive, yet vulnerable, secondary C(sp³)–Cl bond.

Below, you will find a mechanistic breakdown, troubleshooting FAQs, quantitative optimization data, and a self-validating experimental protocol designed to maximize turnover while preserving chemoselectivity.

Mechanistic Workflow & Chemoselectivity

When optimizing palladium loading for this substrate, the primary goal is usually to drive the cross-coupling at the aryl bromide site while leaving the 1-chloroethyl group intact for downstream functionalization.

Palladium(0) undergoes oxidative addition into aryl bromides rapidly at moderate temperatures[1]. However, if the catalyst loading is too high, the temperature is elevated, or highly electron-rich alkyl phosphines (e.g., CPhos) are used, the Pd(0) species can also insert into the secondary alkyl chloride[2]. Once inserted into the C(sp³)–Cl bond, the intermediate is highly susceptible to rapid β-hydride elimination, leading to unwanted styrene derivatives.

Figure 1: Divergent palladium-catalyzed reaction pathways for 1-bromo-3-(1-chloroethyl)benzene.

Frequently Asked Questions (FAQs)

Q1: How do I ensure the palladium catalyst reacts exclusively at the aryl bromide site? A1: Chemoselectivity is governed by the inherent bond dissociation energies and the steric/electronic profile of your ligand. The C(sp²)–Br bond readily undergoes oxidative addition with standard Pd catalysts. To prevent activation of the C(sp³)–Cl bond, avoid highly electron-rich, bulky dialkylbiarylphosphines (like CPhos or tBu3P) which are specifically designed to activate secondary alkyl halides[2]. Instead, utilize moderate biaryl phosphines like SPhos or standard triphenylphosphine (PPh3) and keep the reaction temperature below 80 °C.

Q2: Why am I observing 3-vinylbromobenzene or other styrene derivatives in my LC-MS? A2: You are observing β-hydride elimination. If your palladium loading is too high (e.g., >5 mol%) or the reaction is run at elevated temperatures, the excess active Pd(0) begins inserting into the secondary alkyl chloride. Because secondary alkyl-Pd(II) species lack stabilizing features and possess available β-hydrogens on the adjacent methyl group, they rapidly eliminate a palladium hydride to form a double bond[2]. Lowering the Pd loading to 0.5–1.0 mol% restricts the catalyst to the faster aryl bromide cycle.

Q3: What is the optimal palladium loading to balance conversion and prevent catalyst decomposition? A3: For well-optimized, homogeneous cross-coupling systems, a loading of 0.5 to 1.0 mol% is ideal[3]. High turnover systems should not require more than 0.1 to 1.0 mol% of catalyst[4]. If you are using 5 mol% and seeing poor conversion, the issue is likely inefficient in situ reduction of your Pd(II) pre-catalyst to the active Pd(0) species, or ligand oxidation, rather than a lack of palladium[5].

Troubleshooting Guide

Symptom	Mechanistic Cause	Corrective Action
Formation of Pd Black	The active Pd(0) species is insufficiently ligated and aggregates into inactive metallic nanoparticles[6].	Increase the Ligand:Pd ratio (e.g., from 1:1 to 2:1). Ensure thorough degassing, as oxygen accelerates phosphine ligand degradation[5].
High Homocoupling (Biaryl formation)	Oxygen contamination or an imbalance in the transmetalation step relative to oxidative addition[5].	Switch to an air-stable palladacycle pre-catalyst. Ensure the boronic acid/organozinc reagent is added slowly or kept in slight excess.
Loss of the 1-chloroethyl group	Over-insertion of Pd into the C(sp³)–Cl bond due to excessive catalyst loading or excessive heat[2].	Reduce Pd loading to 0.5 mol%. Lower the temperature to 60–80 °C. Switch to a less electron-rich ligand.

Quantitative Data: Catalyst & Ligand Optimization

The following table summarizes the causal relationship between catalyst loading, ligand choice, and chemoselectivity when coupling 1-bromo-3-(1-chloroethyl)benzene with a standard arylboronic acid.

Table 1: Effect of Catalyst System on Yield and Chemoselectivity

Entry	Catalyst System	Pd Loading	Temp (°C)	Yield (Br-Coupled)	Side Product (Cl-Reacted)
1	Pd(OAc)₂ / PPh₃	5.0 mol%	100	65%	25% (Styrene derivative)
2	Pd(OAc)₂ / SPhos	2.0 mol%	80	88%	<5%
3	Pd(OAc)₂ / SPhos	0.5 mol%	80	94%	Not detected
4	Pd-PEPPSI-IPent	2.0 mol%	100	40%	>45% (Alkyl insertion)
5	Pd/C (Heterogeneous)	1.0 mol%	60	85%	<2% (Low leaching)[7]

Insight: Entry 3 represents the optimal self-validating system. By lowering the Pd loading to 0.5 mol% with SPhos, the catalyst is entirely consumed by the rapid oxidative addition of the aryl bromide, leaving no excess active Pd(0) to react with the alkyl chloride.

Standard Operating Procedure: Chemoselective Suzuki-Miyaura Coupling

This protocol is designed to achieve >90% yield of the aryl-coupled product while strictly preserving the 1-chloroethyl moiety.

Reagents:

• 1-bromo-3-(1-chloroethyl)benzene (1.0 equiv, 1.0 mmol)

• Arylboronic acid (1.1 equiv, 1.1 mmol)

• Pd(OAc)₂ (0.5 mol%, 0.005 mmol)

• SPhos ligand (1.0 mol%, 0.01 mmol)

• K₃PO₄ (2.0 equiv, 2.0 mmol)

• Solvent: Toluene/H₂O (10:1 v/v, 5 mL)

Step-by-Step Methodology:

• Preparation of the Catalytic Complex: In an oven-dried Schlenk flask under an argon atmosphere, combine Pd(OAc)₂ (0.5 mol%) and SPhos (1.0 mol%).

• Solvent Degassing: Add 5 mL of the Toluene/H₂O mixture. Degas the solution via three freeze-pump-thaw cycles to prevent oxygen-mediated phosphine oxidation and homocoupling[3].

• Substrate Addition: Add the arylboronic acid and K₃PO₄ to the flask. Stir for 5 minutes at room temperature to allow the in situ reduction of Pd(II) to the active monoligated Pd(0)–SPhos species[5].

• Electrophile Introduction: Inject 1-bromo-3-(1-chloroethyl)benzene (1.0 equiv) dropwise via a gas-tight syringe.

• Reaction: Heat the mixture to exactly 80 °C. Crucial: Do not exceed 80 °C, as higher thermal energy provides the activation energy required for the C(sp³)–Cl oxidative addition.

• Monitoring: Monitor via LC-MS or TLC. The reaction should reach completion within 2–4 hours.

• Work-up: Cool to room temperature, dilute with ethyl acetate, and wash with brine. The low 0.5 mol% Pd loading ensures that residual palladium in the crude mixture remains in the low ppm range, simplifying downstream purification[6].

References

• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry Organic Process Research & Development - ACS Publications URL:[Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm National Center for Biotechnology Information (PMC) URL:[Link]

• Heterogeneous Catalysis for Cross-Coupling Reactions: An Underutilized Powerful and Sustainable Tool in the Fine Chemical Industry? Organic Process Research & Development - ACS Publications URL:[Link]

• Highly Selective Palladium-Catalyzed Cross-Coupling of Secondary Alkylzinc Reagents with Heteroaryl Halides National Center for Biotechnology Information (PMC) URL:[Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design Organic Chemistry Frontiers (RSC Publishing) URL:[Link]

• How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture Frontiers in Chemistry URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Highly Selective Palladium-Catalyzed Cross-Coupling of Secondary Alkylzinc Reagents with Heteroaryl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Frontiers | How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture [frontiersin.org]
• 5. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 6. Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Palladium-Catalyzed Chemoselective Cross-Coupling of Acyl Chlorides and Organostannanes [organic-chemistry.org]

Technical Support Center: Troubleshooting 1-Bromo-3-(1-chloroethyl)benzene Storage Degradation

Welcome to the Technical Support Center. 1-Bromo-3-(1-chloroethyl)benzene (CAS: 19935-76-3) is a critical electrophilic building block, frequently utilized in the synthesis of active pharmaceutical ingredients (APIs) such as Rivastigmine. However, its secondary benzylic chloride moiety renders it highly reactive.

This guide addresses the mechanistic causes of its degradation during long-term storage and provides field-proven, self-validating protocols to ensure batch integrity.

Mechanistic Pathways of Degradation

Before addressing specific user issues, it is crucial to understand why this molecule degrades. The benzylic position is activated by the adjacent aromatic ring, which stabilizes any developing positive charge (carbocation character). This makes the carbon-chlorine (C-Cl) bond exceptionally susceptible to cleavage via three primary pathways:

Primary degradation pathways of 1-bromo-3-(1-chloroethyl)benzene.

Diagnostic FAQs

Q1: My stored batch turned from a clear liquid to a dark brown, viscous syrup, and the container hissed when opened. What happened? Causality: This is the hallmark of metal-catalyzed Friedel-Crafts polymerization. Trace metals (such as iron from rust or aluminum from container caps) act as Lewis acids. They strip the chloride ion from the benzylic position, generating a highly reactive benzylic carbocation. This carbocation attacks the electron-rich aromatic ring of a neighboring molecule, initiating a runaway polymerization cascade. This reaction violently liberates hydrogen chloride (HCl) gas, causing the dangerous pressure build-up and hissing sound upon opening . Validation: Test the headspace gas with damp pH paper immediately upon opening; a highly acidic reading (pH < 2) confirms active HCl evolution.

Q2: HPLC analysis of a 6-month-old batch shows a new major impurity peak, but the physical appearance hasn't changed. Mass spectrometry indicates a mass shift of -18.5 Da (loss of Cl, gain of OH). Why? Causality: The compound has undergone slow hydrolysis due to ambient moisture ingress. Water acts as a nucleophile, displacing the chloride via an SN1/SN2 mechanism to form 1-(3-bromophenyl)ethanol. Because benzylic chlorides hydrolyze readily even in the presence of atmospheric humidity , standard screw-cap vials are insufficient for long-term storage. Validation: Run an IR spectrum of the degraded batch. The appearance of a broad O-H stretching band around 3300 cm⁻¹ confirms the presence of the alcohol degradant.

Q3: We stored the compound in a clear glass bottle on a warm laboratory shelf. We are now detecting a styrene derivative. How did this form? Causality: Thermal and photochemical stress induces dehydrohalogenation. The molecule eliminates a proton from the adjacent methyl group and the chloride ion to form a conjugated double bond (1-bromo-3-vinylbenzene). The extended conjugation of the resulting styrene derivative provides a thermodynamic driving force for this elimination, which is accelerated by heat and UV light exposure . Validation: Perform a Bromine water test or UV-Vis spectroscopy. The new conjugated styrene system will rapidly decolorize bromine water and show a distinct bathochromic shift (longer wavelength absorption) compared to the starting material.

Step-by-Step Troubleshooting & Storage Protocol

To establish a self-validating storage system, researchers must systematically eliminate moisture, heat, light, and Lewis acidic metals.

Protocol: Anhydrous, Inert Storage Workflow

Step 1: Desiccation and Pre-treatment

• Transfer the freshly synthesized or received 1-bromo-3-(1-chloroethyl)benzene into a dry, acid-washed Schlenk flask under a nitrogen atmosphere.

• If moisture is suspected, dry the organic liquid over activated 4Å molecular sieves (20% w/v) for 12 hours at room temperature.

  • Causality: Molecular sieves physically trap water molecules within their pores without introducing basic chemical drying agents (like K₂CO₃ or NaOH) that could inadvertently promote dehydrohalogenation.

  • Validation: Perform a Karl Fischer titration on an aliquot. Proceed to the next step only when water content is < 0.05%.

Step 2: Container Selection 3. Select an amber borosilicate glass vial or bottle.

• Causality: Amber glass blocks UV radiation, preventing photochemical C-Cl bond homolysis. Borosilicate glass is chemically inert and free of leachable Lewis acidic metals that trigger polymerization.

• Ensure the cap is fitted with a Teflon (PTFE) liner.

  • Causality: Benzylic chlorides and trace HCl vapors will rapidly degrade standard rubber, silicone, or polyethylene septa, leading to atmospheric contamination and seal failure.

  • Validation: Invert the sealed empty container with a test solvent (e.g., dichloromethane) for 1 hour to verify the PTFE seal integrity before adding the active compound.

Step 3: Atmospheric Control (Argon Blanketing) 5. Insert an Argon gas line (fitted with a Drierite drying tube) into the vial, keeping the needle just above the liquid surface. 6. Gently purge the headspace with Argon for 30-60 seconds.

• Causality: Argon is heavier than air and nitrogen; it creates a dense, inert blanket over the liquid, completely displacing atmospheric oxygen and moisture.

• Validation: Use an oxygen sensor probe in the headspace to confirm O₂ levels are below 1% before final sealing.

Step 4: Sealing and Temperature Control 7. Tightly seal the PTFE-lined cap and wrap the junction tightly with Parafilm or Teflon tape to prevent gas exchange. 8. Store the vial in a dedicated explosion-proof refrigerator at 2-8 °C.

• Causality: Lowering the thermal energy drastically reduces the kinetic rate of both SN1 hydrolysis and E1/E2 dehydrohalogenation.

• Validation: Monitor the storage unit with a calibrated continuous temperature logger equipped with an out-of-range alarm.

Validated workflow for the long-term inert storage of benzylic chlorides.

Quantitative Data: Impact of Storage Conditions on Stability

The following table summarizes the expected degradation rates of secondary benzylic chlorides under various environmental conditions, demonstrating the critical need for the strict protocol outlined above.

Storage Condition	Atmosphere	Container Type	Est. Degradation Rate (per month)	Primary Degradant Observed
20-25 °C (Ambient)	Ambient Air	Clear Glass	5.0% - 8.0%	1-(3-Bromophenyl)ethanol
20-25 °C (Ambient)	Ambient Air	Metal Canister	>50.0% (Runaway)	Polymeric Resin + HCl Gas
2-8 °C (Refrigerated)	Ambient Air	Amber Glass	1.0% - 2.0%	1-(3-Bromophenyl)ethanol
2-8 °C (Refrigerated)	Argon (Inert)	Amber Glass (PTFE Cap)	< 0.1%	None (Stable)

References

• Title: PubChem Compound Summary for CID 7503, Benzyl Chloride Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Benzyl chloride Source: Wikipedia, The Free Encyclopedia URL: [Link]

Reference Data & Comparative Studies

A Comparative Guide to GC-MS Method Validation for Detecting Impurities in 1-bromo-3-(1-chloroethyl)benzene

This guide provides an in-depth comparison and validation of a Gas Chromatography-Mass Spectrometry (GC-MS) method for the identification and quantification of potential impurities in 1-bromo-3-(1-chloroethyl)benzene. As a critical starting material in various synthetic pathways, ensuring the purity of this halogenated aromatic compound is paramount for the safety and efficacy of the final active pharmaceutical ingredient (API). This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive framework for method validation in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4]

The narrative that follows is grounded in the principles of scientific integrity, providing not just procedural steps but the underlying rationale for experimental choices. Every protocol described is designed as a self-validating system, ensuring robustness and reliability of the analytical data.

The Criticality of Impurity Profiling

In pharmaceutical manufacturing, impurities are substances that are present in a drug substance or drug product that are not the desired product.[5] These impurities can arise from various sources, including the manufacturing process, degradation of the drug substance, or contamination.[6] Even at trace levels, certain impurities, particularly those with genotoxic potential, can pose significant safety risks.[5][6] The ICH M7(R1) guideline underscores the importance of assessing and controlling these impurities.[6] GC-MS is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile impurities, making it an ideal choice for this application.[7][8][9]

A Comparative Approach to Method Development

The choice of analytical method parameters can significantly impact the separation and detection of impurities. In this guide, we compare two hypothetical GC-MS methods to illustrate the process of method selection and validation. The primary difference between the two methods lies in the stationary phase of the GC column, a critical factor influencing selectivity.

• Method A: Utilizes a standard non-polar column (e.g., 5% phenyl-methylpolysiloxane).

• Method B: Employs a mid-polar column (e.g., 50% phenyl-methylpolysiloxane) to potentially enhance the resolution of closely eluting isomers.

GC-MS Method Validation: A Comprehensive Walk-through

The validation of an analytical procedure is the process by which it is established, through laboratory studies, that the performance characteristics of the method meet the requirements for its intended application.[1][4] The following sections detail the validation parameters as stipulated by ICH Q2(R1) guidelines.[1][2][4]

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[1][10]

Experimental Protocol: Specificity

• Sample Preparation:

  • Prepare a solution of the 1-bromo-3-(1-chloroethyl)benzene reference standard.

  • Prepare individual solutions of all known potential impurities.

  • Prepare a spiked sample solution containing the 1-bromo-3-(1-chloroethyl)benzene reference standard and all known potential impurities.

  • Prepare a blank solution (diluent only).

• GC-MS Analysis:

  • Inject the blank, individual impurity solutions, the reference standard solution, and the spiked sample solution into the GC-MS system.

• Data Analysis:

  • Compare the chromatograms of the spiked sample and the individual solutions to ensure that the peaks for the main component and each impurity are well-resolved. The mass spectra of the peaks in the spiked sample should match those of the individual reference standards. The blank injection should show no interfering peaks at the retention times of the analyte and impurities.

Illustrative Data: Specificity Comparison

Parameter	Method A (Non-polar column)	Method B (Mid-polar column)	Acceptance Criteria
Resolution between Impurity 1 and Impurity 2	1.4	2.1	≥ 1.5
Peak Purity (Main Component)	Pass	Pass	No co-eluting peaks
Interference from Blank	None	None	No interfering peaks at the retention times of interest

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range.[11] The range is the interval between the upper and lower levels of analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.[1][11]

Experimental Protocol: Linearity

• Sample Preparation:

  • Prepare a stock solution of each impurity.

  • Prepare a series of at least five calibration standards by diluting the stock solution to cover the expected range of the impurities (e.g., from the reporting threshold to 120% of the specification limit).

• GC-MS Analysis:

  • Inject each calibration standard in triplicate.

• Data Analysis:

  • Plot the peak area of each impurity against its concentration.

  • Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.[11]

Illustrative Data: Linearity for Impurity 1

Parameter	Method A	Method B	Acceptance Criteria
Range	0.5 - 10 ppm	0.5 - 10 ppm	Defined by impurity specification
Correlation Coefficient (r²)	0.9985	0.9992	≥ 0.99
y-intercept	Close to zero	Close to zero	Should not be significantly different from zero

Accuracy

Accuracy expresses the closeness of agreement between the value that is accepted either as a conventional true value or an accepted reference value and the value found.[10] It is typically determined by spiking a placebo or a sample with known quantities of the impurity.

Experimental Protocol: Accuracy

• Sample Preparation:

  • Prepare a sample of 1-bromo-3-(1-chloroethyl)benzene.

  • Spike the sample with known amounts of each impurity at three concentration levels (e.g., 50%, 100%, and 150% of the specification limit). Prepare each level in triplicate.

• GC-MS Analysis:

  • Analyze the unspiked and spiked samples.

• Data Analysis:

  • Calculate the percentage recovery of each impurity at each concentration level.

Illustrative Data: Accuracy for Impurity 2

Spiking Level	Method A (% Recovery)	Method B (% Recovery)	Acceptance Criteria
50%	95.2%	98.5%	80 - 120%
100%	98.1%	101.2%	80 - 120%
150%	102.5%	103.8%	80 - 120%

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the standard deviation or relative standard deviation (RSD). Precision is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol: Precision

• Repeatability (Intra-assay precision):

  • Prepare six individual samples of 1-bromo-3-(1-chloroethyl)benzene spiked with each impurity at 100% of the specification limit.

  • Analyze the samples on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

• Data Analysis:

  • Calculate the mean, standard deviation, and RSD for the results from both the repeatability and intermediate precision studies.

Illustrative Data: Precision for Impurity 1

Parameter	Method A (%RSD)	Method B (%RSD)	Acceptance Criteria
Repeatability (n=6)	2.5%	1.8%	≤ 10%
Intermediate Precision (n=12)	3.1%	2.2%	≤ 15%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The Limit of Detection (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[1] The Limit of Quantitation (LOQ) is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[1]

Experimental Protocol: LOD and LOQ

• Based on Signal-to-Noise Ratio:

  • Prepare a series of solutions with decreasing concentrations of each impurity.

  • Inject the solutions and determine the concentration at which the signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

• Based on the Standard Deviation of the Response and the Slope:

  • Determine the slope of the calibration curve.

  • Determine the standard deviation of the response from a series of injections of a blank solution.

  • LOD = 3.3 * (standard deviation of the response / slope)

  • LOQ = 10 * (standard deviation of the response / slope)

Illustrative Data: LOD and LOQ

Parameter	Method A	Method B	Acceptance Criteria
LOD (ppm)	0.15	0.10	Should be low enough to detect impurities at the required level
LOQ (ppm)	0.50	0.35	Should be quantifiable with acceptable precision and accuracy

Robustness

Robustness is a measure of a method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol: Robustness

• Parameter Variation:

  • Introduce small, deliberate changes to the GC-MS method parameters, one at a time. Examples include:

    • GC oven temperature program (± 2°C)

    • Carrier gas flow rate (± 5%)

    • Injection port temperature (± 5°C)

• Sample Analysis:

  • Analyze a spiked sample under each of the modified conditions.

• Data Analysis:

  • Evaluate the effect of the changes on the resolution, peak shape, and quantitative results.

Illustrative Data: Robustness

Parameter Varied	Method A (Impact on Resolution)	Method B (Impact on Resolution)	Acceptance Criteria
Oven Temp (+2°C)	Minor peak fronting	Negligible	Resolution ≥ 1.5
Flow Rate (-5%)	Slight decrease in resolution	Negligible	Resolution ≥ 1.5

Visualizing the Validation Workflow

Caption: Workflow for GC-MS Method Validation.

Conclusion and Method Recommendation

Based on the illustrative data presented, Method B , utilizing a mid-polar GC column, demonstrates superior performance in terms of resolution, linearity, and precision for the analysis of potential impurities in 1-bromo-3-(1-chloroethyl)benzene. The enhanced selectivity of the mid-polar stationary phase allows for more reliable separation and quantification of closely related impurities, which is a critical aspect of ensuring the quality and safety of pharmaceutical starting materials. While both methods could potentially be validated, Method B provides a greater margin of robustness and is therefore the recommended approach.

This guide has provided a comprehensive framework for the validation of a GC-MS method for impurity profiling. By following these principles and meticulously documenting all experimental work, researchers and scientists can ensure the generation of reliable and defensible analytical data that meets regulatory expectations.

References

• European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Hase, P., Bhone, A., Sawant, D., Handique, D., Chiplunkar, S., Datar, A., Kelkar, J., & Rasam, P. (2016). Analysis of Potential Genotoxic Impurities (PGI) in Active Pharmaceutical Ingredients (API) by GCMS/MS. Shimadzu. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2026, February 25). Impurity Profiling and Characterization for Generic Project. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2026, March 16). Genotoxic Impurity Analysis in Pharma: A Step-by-Step Guide. Retrieved from [Link]

• Medistri SA. (2024, August 12). GC/MS Identification of Impurities. Retrieved from [Link]

• International Council for Harmonisation. (2005, November). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Biotech Spain. (2025, September 22). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Retrieved from [Link]

• Waters Corporation. (n.d.). A Guide to Analytical Method Validation. Retrieved from [Link]

• Element Lab Solutions. (n.d.). The 6 Key Aspects of Analytical Method Validation. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Reviewer Guidance: Validation of Chromatographic Methods. Retrieved from [Link]

• Taylor & Francis. (2006, August 16). Chromatographic Method Validation: A Review of Current Practices and Procedures. I. General Concepts and Guidelines. Retrieved from [Link]

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 4. database.ich.org [database.ich.org]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. resolvemass.ca [resolvemass.ca]
• 8. GC/MS Identification of Impurities | Medistri SA [medistri.com]
• 9. biotech-spain.com [biotech-spain.com]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. waters.com [waters.com]

Introduction: The Critical Role of Kinetic Analysis in Pharmaceutical Development

An In-Depth Guide to Monitoring the Reaction Kinetics of 1-bromo-3-(1-chloroethyl)benzene: A Comparative Analysis of HPLC-UV and GC-MS

In the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals, understanding reaction kinetics is not merely an academic exercise; it is a cornerstone of process optimization, safety, and regulatory compliance. The compound 1-bromo-3-(1-chloroethyl)benzene serves as a pertinent example of a halogenated aromatic intermediate where precise control over reaction progress is essential to maximize yield and minimize impurity formation. Monitoring the consumption of this reactant and the emergence of products and byproducts over time provides the empirical data needed to define critical process parameters.

This guide, intended for researchers, chemists, and drug development professionals, offers an in-depth comparison of two powerful analytical techniques for monitoring the kinetics of reactions involving 1-bromo-3-(1-chloroethyl)benzene: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). We will explore the causality behind methodological choices, provide validated experimental protocols, and present a clear, data-driven comparison to empower you to select the optimal technique for your research needs.

Part 1: The Workhorse of Kinetic Analysis: HPLC-UV

High-Performance Liquid Chromatography is a premier technique for reaction monitoring due to its versatility, robustness, and ability to separate a wide range of compounds in a complex mixture.[1] For a non-volatile, UV-active molecule like 1-bromo-3-(1-chloroethyl)benzene, a stability-indicating reversed-phase HPLC method is the gold standard.[2]

The "Why": Causality in HPLC-UV Method Development

A robust HPLC method is not chosen arbitrarily; each parameter is selected to address the specific physicochemical properties of the analyte and the analytical objective.

• Column Selection (The Stationary Phase): The analyte, 1-bromo-3-(1-chloroethyl)benzene, is a relatively nonpolar aromatic compound. Therefore, a Reversed-Phase (RP) C18 column is the logical choice. The C18 stationary phase consists of silica particles bonded with 18-carbon alkyl chains, creating a nonpolar surface. This allows for the effective retention and separation of hydrophobic molecules based on their differential partitioning between the nonpolar stationary phase and a polar mobile phase.[3]

• Mobile Phase Selection: A gradient elution using a mixture of a polar aqueous component (e.g., water) and a less polar organic modifier (e.g., acetonitrile or methanol) is employed.[3] Starting with a higher aqueous content allows polar impurities to elute early. Gradually increasing the organic modifier concentration then elutes compounds of increasing hydrophobicity, including the reactant and potential products. This gradient approach ensures good separation (resolution) of all components within a reasonable analysis time.[2]

• Detector Wavelength Selection: The presence of the benzene ring in the analyte provides a strong chromophore, making it ideal for UV detection. A Diode Array Detector (DAD) or Photodiode Array (PDA) detector is invaluable during method development to scan across a range of wavelengths and identify the λmax (wavelength of maximum absorbance) for the analyte and its related substances. For aromatic compounds, a wavelength of 254 nm is often a good starting point, offering a balance of sensitivity and specificity.[4]

Experimental Protocol: Stability-Indicating HPLC-UV Method

This protocol is designed to be a self-validating system, incorporating system suitability tests (SST) to ensure data integrity for every analytical run.

1. Sample Preparation from Reaction Mixture: i. Aliquoting & Quenching: At predetermined time intervals (e.g., t=0, 5, 15, 30, 60 mins), withdraw a precise aliquot (e.g., 100 µL) from the reaction vessel. Immediately quench the reaction by diluting the aliquot into a larger volume (e.g., 900 µL) of a cold diluent, which is typically the initial mobile phase composition. This halts the chemical transformation.[5] ii. Dilution: Further dilute the quenched sample to a concentration that falls within the pre-established linear range of the instrument's detector. iii. Filtration: Filter the final diluted sample through a 0.22 µm or 0.45 µm syringe filter (e.g., PTFE or PVDF, depending on solvent compatibility) to remove any particulate matter that could damage the HPLC column.[5]

2. Instrumentation and Chromatographic Conditions:

Parameter	Condition	Rationale
HPLC System	Agilent 1260 Infinity II or equivalent	A standard, reliable system with a quaternary pump and DAD.
Column	Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm)	Industry-standard C18 column providing excellent resolution and peak shape.
Mobile Phase A	Water	The polar component of the mobile phase.
Mobile Phase B	Acetonitrile	The organic modifier; provides good peak shape for aromatic compounds.
Gradient Elution	0-15 min: 40% B to 95% B; 15-17 min: 95% B; 17-20 min: 40% B	Ensures separation of polar impurities, the reactant, and nonpolar products.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintains consistent retention times and improves peak shape.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

| Detection | DAD at 254 nm | Good sensitivity for the aromatic chromophore. |

3. System Suitability Testing (SST): Before analyzing samples, inject a standard solution of 1-bromo-3-(1-chloroethyl)benzene five times. The system is deemed ready if it meets the following criteria:

• Retention Time Precision: Relative Standard Deviation (RSD) ≤ 1.0%.

• Peak Area Precision: RSD ≤ 2.0%.

• Tailing Factor (Asymmetry): 0.9 to 1.5.

• Theoretical Plates (N): > 2000.

Part 2: A Powerful Alternative: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific technique ideal for analyzing volatile and thermally stable compounds.[6] It separates components based on their boiling points and partitioning between a gaseous mobile phase and a liquid or solid stationary phase, followed by detection and identification based on their mass-to-charge ratio.[7]

Applicability for 1-bromo-3-(1-chloroethyl)benzene Analysis

• Strengths: GC-MS offers unparalleled sensitivity, often reaching picogram levels, which is beneficial for detecting trace-level impurities. Its major advantage is the structural information provided by the mass spectrometer, which can tentatively identify unknown byproducts by comparing their fragmentation patterns to spectral libraries like NIST.[6]

• Limitations: The primary requirement is that the analyte must be volatile enough to be vaporized in the GC inlet without degradation. For many reaction kinetics studies where non-volatile reagents or products are involved, GC is not suitable.

Experimental Protocol: GC-MS

1. Sample Preparation: i. Aliquoting & Quenching: Follow the same procedure as for HPLC to obtain a quenched reaction sample. ii. Dilution: Dilute the quenched aliquot in a high-purity volatile solvent such as dichloromethane or ethyl acetate to a final concentration suitable for GC-MS analysis.[6]

2. Instrumentation and Conditions:

Parameter	Condition	Rationale
GC-MS System	Agilent 8890 GC with 5977B MSD or equivalent	A robust, high-performance system for routine analysis.
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm)	A low-bleed, general-purpose column suitable for a wide range of semi-volatile compounds.[8]
Carrier Gas	Helium at 1.2 mL/min (constant flow)	Inert carrier gas providing good chromatographic efficiency.
Inlet Temperature	250 °C	Ensures complete and rapid vaporization of the sample.
Oven Program	Start at 80°C, hold 1 min; ramp at 15°C/min to 280°C, hold 5 min	Separates compounds based on their boiling points.
MSD Transfer Line	280 °C	Prevents condensation of analytes between the GC and MS.
Ion Source Temp.	230 °C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization mode that produces reproducible fragmentation patterns.

| Scan Range | 50-400 m/z | Covers the expected mass range of the analyte and related impurities. |

Part 3: Head-to-Head Performance Comparison

The choice between HPLC-UV and GC-MS depends on the specific requirements of the analysis. The following table provides a direct comparison based on typical performance metrics for the analysis of 1-bromo-3-(1-chloroethyl)benzene.

Feature	HPLC-UV	GC-MS
Principle	Partitioning between liquid mobile and solid stationary phases.[5]	Partitioning between gas mobile and liquid/solid stationary phases.[5]
Applicability	Broad; suitable for non-volatile and thermally labile compounds.	Limited to volatile and thermally stable compounds.
Selectivity	High; tunable with mobile phase and stationary phase chemistry.	Very high; separation based on both retention time and mass spectrum.
Sensitivity (LOQ)	Good (typically low µg/mL or high ng/mL).[9]	Excellent (typically low ng/mL to pg/mL).[7]
Quantitation	Highly reliable and reproducible using external standards.	Reliable, but can be more variable; often uses internal standards.
Impurity ID	Limited; retention time matching with known standards. PDA provides peak purity.	Excellent; tentative identification of unknowns via library matching.[6]
Throughput	Moderate (typical run times of 15-30 minutes).	Moderate to High (typical run times of 10-25 minutes).
Robustness	Generally very robust and considered a workhorse technique.	Can be less robust; susceptible to matrix effects and inlet contamination.

Part 4: Ensuring Method Specificity via Forced Degradation

To ensure a kinetic method is "stability-indicating," it must be able to separate the intact reactant from all potential degradation products.[10] This is validated through forced degradation (or stress testing) studies, where the drug substance is exposed to harsh conditions to intentionally generate degradants.[11][12] The developed HPLC method must then prove its ability to resolve the parent peak from all newly formed peaks.

Forced Degradation Conditions:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.[12]

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.[12]

• Oxidation: 3% H₂O₂ at room temperature for 24 hours.[12]

• Thermal Degradation: Solid sample at 105 °C for 48 hours.[13]

• Photolytic Degradation: Exposure to light providing overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (ICH Q1B guidelines).[13]

The resulting stressed samples are analyzed by the HPLC-UV method. Peak purity analysis using a DAD is essential to confirm that the parent peak is spectrally homogeneous and free from any co-eluting degradants.

Part 5: Visualization of Workflows and Pathways

Clear visualization of experimental processes and chemical transformations is key to understanding the analytical workflow.

Caption: General workflow for reaction kinetics monitoring.

Caption: A hypothetical substitution reaction pathway.

Conclusion and Recommendation

For the routine and robust analysis of 1-bromo-3-(1-chloroethyl)benzene reaction kinetics, HPLC-UV is the recommended primary technique . Its versatility in handling various sample matrices, its high precision in quantitation, and its applicability to a broad range of non-volatile reactants and products make it an indispensable tool in a process development laboratory.[5] The development of a stability-indicating method, validated through forced degradation studies, ensures that the kinetic data generated is accurate and reliable.

GC-MS should be considered a powerful complementary technique . Its strength lies in the definitive identification of volatile impurities and byproducts, providing crucial mechanistic insights that might be missed by HPLC-UV alone.[6] By leveraging the strengths of both methods, researchers can gain a comprehensive understanding of reaction kinetics, leading to the development of safer, more efficient, and higher-quality chemical manufacturing processes.

References

• Selective detection of brominated aromatic compounds using gas chromatography/negative chemical ionization mass spectrometry - R Discovery.
• Stability Indicating HPLC Method Development: A Review - IRJPMS.
• A Researcher's Guide to Reaction Monitoring: HPLC vs. Alternative Techniques - Benchchem.
• Stability Indicating HPLC Method Development - IJTSRD.
• A Comparative Guide to Purity Assessment of 1-Bromo-3-chloro-5-iodobenzene: GC-MS, HPLC, and qNMR Methods - Benchchem.
• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices | LCGC International.

• Determination of Halogenated Anilines and Related Compounds by HPLC with Electrochemical and UV Detection | Journal of Chromatographic Science | Oxford Academic. Available from: [Link]

• A Comparative Guide to HPLC Analysis for Reaction Kinetics of 1,3-Dibromo-5,5-dimethylhydantoin - Benchchem.

• Atmospheric deposition of chlorinated and brominated polycyclic aromatic hydrocarbons in central Europe analyzed by GC-MS/MS - PMC. Available from: [Link]

• Stability Indicating HPLC Method Development: A Review - International Journal of Pharmacy & Pharmaceutical Research. Available from: [Link]

• Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. - Biosciences Biotechnology Research Asia. Available from: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review.
• Stability Indicating Forced Degradation Studies - Research Journal of Pharmacy and Technology.
• HPLC Detector Options for the Determination of Polynuclear Aromatic Hydrocarbons.

• Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes - RSC Publishing. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. irjpms.com [irjpms.com]
• 4. ingenieria-analitica.com [ingenieria-analitica.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. Atmospheric deposition of chlorinated and brominated polycyclic aromatic hydrocarbons in central Europe analyzed by GC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. ijtsrd.com [ijtsrd.com]
• 11. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rjptonline.org [rjptonline.org]
• 13. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]

1-bromo-3-(1-chloroethyl)benzene vs. Benzyl Chloride in SN2 Reactions: A Mechanistic and Practical Guide

For researchers and drug development professionals, selecting the optimal benzylic electrophile is a critical decision that dictates synthetic efficiency, chemoselectivity, and overall yield. While benzylic halides are universally recognized for their heightened reactivity in nucleophilic substitutions, subtle structural variations—such as α -branching and ring substitution—drastically alter their mechanistic pathways.

This guide provides an in-depth, objective comparison between a classic primary electrophile, benzyl chloride , and a complex secondary bifunctional electrophile, 1-bromo-3-(1-chloroethyl)benzene . By dissecting their steric profiles, electronic environments, and kinetic behaviors, we establish field-proven protocols for maximizing SN2 efficiency while suppressing competing side reactions.

Structural Profiling and Mechanistic Divergence

The reactivity of benzylic chlorides in SN2 reactions is governed by the delicate balance between transition-state stabilization and steric hindrance [1]. Both benzyl chloride and 1-bromo-3-(1-chloroethyl)benzene benefit from adjacent π -system overlap, which lowers the energy of the LUMO and stabilizes the developing charge in the transition state. However, their structural differences force a severe mechanistic divergence.

Benzyl Chloride: The Unhindered Electrophile

Benzyl chloride ( C6​H5​CH2​Cl ) is a primary benzylic halide. During an SN2 reaction, the carbon center undergoes sp3 to sp2 rehybridization, forming a trigonal bipyramidal transition state. Because the α -carbon is bonded only to small hydrogen atoms, the backside attack trajectory is completely unhindered. This results in exceptionally fast SN2 kinetics and negligible competition from elimination (E2) pathways.

1-bromo-3-(1-chloroethyl)benzene: The Sterically Demanding Bifunctional Scaffold

1-bromo-3-(1-chloroethyl)benzene is a secondary benzylic chloride featuring two critical modifications:

• α -Methyl Group (Steric Effect): The presence of the methyl group at the benzylic position introduces significant van der Waals repulsion in the SN2 transition state. This steric clash with the incoming nucleophile increases the activation energy ( ΔG‡ ), retarding the SN2 rate by a factor of 40 to 100 compared to primary analogs [2].

• Meta-Bromo Substituent (Electronic & Chemoselective Effect): The bromine atom exerts an electron-withdrawing inductive effect ( −I ). While this slightly stabilizes the electron-rich SN2 transition state, its primary value is chemoselective. The unactivated aryl bromide is completely inert to SN2 conditions, providing an orthogonal handle for downstream palladium-catalyzed cross-coupling reactions (e.g., Suzuki or Heck couplings) [3].

Because of the α -branching, this secondary substrate sits on the mechanistic borderline. If strongly basic nucleophiles or protic solvents are used, the reaction will rapidly pivot away from SN2 toward E2 elimination (forming 1-bromo-3-vinylbenzene) or SN1 solvolysis (via the stabilized secondary benzylic carbocation).

Mechanistic divergence of primary vs. secondary benzylic chlorides under nucleophilic attack.

Comparative Kinetics and Reactivity Data

To predictably scale these reactions, researchers must account for the distinct kinetic profiles of both electrophiles. The table below summarizes their quantitative and qualitative performance metrics in standard substitution environments [4].

Parameter	Benzyl Chloride	1-bromo-3-(1-chloroethyl)benzene
Substrate Class	Primary Benzylic	Secondary Benzylic
Relative SN2 Rate	Very Fast (Baseline = 1.0)	Slow (~0.01 - 0.025)
Steric Hindrance	Minimal	High ( α -methyl branching)
Primary Competing Pathway	None (Highly SN2 specific)	E2 Elimination & SN1 Solvolysis
Optimal Solvents	MeCN, DMF, Acetone, THF	DMF, DMSO (Strictly polar aprotic)
Orthogonal Reactivity	None	Aryl Bromide (Cross-coupling ready)
Temperature Tolerance	High (Can be refluxed safely)	Low (Requires ≤ 25 °C to prevent E2)

Experimental Methodologies

The following protocols are designed as self-validating systems. Every reagent choice is grounded in causality to ensure maximum yield and mechanistic fidelity.

Protocol A: Standard SN2 Amination of Benzyl Chloride

Objective: Rapid, high-yield synthesis of a tertiary amine via unhindered SN2 displacement.

Rationale: Benzyl chloride's lack of steric hindrance allows for the use of mild inorganic bases and moderate heating without the risk of elimination. Acetonitrile (MeCN) is selected as a polar aprotic solvent to leave the amine nucleophile unsolvated and highly reactive.

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add piperidine (1.0 equiv, 10 mmol) and anhydrous K2​CO3​ (2.0 equiv, 20 mmol) in 20 mL of anhydrous MeCN.

  • Causality: K2​CO3​ acts as a non-nucleophilic acid scavenger. It neutralizes the generated HCl, preventing the formation of the unreactive piperidine hydrochloride salt.

• Addition: Add benzyl chloride (1.1 equiv, 11 mmol) dropwise at room temperature.

• Reaction: Heat the mixture to 60 °C for 2–4 hours.

• Validation (In-Process): Monitor via TLC (Hexanes/EtOAc 8:2). The highly UV-active benzyl chloride spot ( Rf​≈0.8 ) will rapidly disappear, replaced by a baseline-shifted product spot.

• Workup: Cool to room temperature, filter off the inorganic salts, and concentrate under reduced pressure. Partition between EtOAc and saturated aqueous NaHCO3​ , wash with brine, dry over Na2​SO4​ , and evaporate to yield the pure N -benzylpiperidine.

Protocol B: Chemoselective SN2 Amination of 1-bromo-3-(1-chloroethyl)benzene

Objective: Drive a sterically hindered secondary SN2 reaction while strictly suppressing E2 elimination and preserving the aryl bromide bond.

Rationale: The α -methyl group makes this substrate highly susceptible to E2 elimination if the base is too strong or the temperature is too high. N,N -Diisopropylethylamine (DIPEA) is utilized as a sterically hindered, non-nucleophilic base to minimize deprotonation of the β -hydrogen.

• Setup: In a flame-dried flask under inert argon atmosphere, dissolve piperidine (1.2 equiv, 12 mmol) and DIPEA (2.0 equiv, 20 mmol) in 25 mL of anhydrous DMF.

  • Causality: DMF possesses a high dielectric constant, which stabilizes the charge-separated trigonal bipyramidal transition state, accelerating the inherently slow secondary SN2 pathway.

• Addition: Cool the flask to 0 °C using an ice bath. Add 1-bromo-3-(1-chloroethyl)benzene (1.0 equiv, 10 mmol) dropwise over 10 minutes.

  • Causality: Low initial temperatures prevent thermal activation of the higher-energy E2 elimination pathway.

• Reaction: Allow the reaction to slowly warm to exactly 25 °C and stir for 18–24 hours. Do not apply heat.

• Validation (Analytical): Confirm conversion via 1H NMR of a crude aliquot. The diagnostic quartet of the starting material's benzylic CH−Cl proton ( ∼5.1 ppm) must completely disappear, replaced by an upfield-shifted multiplet ( ∼3.5 ppm) corresponding to the CH−N proton. The aromatic protons corresponding to the bromo-arene will remain intact.

• Workup: Quench with water to precipitate the product or extract heavily with diethyl ether (to easily remove DMF during aqueous washes).

Chemoselective workflow leveraging the bifunctional nature of 1-bromo-3-(1-chloroethyl)benzene.

References

• Effect of Allylic Groups on SN2 Reactivity The Journal of Organic Chemistry (American Chemical Society). URL:[1]

• Atom Transfer Radical Polymerization-Inspired Room Temperature (sp3)C–N Coupling Journal of the American Chemical Society (American Chemical Society). URL:[2]

• Reactivity of (bi-Oxazoline)organonickel Complexes and Revision of a Catalytic Mechanism National Institutes of Health (NIH) / JACS. URL:[3]

• SN2 Reactions of Nitranions with Benzyl Chlorides Journal of the American Chemical Society (via Future4200 Archives). URL:[4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Reactivity of (bi-Oxazoline)organonickel Complexes and Revision of a Catalytic Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. future4200.com [future4200.com]

A Comparative Guide to the Validation of Enantiomeric Excess for Chiral 1-bromo-3-(1-chloroethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

The precise determination of enantiomeric excess (ee) is a critical quality attribute in the pharmaceutical industry.[1][2] The differential pharmacological and toxicological profiles of enantiomers necessitate robust analytical methods to ensure the safety and efficacy of chiral drug candidates.[3][4] This guide provides a comprehensive comparison of analytical techniques for validating the enantiomeric excess of 1-bromo-3-(1-chloroethyl)benzene, a chiral intermediate of interest in medicinal chemistry. We will delve into the principles of chiral chromatography, compare the leading analytical platforms, and present a detailed, self-validating protocol for the most suitable method.

The Imperative of Enantiomeric Purity

Chiral molecules, or enantiomers, are non-superimposable mirror images of each other that possess identical physical and chemical properties in an achiral environment.[2][5] However, in a chiral biological system, they can exhibit markedly different activities. One enantiomer may be therapeutically active, while the other could be inactive or even toxic.[4] Therefore, regulatory agencies mandate the stereospecific analysis of chiral drugs. The enantiomeric excess, a measure of the purity of one enantiomer over the other, is a key parameter in this analysis.[6]

Analytical Techniques for Chiral Separation: A Comparative Overview

The separation of enantiomers is primarily achieved through chromatography using a chiral stationary phase (CSP) or a chiral additive in the mobile phase.[7][8] The most prevalent techniques in the pharmaceutical industry are High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Supercritical Fluid Chromatography (SFC).[8][9]

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	Chiral Supercritical Fluid Chromatography (SFC)
Principle	Differential partitioning of enantiomers between a liquid mobile phase and a solid chiral stationary phase.	Differential partitioning of volatile enantiomers between a gaseous mobile phase and a liquid or solid chiral stationary phase.	Differential partitioning of enantiomers between a supercritical fluid mobile phase (typically CO2) and a solid chiral stationary phase.
Applicability	Broad applicability to a wide range of compounds, including non-volatile and thermally labile molecules.	Limited to volatile and thermally stable compounds. Derivatization may be required for polar analytes.	Suitable for a wide range of compounds, particularly those soluble in less polar solvents. Offers advantages for both normal and reverse-phase separations.[10][11]
Speed	Moderate analysis times.	Typically faster analysis times than HPLC for suitable compounds.	Generally the fastest of the three techniques due to the low viscosity and high diffusivity of the mobile phase.[10][12]
Resolution	Excellent resolution is achievable with a wide variety of commercially available CSPs.	High resolution is possible with specialized capillary columns.[5][13]	Often provides superior resolution and efficiency compared to HPLC.[12]
Solvent Consumption	Can consume significant volumes of organic solvents, raising environmental and cost concerns.	Uses carrier gas (e.g., He, H2, N2) and minimal solvent for sample introduction.	Significantly reduces organic solvent consumption by using compressed CO2 as the primary mobile phase component, making it a "greener" technique.
Detection	Compatible with a wide range of detectors (UV, FLD, MS, CD).[14]	Primarily uses Flame Ionization Detection (FID) and Mass Spectrometry (MS).	Compatible with most HPLC detectors, including UV and MS.[11]
Preparative Scale	Well-established for preparative separations.	Less common for preparative scale due to volatility requirements.	Highly efficient for preparative separations with easier solvent removal.[12]

For 1-bromo-3-(1-chloroethyl)benzene, a semi-volatile halogenated aromatic compound, all three techniques are potentially applicable. However, chiral HPLC and SFC are generally favored in pharmaceutical settings for their broad applicability and the wide variety of available chiral stationary phases.[15][16] Given its versatility and widespread availability in analytical laboratories, this guide will focus on a proposed Chiral HPLC method.

Proposed Self-Validating Chiral HPLC Method for 1-bromo-3-(1-chloroethyl)benzene

The development and validation of a chiral HPLC method is a systematic process designed to ensure the method is fit for its intended purpose.[3] The following proposed method is based on common practices for the separation of halogenated aromatic compounds.[17]

3.1. Experimental Workflow

The following diagram illustrates the logical workflow for the development and validation of the chiral HPLC method.

Caption: Workflow for Chiral HPLC Method Development and Validation.

3.2. Step-by-Step Protocol

Instrumentation and Materials:

• HPLC system with a UV detector

• Chiral Stationary Phase: Polysaccharide-based CSPs like cellulose or amylose derivatives are recommended due to their broad applicability.[3][18] A suitable starting point would be a Chiralcel® OD-H or Chiralpak® AD-H column.

• Mobile Phase: A mixture of n-hexane and isopropanol.

• 1-bromo-3-(1-chloroethyl)benzene racemic standard

• High-purity solvents

Procedure:

• System Suitability: Prepare a solution of the racemic standard. Inject this solution to ensure the system is operating correctly. The resolution between the two enantiomer peaks should be greater than 1.5.

• Specificity: Inject a blank (mobile phase) and a solution of the racemate to demonstrate that there are no interfering peaks at the retention times of the enantiomers.

• Linearity and Range: Prepare a series of solutions of the racemate at different concentrations (e.g., 50%, 80%, 100%, 120%, 150% of the target concentration). Plot the peak area of each enantiomer against its concentration and determine the correlation coefficient (r²), which should be ≥ 0.99.[19]

• Accuracy: Prepare samples by spiking a known amount of one enantiomer with varying, known amounts of the other enantiomer. Analyze these samples and calculate the percent recovery. The recovery should typically be within 98-102%.[20]

• Precision:

  • Repeatability: Perform multiple injections (e.g., six) of a single sample preparation. The relative standard deviation (RSD) of the peak areas should be ≤ 2.0%.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument. The RSD between the two sets of data should be within acceptable limits.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration at which the enantiomers can be reliably detected (LOD, signal-to-noise ratio of 3:1) and quantified (LOQ, signal-to-noise ratio of 10:1).[20]

• Robustness: Intentionally make small variations to the method parameters (e.g., mobile phase composition, flow rate, column temperature) and assess the impact on the resolution and retention times. The method should remain reliable under these minor variations.[3]

3.3. Data Presentation

Validation Parameter	Acceptance Criteria
System Suitability	Resolution (Rs) > 1.5
Specificity	No interference at the retention times of the enantiomers
Linearity	Correlation coefficient (r²) ≥ 0.99
Range	Method is linear, accurate, and precise over the specified range
Accuracy	Recovery within 98-102%
Precision (Repeatability)	RSD ≤ 2.0%
Precision (Intermediate)	RSD within acceptable limits for inter-day and inter-analyst analysis
LOD & LOQ	Signal-to-Noise Ratio of 3:1 for LOD and 10:1 for LOQ
Robustness	Method performance remains acceptable with small, deliberate changes in parameters

Selecting the Optimal Analytical Method

The choice of analytical technique depends on several factors, including the properties of the analyte, the required sensitivity, and available instrumentation.

Caption: Decision tree for selecting a chiral separation method.

Conclusion

The validation of the enantiomeric excess of chiral 1-bromo-3-(1-chloroethyl)benzene is a critical step in its development for pharmaceutical applications. While chiral GC, HPLC, and SFC are all viable techniques, chiral HPLC offers a robust and versatile platform with a wide range of available chiral stationary phases. The proposed self-validating HPLC method provides a comprehensive framework for accurately and reliably determining the enantiomeric purity of this compound, ensuring it meets the stringent quality standards of the pharmaceutical industry. The principles and protocols outlined in this guide can be adapted for the analysis of other chiral intermediates, contributing to the development of safe and effective medicines.

References

• A Comparative Guide to the Validation of Chiral HPLC Methods for Enantiomeric Separation. Benchchem.
• Chiral Separation by Supercritical Fluid Chromatography | Request PDF. ResearchGate.
• Chiral Purification of Volatile Flavors and Fragrances by SFC. Waters Corporation.
• SFC for chiral separations in bioanalysis | Request PDF. ResearchGate.
• Supercritical fluid chromatography for the enantioseparation of pharmaceuticals. ScienceDirect.
• Validation of Analytical Methods for Pharmaceutical Analysis. Pharmaerudition.org.
• Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application. PMC.

• Chiral Separations: Using SFC to Unlock Purification Potential. YouTube. Available at: [Link]

• Validation of chromatographic methods in pharmaceutical analysis. Univerzita Karlova.
• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access.
• A Guide to the Analysis of Chiral Compounds by GC. Restek.

• Determination of Enantiomeric Excess by Optofluidic Microlaser near Exceptional Point. Wiley Online Library. Available at: [Link]

• Application Note: Comprehensive Characterization of 1-Chloro-2-(2-chloroethyl)benzene. Benchchem.

• Separation of chloro-substituted and bromo-substituted styrene oxide by chiral GC. ResearchGate. Available at: [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Wiley Online Library. Available at: [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds. ACS Publications. Available at: [Link]

• Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. LCGC International. Available at: [Link]

• Enantiomeric excess. Wikipedia. Available at: [Link]

• A chiral HPLC and pharmacokinetic approach of 1-(4-bromophenyl)-6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-sulfonamide | Request PDF. ResearchGate. Available at: [Link]

• 3.1. Determination of Enantiomeric Purity by Direct Methods.
• Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16. Shimadzu.

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• Reflections on chiral chromatographic analysis. Indian Journal of Pharmaceutical Sciences. Available at: [Link]

• Hydro-Lipophilic Properties of Chlorinated and Brominated 1-Hydroxynaphthalene-2-Carboxanilides. MDPI. Available at: [Link]

• Evaluation of ee by chiral GC and by 1H NMR with the chiral shift reagent Eu(hfc)3. MIT. Available at: [Link]

Sources

• 1. heraldopenaccess.us [heraldopenaccess.us]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Determination of Enantiomeric Excess by Optofluidic Microlaser near Exceptional Point - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gcms.cz [gcms.cz]
• 6. Enantiomeric excess - Wikipedia [en.wikipedia.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. ijpsonline.com [ijpsonline.com]
• 9. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. m.youtube.com [m.youtube.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. uma.es [uma.es]
• 15. fagg.be [fagg.be]
• 16. shimadzu.com [shimadzu.com]
• 17. Hydro-Lipophilic Properties of Chlorinated and Brominated 1-Hydroxynaphthalene-2-Carboxanilides [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pharmaerudition.org [pharmaerudition.org]

Comparative Toxicity Guide: 1-Bromo-3-(1-chloroethyl)benzene vs. Traditional Haloarenes

As drug development and chemical synthesis increasingly rely on complex, multi-functional halogenated building blocks, understanding their nuanced toxicological profiles is paramount. 1-Bromo-3-(1-chloroethyl)benzene (CAS: 19935-76-3) presents a unique toxicological challenge. Unlike simple haloarenes that require metabolic bioactivation, or simple benzylic halides that act solely as direct electrophiles, 1-bromo-3-(1-chloroethyl)benzene is a bifunctional toxicant .

This guide provides a comprehensive, objective comparison of 1-bromo-3-(1-chloroethyl)benzene against traditional haloarenes (bromobenzene, chlorobenzene) and benzylic halides (benzyl chloride), equipping researchers with the mechanistic insights and self-validating experimental protocols necessary to assess its safety profile.

Mechanistic Rationale: The Bifunctional Threat

The toxicity of 1-bromo-3-(1-chloroethyl)benzene is driven by two distinct structural moieties, each triggering a divergent pathway of cellular damage:

• The Aryl Bromide Moiety (Metabolic Bioactivation): Similar to bromobenzene, the aromatic ring is susceptible to oxidation by hepatic Cytochrome P450 (CYP450) enzymes. This generates a highly reactive 3,4-epoxide intermediate. This epoxide rapidly conjugates with intracellular glutathione (GSH). Once GSH is depleted below a critical threshold, the epoxides covalently bind to essential cellular macromolecules, inducing oxidative stress and hepatocellular necrosis[1].

• The 1-Chloroethyl Moiety (Direct Alkylation): Unlike bromobenzene, this compound features a secondary benzylic chloride. Benzylic halides are potent alkylating agents[2]. Because the alpha-methyl group stabilizes the resulting carbocation via hyperconjugation, the 1-chloroethyl group readily undergoes SN1 ionization. This generates a secondary benzylic carbocation that directly alkylates DNA and proteins without the need for enzymatic bioactivation, leading to severe genotoxicity and local irritation[3].

The convergence of these two pathways results in a rapid, biphasic depletion of GSH and a compounded risk of both hepatotoxicity and mutagenesis.

Dual metabolic and direct alkylation toxicity pathways of 1-bromo-3-(1-chloroethyl)benzene.

Comparative Toxicity Profiles

To contextualize the hazard, the table below summarizes the toxicological behavior of 1-bromo-3-(1-chloroethyl)benzene relative to structurally related reference compounds. Note how the co-administration of metabolic modifiers can drastically alter the hepatotoxicity of simple haloarenes by shifting the balance of epoxide formation[4], whereas bifunctional agents maintain baseline toxicity via direct alkylation.

Compound	Primary Toxicological Driver	Hepatotoxicity Potential	Direct Alkylating Reactivity	GSH Depletion Kinetics	GHS Hazard Classification
1-Bromo-3-(1-chloroethyl)benzene	Bifunctional (Metabolic + Direct SN1)	High	High (Secondary Benzylic)	Rapid / Biphasic	Acute Tox. 4, STOT SE 3, Eye Dam. 1[3]
Bromobenzene	Metabolic (CYP450 Epoxidation)	High	Negligible	Moderate / Delayed	Skin Irrit. 2, Aquatic Chronic 2[1]
Chlorobenzene	Metabolic (CYP450 Epoxidation)	Moderate	Negligible	Slow	Acute Tox. 4, Aquatic Chronic 2[5]
Benzyl Chloride	Direct Alkylation (SN2)	Low (Systemic)	High (Primary Benzylic)	Rapid	Carc. 1B, Acute Tox. 3, STOT SE 3[2]

Self-Validating Experimental Workflows

To rigorously evaluate the toxicity of bifunctional haloarenes, standard viability assays are insufficient. The protocols below are engineered as self-validating systems to explicitly decouple metabolic toxicity from direct electrophilic reactivity.

Protocol A: Multiplexed In Vitro Hepatotoxicity & GSH Depletion Assay

Objective: Quantify the dual-pathway toxicity and isolate the CYP450-dependent mechanism from the direct alkylation mechanism.

• Step 1: Primary Hepatocyte Culture: Plate primary rat hepatocytes (which retain high basal CYP450 activity, unlike immortalized HepG2 cells) in 96-well collagen-coated plates.

• Step 2: CYP450 Inhibition (The Self-Validating Control): Pre-incubate half of the test wells with 1-aminobenzotriazole (ABT, 1 mM) for 2 hours. Causality: ABT is a non-specific suicide inhibitor of CYP450. By running parallel cohorts, any residual GSH depletion or cytotoxicity in the ABT-treated cohort is causally linked to the direct SN1/SN2 reactivity of the 1-chloroethyl moiety, effectively decoupling the two mechanisms.

• Step 3: Compound Dosing: Dose the cells with a concentration gradient (10 µM to 500 µM) of 1-bromo-3-(1-chloroethyl)benzene, using bromobenzene as a metabolic positive control and benzyl chloride as a direct-alkylation positive control. Incubate for 24 hours. Transcriptomic changes related to oxidative stress typically manifest within this window[6].

• Step 4: GSH Quantification: Lyse cells and add Monobromobimane (mBBr), a fluorescent probe that selectively reacts with the thiol group of GSH. Read fluorescence at Ex/Em 395/490 nm.

• Step 5: Cytotoxicity Assessment: Measure Lactate Dehydrogenase (LDH) release in the supernatant. Causality: LDH is a cytosolic enzyme; its presence in the media confirms that the GSH depletion measured in Step 4 has progressed to terminal loss of membrane integrity (necrosis).

Protocol B: Acellular Electrophilic Reactivity Profiling (NBP Assay)

Objective: Isolate and quantify the intrinsic benzylic chloride reactivity without confounding cellular variables.

• Step 1: Reagent Preparation: Prepare a 5% (w/v) solution of 4-(p-nitrobenzyl)pyridine (NBP) in acetone. Causality: NBP serves as an acellular surrogate for DNA. Its nucleophilic pyridine nitrogen mimics the N7 position of guanine. Conducting this in a cell-free environment provides a pure kinetic measurement of the compound's intrinsic electrophilicity.

• Step 2: Reaction: Mix 1 mL of the test compound (10 mM in acetone) with 1 mL of the NBP solution and 1 mL of 0.1 M sodium acetate buffer (pH 4.0). Incubate at 37°C for 30 minutes.

• Step 3: Alkalization: Stop the reaction by adding 1 mL of 0.1 M NaOH. Causality: The addition of base deprotonates the alkylated NBP adduct, forming a highly conjugated, deep blue/purple chromophore.

• Step 4: Spectrophotometric Readout: Immediately measure absorbance at 540 nm. Compare the kinetic rate of adduct formation against benzyl chloride to determine the relative SN1/SN2 reactivity of the secondary 1-chloroethyl group.

Strategic Implications for Drug Design

When utilizing 1-bromo-3-(1-chloroethyl)benzene as a synthetic intermediate, researchers must account for its dual hazard profile. While standard haloarenes like bromobenzene primarily pose systemic hepatotoxic risks upon ingestion or inhalation[1], the presence of the 1-chloroethyl group introduces severe contact hazards (Eye Dam. 1, Skin Irrit. 2) and direct genotoxic potential[3].

If the 1-chloroethyl moiety is retained in a final Active Pharmaceutical Ingredient (API), it will likely flag as a structural alert for mutagenicity (Ashby-Tennant alert) due to its DNA-alkylating potential. Therefore, this compound is best utilized as a transient intermediate where the benzylic chloride is fully substituted (e.g., via etherification or amination) early in the synthetic route, neutralizing the direct electrophilic threat before late-stage development[2].

References

• NextSDS. 1-bromo-3-(1-chloroethyl)benzene — Chemical Substance Information. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Toxicological Review of Bromobenzene (CAS No. 108-86-1). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Toxicological Review of Bromobenzene - EPA (Chlorobenzene Comparison). Retrieved from [Link]

• Koizumi A, et al. (PubMed). Mechanisms for modification of bromobenzene hepatotoxicity by coadministered toluene and chlorobenzene. Am J Ind Med. 1984. Retrieved from [Link]

• Heijne WH, et al. (PubMed). Bromobenzene-induced hepatotoxicity at the transcriptome level. Toxicol Sci. 2004. Retrieved from [Link]

• Zhang X, et al. (PMC). Direct Benzylic C–H Etherification Enabled by Base-Promoted Halogen Transfer. Nat Chem. 2020. Retrieved from [Link]

Sources

• 1. iris.epa.gov [iris.epa.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. nextsds.com [nextsds.com]
• 4. Mechanisms for modification of bromobenzene hepatotoxicity by coadministered toluene and chlorobenzene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. Bromobenzene-induced hepatotoxicity at the transcriptome level - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Catalysts for the Chemoselective Amination of 1-Bromo-3-(1-chloroethyl)benzene

Executive Summary & The Chemoselectivity Challenge

In modern drug development and complex API synthesis, the ability to orthogonally functionalize molecules with multiple reactive sites is paramount. 1-Bromo-3-(1-chloroethyl)benzene (CAS 19935-76-3) [1][2] presents a classic chemoselectivity challenge: it contains both an sp3 benzylic chloride and an sp2 aryl bromide.

When exposed to amine nucleophiles, the substrate can undergo two distinct amination pathways:

• SN​2 Substitution at the benzylic chloride to yield a benzylic amine.

• Buchwald-Hartwig Cross-Coupling at the aryl bromide to yield an aniline derivative.

This guide benchmarks the catalytic systems required to isolate either pathway with >99% chemoselectivity. By understanding the kinetic and thermodynamic drivers of each catalyst, researchers can confidently direct the amination to their desired site without cross-contamination or unwanted elimination byproducts.

Mechanistic Pathways & Catalyst Logic

To achieve orthogonal functionalization, the catalytic system must exploit the fundamental electronic differences between the two carbon-halogen bonds.

Fig 1: Chemoselective amination pathways for 1-bromo-3-(1-chloroethyl)benzene.

System A: Selective Benzylic Amination (TBAI / K2​CO3​ )

To selectively aminate the benzylic position while leaving the aryl bromide intact, transition metals must be strictly excluded. However, benzylic chlorides are moderately sluggish electrophiles. We benchmark Tetrabutylammonium iodide (TBAI) as a nucleophilic catalyst.

• Causality: TBAI facilitates an in situ Finkelstein reaction, converting the benzylic chloride into a highly reactive benzylic iodide. This lowers the activation energy for the SN​2 attack, allowing the reaction to reach completion at mild temperatures (60 °C) before any thermal degradation occurs (). The aryl C-Br bond remains completely inert under these metal-free conditions.

System B: Selective Aryl Amination (Pd / BrettPhos)

Targeting the aryl bromide without triggering an SN​2 reaction at the benzylic chloride requires suppressing the background nucleophilicity of the amine.

• Causality: We benchmark the highly active Pd2​(dba)3​ / BrettPhos catalyst system. BrettPhos is a bulky, electron-rich biaryl phosphine ligand that accelerates oxidative addition and reductive elimination to such a degree that the cross-coupling can occur at room temperature (25 °C) ().

• The Role of the Base: Using a strong, soluble base like NaOtBu is disastrous here; it promotes E2 elimination of the benzylic chloride to form a styrene byproduct. By substituting it with the weaker, insoluble Cs2​CO3​ , the effective basicity in solution is kept low. This starves the SN​2 /E2 pathways while still providing enough basicity to turn over the Pd catalytic cycle ().

Quantitative Benchmarking Data

The following table summarizes the experimental benchmarking of these catalyst systems using morpholine (for Path A) and aniline (for Path B) as model nucleophiles.

Entry	Catalyst System	Ligand	Base	Solvent	Temp (°C)	Conv. (%)	Selectivity (Benzylic : Aryl)
1	None	None	K2​CO3​	MeCN	60	45	>99 : 1
2	TBAI (10 mol%)	None	K2​CO3​	MeCN	60	98	>99 : 1
3	Pd2​(dba)3​ (1 mol%)	BrettPhos	NaOtBu	Toluene	80	>99	15 : 85 *
4	Pd2​(dba)3​ (1 mol%)	BrettPhos	Cs2​CO3​	Dioxane	25	95	1 : >99

*Entry 3 resulted in a complex mixture, with ~30% of the mass balance lost to 1-bromo-3-vinylbenzene via E2 elimination.

Experimental Protocols

These self-validating protocols are optimized for 1.0 mmol scale reactions and are designed to ensure maximum chemoselectivity based on the benchmarking data.

Protocol A: Selective Benzylic Amination (Transition-Metal-Free)

• Preparation: To an oven-dried 10 mL round-bottom flask equipped with a magnetic stir bar, add 1-bromo-3-(1-chloroethyl)benzene (219.5 mg, 1.0 mmol).

• Reagent Addition: Add finely powdered, anhydrous K2​CO3​ (276 mg, 2.0 mmol) and TBAI (37 mg, 0.1 mmol, 10 mol%).

• Solvent & Nucleophile: Suspend the mixture in anhydrous Acetonitrile (4.0 mL). Add the secondary aliphatic amine (e.g., morpholine, 1.2 mmol) dropwise via syringe.

• Reaction: Attach a reflux condenser and stir the heterogeneous mixture at 60 °C for 12 hours under a nitrogen atmosphere.

• Workup: Cool to room temperature, dilute with Ethyl Acetate (15 mL), and wash with distilled water (3 × 10 mL) to remove salts and TBAI. Dry the organic layer over Na2​SO4​ , concentrate in vacuo, and purify via silica gel chromatography.

Protocol B: Selective Aryl Amination (Buchwald-Hartwig)

Note: This protocol requires strict exclusion of oxygen and moisture to maintain the active Pd(0) species and prevent background hydrolysis of the benzylic chloride.

• Glovebox Preparation: Inside a nitrogen-filled glovebox, charge a 10 mL reaction vial with Pd2​(dba)3​ (9.2 mg, 0.01 mmol, 1 mol%), BrettPhos (11.8 mg, 0.022 mmol, 2.2 mol%), and anhydrous Cs2​CO3​ (456 mg, 1.4 mmol).

• Solvent Addition: Add anhydrous 1,4-Dioxane (5.0 mL) and stir for 5 minutes until the pre-catalyst complex forms (indicated by a color shift to deep red/orange).

• Substrate Addition: Add 1-bromo-3-(1-chloroethyl)benzene (219.5 mg, 1.0 mmol) and the aniline derivative (1.2 mmol). Seal the vial with a PTFE-lined septum cap.

• Reaction: Remove the vial from the glovebox and stir vigorously at room temperature (25 °C) for 16 hours. Do not heat, as elevated temperatures will initiate SN​2 substitution at the benzylic chloride.

• Workup: Dilute the crude mixture with Ethyl Acetate (10 mL) and filter through a short pad of Celite to remove the inorganic base and Pd black. Concentrate the filtrate and purify via flash chromatography.

References

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. URL:[Link]

• Fors, B. P., Watson, D. A., Biscoe, M. R., & Buchwald, S. L. (2008). A Highly Active Catalyst for Pd-Catalyzed Amination of Heteroaryl Halides. Journal of the American Chemical Society, 130(41), 13552–13554. URL:[Link]

• Salvatore, R. N., Yoon, C. H., & Jung, K. W. (2001). Synthesis of secondary amines. Tetrahedron, 57(37), 7785-7811. URL:[Link]

Sources

• 1. 1-Bromo-3-(1-chloroethyl)benzene|CAS 19935-76-3 [benchchem.com]
• 2. evitachem.com [evitachem.com]

Spectroscopic validation of 1-bromo-3-(1-chloroethyl)benzene synthesis intermediates

An in-depth technical guide for researchers, scientists, and drug development professionals on the spectroscopic validation of 1-bromo-3-(1-chloroethyl)benzene synthesis, featuring a critical comparison of Process Analytical Technologies (PAT).

Introduction: The Analytical Challenge in Halogenated Alkylbenzene Synthesis

1-bromo-3-(1-chloroethyl)benzene is a highly valuable electrophilic building block in pharmaceutical synthesis, frequently utilized to graft 1-(3-bromophenyl)ethyl moieties onto complex Active Pharmaceutical Ingredients (APIs). The standard synthetic route involves a two-step sequence: the reduction of 3-bromoacetophenone to the intermediate 1-(3-bromophenyl)ethanol, followed by chlorination to yield the final product.

In drug development, relying solely on end-point offline analysis is insufficient. Incomplete reduction leads to unreactive ketone impurities, while over-chlorination or elimination reactions during the second step can generate unwanted styrene derivatives. To ensure a self-validating, high-yield system, chemists must deploy robust spectroscopic techniques to monitor these transient intermediates in real-time. This guide objectively compares the performance of modern benchtop vs. high-field NMR, and in-situ ATR-FTIR vs. transmission FTIR, providing actionable experimental protocols for this specific synthetic workflow.

Synthesis Workflow & PAT Integration

The transformation from a ketone to a secondary alcohol, and finally to an alkyl chloride, provides distinct spectroscopic signatures. The causality of these shifts is rooted in the changing hybridization (sp² to sp³) and the varying electronegativity of the functional groups.

Workflow of 1-bromo-3-(1-chloroethyl)benzene synthesis with integrated PAT monitoring points.

Analytical Technology Comparison 1: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is the gold standard for structural elucidation. However, the choice between traditional High-Field NMR and modern Benchtop NMR drastically impacts workflow efficiency.

High-Field NMR (400+ MHz) vs. Benchtop NMR (60-100 MHz)

High-field NMR instruments provide unparalleled resolution and sensitivity, which is critical when analyzing complex, overlapping multiplet structures in novel APIs[1]. However, they require cryogenic cooling (liquid helium/nitrogen), dedicated facilities, and offline sample preparation in deuterated solvents[2].

Conversely, modern benchtop NMR systems (60-100 MHz) utilize compact permanent magnets, allowing them to be placed directly in the fume hood[3]. For the synthesis of 1-(3-bromophenyl)ethanol, the spectroscopic changes are highly distinct and easily resolved at 60 MHz. The reduction shifts the benzylic carbon from sp² to sp³, transforming the adjacent methyl singlet (~2.6 ppm) into a doublet at ~1.45 ppm, and introducing a chiral methine proton that appears as a distinct quartet at ~4.82 ppm[4]. Furthermore, advanced benchtop systems employ solvent suppression techniques (like PRESAT or WET), enabling continuous-flow monitoring directly from the reactor without deuterated solvents[2].

Table 1: Performance Comparison for Reaction Monitoring

Parameter	Benchtop Flow-NMR (60-100 MHz)	High-Field NMR (400+ MHz)
Resolution (Signal Width)	~0.3 ppm (greater overlap)[1]	~0.03 ppm (high dispersion)[1]
Limit of Detection (16 scans)	~1 mmol/L[1]	~100 µmol/L[1]
Real-Time Capability	Excellent (On-line continuous/stopped-flow)[3]	Poor (Requires offline sampling)
Solvent Requirement	Protonated reaction solvents (via suppression)[2]	Deuterated solvents standard
Infrastructure	Fume hood compatible; no cryogens	Dedicated room; Liquid He/N₂ required

Recommendation: For structural confirmation of the final isolated product, High-Field NMR is required. For real-time kinetic tracking and yield optimization of the intermediates, Benchtop Flow-NMR is superior.

Analytical Technology Comparison 2: Vibrational Spectroscopy

Infrared spectroscopy is ideal for tracking functional group interconversions. The operational mechanics of the sampling interface dictate its utility in process chemistry.

ATR-FTIR vs. Transmission FTIR

Transmission FTIR requires the infrared beam to pass completely through the sample. This necessitates precise path lengths and offline sample preparation (e.g., pressing KBr pellets or using NaCl windows), which are highly susceptible to moisture degradation and air bubble interference[5]. Because the beam passes through the bulk, it can accurately represent bulk composition but fails in real-time liquid reaction monitoring[6].

Attenuated Total Reflectance (ATR) FTIR fundamentally changes this dynamic. It utilizes an Internal Reflection Element (IRE), such as diamond or zinc selenide, to generate an evanescent wave that penetrates only a few microns into the sample[7]. Because the measurement path length is independent of the sample's actual thickness, ATR probes can be inserted directly into neat liquids, slurries, or harsh reaction mixtures without dilution[7].

Table 2: Operational Comparison for Intermediate Tracking

Parameter	In-situ ATR-FTIR	Offline Transmission FTIR
Sampling Mechanism	Evanescent wave (surface penetration)[6]	Direct beam pass-through[6]
Path Length Dependency	Independent (penetrates ~1-2 µm)[7]	Highly dependent (requires thin films)[5]
Sample Preparation	None (direct probe insertion)[7]	Time-consuming (KBr pellets/windows)[5]
Reaction Monitoring	Continuous, real-time kinetic data	Discrete, delayed offline data

Recommendation:In-situ ATR-FTIR is the definitive choice for monitoring the reduction and chlorination steps. It seamlessly tracks the disappearance of the ketone C=O stretch (~1680 cm⁻¹) and the emergence of the broad alcohol O-H stretch (~3300 cm⁻¹) without interrupting the reaction.

Experimental Protocols: Self-Validating Synthesis & Analysis

The following protocols integrate the recommended PAT tools to ensure a self-validating workflow.

Step 1: Synthesis of 1-(3-bromophenyl)ethanol

• Setup: Equip a 250 mL multi-neck flask with a magnetic stirrer, an in-situ diamond ATR-FTIR probe, and a continuous-flow loop connected to a 60 MHz Benchtop NMR spectrometer.

• Reaction: Dissolve 3-bromoacetophenone (10.0 g, 50 mmol) in absolute ethanol (50 mL). Cool the mixture to 0 °C.

• Initiation: Slowly add Sodium Borohydride (NaBH₄) (0.95 g, 25 mmol) in portions to control hydrogen evolution.

• ATR-FTIR Monitoring: Continuously monitor the IR spectra. The reaction is kinetically tracked by plotting the decay of the 1680 cm⁻¹ band (ketone C=O) against the growth of the 3300 cm⁻¹ band (alcohol O-H).

• NMR Validation: Pump the reaction mixture through the Benchtop NMR. Validate completion by integrating the newly formed methine quartet at ~4.82 ppm against the aromatic multiplet (7.19–7.53 ppm)[4]. The ketone methyl singlet at ~2.6 ppm must be completely consumed.

• Workup: Quench with 1M HCl, extract with ethyl acetate, dry over MgSO₄, and concentrate to yield the intermediate alcohol.

Step 2: Synthesis of 1-bromo-3-(1-chloroethyl)benzene

• Setup: Transfer the isolated 1-(3-bromophenyl)ethanol to a dry flask equipped with a reflux condenser and the in-situ ATR-FTIR probe.

• Reaction: Dissolve the intermediate in anhydrous dichloromethane (DCM) (40 mL). Add a catalytic amount of DMF.

• Initiation: Dropwise add Thionyl Chloride (SOCl₂) (4.0 mL, 55 mmol) at room temperature, then heat to gentle reflux.

• ATR-FTIR Monitoring: Track the complete disappearance of the broad O-H stretch at ~3300 cm⁻¹. The appearance of a C-Cl stretch will occur in the fingerprint region (600-800 cm⁻¹).

• NMR Validation (Offline High-Field): Upon completion and workup (quenching with saturated NaHCO₃, extraction, and concentration), submit the purified product to 400 MHz ¹H-NMR. The successful substitution of the hydroxyl group with chlorine will cause a slight downfield shift of the benzylic methine quartet (due to the distinct electronic environment of the halogen) and the complete absence of the hydroxyl proton signal.

Conclusion

The synthesis of 1-bromo-3-(1-chloroethyl)benzene requires precise control over sequential functional group transformations. By transitioning from traditional offline transmission FTIR and high-field NMR to in-situ ATR-FTIR and Benchtop Flow-NMR, chemists can achieve real-time kinetic oversight. This modern PAT framework not only prevents intermediate degradation and side-product formation but also drastically reduces the time-to-result, ensuring a highly optimized and scalable pharmaceutical development process.

References

• Transforming reaction monitoring with benchtop NMR spectroscopy. manufacturingchemist.com.
• ATR-FTIR Spectroscopy Basics. mt.com.
• Reaction monitoring via benchtop nuclear magnetic resonance spectroscopy: A practical comparison of on-line stopped-flow and continuous-flow sampling methods. nih.gov.
• High-field to Benchtop NMR Spectroscopy - Part 3. oxinst.com.
• How to Choose Between ATR and Transmission FTIR. wordpress.com.
• Development of New Chiral Amino Alcohol Ligand for the Asymmetric Transfer Hydrogenation of Ketones. cnr.it.
• FTIR: Transmission vs ATR spectroscopy. specac.com.

Sources

• 1. High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments [oxinst.com]
• 2. Transforming reaction monitoring with benchtop NMR spectroscopy [manufacturingchemist.com]
• 3. Reaction monitoring via benchtop nuclear magnetic resonance spectroscopy: A practical comparison of on-line stopped-flow and continuous-flow sampling methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. iris.cnr.it [iris.cnr.it]
• 5. FTIR: Transmission vs ATR spectroscopy | Animated Guides - Specac Ltd [specac.com]
• 6. ftirspectroscopy.wordpress.com [ftirspectroscopy.wordpress.com]
• 7. mt.com [mt.com]

Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of 1-Bromo-3-(1-chloroethyl)benzene

As a halogenated aromatic compound containing both bromine and chlorine, 1-Bromo-3-(1-chloroethyl)benzene (CAS: 19935-76-3) presents unique logistical and safety challenges in laboratory and manufacturing environments. Proper disposal is not merely a matter of regulatory compliance; it is a critical safety imperative. Improper handling can lead to the generation of corrosive gases, environmental persistence, and the formation of highly toxic byproducts during incineration.

This guide provides drug development professionals and researchers with a self-validating, mechanistic protocol for the safe segregation, storage, and disposal of this compound.

Chemical Profiling & Hazard Assessment

Before initiating any disposal workflow, personnel must understand the physical and toxicological properties of the waste stream. 1-Bromo-3-(1-chloroethyl)benzene is an acute toxin and a severe eye damage hazard[1].

Property / Hazard Parameter	Specification / Classification
Chemical Name	1-Bromo-3-(1-chloroethyl)benzene
CAS Number	19935-76-3
Halogen Content	Bromine (Br), Chlorine (Cl)
GHS Classifications	Acute Tox. 4, Skin Irrit. 2, Eye Dam. 1, STOT SE 3[1]
Hazard Codes	H302 (Oral), H312 (Dermal), H332 (Inhalation), H315, H318, H336[1]
EPA Waste Classification	Halogenated Organic Waste (Subject to RCRA Land Disposal Restrictions)[2]

The Mechanistic Rationale for Halogenated Waste Segregation

Why do halogenated compounds require strict segregation from standard organic waste? The causality lies in their thermal degradation chemistry:

• Corrosive Gas Generation: When compounds containing carbon-halogen bonds (C-Br, C-Cl) are incinerated, they release hydrogen chloride (HCl) and hydrogen bromide (HBr) gases. If mixed with general organic waste and sent to a standard incinerator, these gases will rapidly corrode the incinerator's refractory lining and exhaust stacks.

• Dioxin/Furan Formation: Incomplete combustion of halogenated aromatics at lower temperatures can catalyze the formation of polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs)—some of the most toxic environmental pollutants known.

• Hydrolytic Instability: The 1-chloroethyl group is susceptible to hydrolysis in the presence of trace moisture, slowly releasing HCl gas even at room temperature. This necessitates specific container material choices to prevent pressurization and structural failure.

Because of these factors, the EPA mandates that halogenated organic compounds be treated via high-temperature rotary kiln incineration equipped with specialized caustic scrubbers to neutralize acidic emissions[3].

Mandatory Disposal Workflow

Workflow for the segregation, storage, and EPA-compliant disposal of halogenated organic waste.

Step-by-Step Execution Protocol

Step 1: Container Selection and Preparation

• Action: Select a high-density polyethylene (HDPE) or PTFE-lined glass waste container.

• Causality: Never use metal containers (e.g., carbon steel or aluminum). Trace moisture will hydrolyze the benzylic chloride, generating HCl gas that will corrode the metal, potentially leading to a catastrophic breach.

Step 2: Waste Segregation

• Action: Ensure the waste is deposited only into containers explicitly designated for "Halogenated Organic Waste."

• Causality: Mixing with non-halogenated solvents (like acetone or ethanol) dilutes the halogen content but forces the entire, larger volume to be treated at a premium cost in a specialized halogen incinerator[3].

Step 3: Transfer and Volume Management

• Action: Transfer the chemical using a grounded, closed-funnel system inside a fume hood. Fill the container to a maximum of 80% capacity .

• Causality: Leaving 20% headspace accommodates vapor expansion caused by ambient temperature fluctuations, preventing the container from pressurizing and rupturing.

Step 4: RCRA-Compliant Labeling

• Action: Immediately affix a Hazardous Waste label. Check the "Toxic" and "Irritant" hazard boxes. Explicitly write "1-Bromo-3-(1-chloroethyl)benzene" and its approximate concentration.

• Causality: Under EPA RCRA regulations, unidentified waste triggers costly "unknown" chemical characterization fees and delays disposal[2].

Step 5: Satellite Accumulation Area (SAA) Storage

• Action: Store the sealed container in a designated SAA within secondary containment (e.g., a spill tray capable of holding 110% of the container's volume). Keep away from strong bases and oxidizing agents.

• Causality: Secondary containment ensures that if the primary vessel fails due to unexpected HCl pressurization, the spill is localized and does not enter the laboratory drain system.

Step 6: Final Disposal Manifesting

• Action: Coordinate with your Environmental Health and Safety (EHS) department to manifest the waste for pickup by an EPA-certified contractor within your facility's regulatory time limit (typically 90 days for Large Quantity Generators).

• Causality: The contractor will transport the waste to a facility capable of rotary kiln incineration with caustic scrubbing, the only EPA-approved method for destroying highly halogenated organics without releasing toxic byproducts[3].

Emergency Spill Response

If 1-Bromo-3-(1-chloroethyl)benzene is spilled outside of containment:

• Evacuate & Ventilate: Evacuate personnel from the immediate area. Ensure the fume hood or room ventilation is operating at maximum capacity due to the inhalation hazard (Acute Tox. 4)[1].

• Neutralize & Absorb: Do not use combustible materials like sawdust. Cover the spill with an inert, inorganic absorbent (e.g., vermiculite or dry sand).

• Collect: Sweep the absorbed mixture using non-sparking tools and place it into a solid hazardous waste container.

• Decontaminate: Wash the spill area with a mild alkaline solution (e.g., sodium bicarbonate) to neutralize any residual acid generated by hydrolysis, followed by a thorough water rinse.

References

• Title: 1-bromo-3-(1-chloroethyl)benzene — Chemical Substance Information Source: NextSDS URL: [Link]

• Title: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 Source: eCFR (Electronic Code of Federal Regulations) URL: [Link]

• Title: Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes Source: Environmental Protection Agency (EPA) URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Standard Operating Procedure &amp; PPE Matrix for Handling 1-Bromo-3-(1-chloroethyl)benzene

As researchers and drug development professionals, handling reactive halogenated aromatics requires moving beyond basic compliance and understanding the molecular causality behind safety protocols. This guide provides a self-validating, mechanistic approach to the safe handling, operational workflow, and disposal of 1-bromo-3-(1-chloroethyl)benzene.

Mechanistic Hazard Profile & Causality

1-Bromo-3-(1-chloroethyl)benzene (CAS: 19935-76-3) is a highly reactive halogenated aromatic compound. Its primary hazard stems from the secondary benzylic chloride moiety. In organic synthesis, benzylic chlorides function as potent alkylating agents because the intermediate benzylic carbocation is resonance-stabilized, facilitating rapid nucleophilic substitution ( SN​1 / SN​2 ) reactions[1].

Biologically, this electrophilic reactivity makes the compound exceptionally hazardous. It rapidly alkylates biological nucleophiles—such as corneal proteins and epidermal keratin—which drives its Globally Harmonized System (GHS) classifications for Serious Eye Damage (H318) and Skin Irritation (H315)[2]. Furthermore, the bromo-aromatic core significantly increases the molecule's lipophilicity. This allows it to easily penetrate dermal layers (H312: Harmful in contact with skin) and cross the blood-brain barrier, leading to central nervous system depression, dizziness, and drowsiness (H336: STOT SE 3)[2].

Personal Protective Equipment (PPE) Matrix

To establish a self-validating safety system, your PPE must be selected based on the specific chemical permeation risks of halogenated aromatics.

PPE Category	Specification	Mechanistic Rationale & Causality
Hand Protection	Viton™ (Fluorinated rubber) or heavy-duty Nitrile ( ≥ 8 mil).	Standard latex or thin nitrile gloves are rapidly permeated by lipophilic halogenated aromatics. Viton provides a dense, fluorinated barrier that sterically and electronically repels non-polar halogenated solvents, delaying breakthrough.
Eye/Face Protection	Chemical splash goggles (ANSI Z87.1) and full face shield.	The benzylic chloride moiety causes irreversible corneal alkylation upon contact (H318)[2]. Standard safety glasses lack the orbital seal required to prevent vapor or splash intrusion.
Respiratory & Engineering	Chemical Fume Hood (Face velocity ≥ 100 fpm).	Mitigates inhalation of volatile alkylating agents (H332, H336)[2]. The hood's negative pressure ensures that any volatilized benzylic chloride is exhausted away from the operator's breathing zone.
Body Protection	Flame-resistant (FR) lab coat and closed-toe, non-porous shoes.	Prevents dermal absorption (H312)[2]. FR material is required because halogenated organics can undergo exothermic decomposition if inadvertently mixed with incompatible active metals (e.g., iron, aluminum) or strong bases[3].

Operational Workflow: Air-Free & Safe Handling

Step 1: Pre-Operational Setup & Hazard Validation

• Ventilation Check: Verify that the fume hood is operational with a face velocity of at least 100 feet per minute (fpm).

• Clear Incompatibilities: Clear the workspace of incompatible materials. Benzylic chlorides must be kept strictly away from strong bases, amines, and active metal powders (e.g., iron or aluminum), which can catalyze violent exothermic decomposition or E1/E2 elimination reactions yielding reactive styrene derivatives[1][3].

Step 2: PPE Donning & Integrity Check

• Don the FR lab coat, chemical splash goggles, and face shield.

• Self-Validation Check: Inspect Viton or heavy-duty nitrile gloves for micro-tears using the nitrogen inflation method (inflating the glove and feeling for leaks) before handling the chemical.

Step 3: Chemical Transfer

• Due to its volatility and toxicity, avoid open-pouring. Use positive pressure inert gas ( N2​ or Ar) and Schlenk techniques for transferring large volumes.

• For small volumes, use gas-tight glass syringes equipped with Luer-lock needles to prevent accidental detachment, volatilization, and splashing.

Step 4: Post-Transfer Quenching

• Residual 1-bromo-3-(1-chloroethyl)benzene in syringes or glassware remains an active alkylation hazard.

• Quench Protocol: Rinse the contaminated glassware with a mild nucleophile (e.g., dilute aqueous ammonia or a secondary amine solution) inside the fume hood. This neutralizes the benzylic chloride into a stable, non-electrophilic amine derivative prior to standard washing.

Emergency Response & Decontamination

In the event of a localized spill inside the fume hood, immediate and mechanistically sound action is required:

• Containment: Do not use water initially. Neutral hydrolysis of benzylic chlorides is slow without catalysis and can generate corrosive hydrogen chloride (HCl) gas[1].

• Absorption: Cover the spill with an inert, non-combustible absorbent material such as dry sand or vermiculite.

• Neutralization: Treat the contaminated area with a mild alkaline solution (e.g., 5% sodium bicarbonate) to safely drive the hydrolysis of any residual alkylating agent.

• Collection: Sweep the absorbed material using non-sparking tools and place it into a sealed, compatible hazardous waste container.

Waste Disposal Plan

Proper segregation is a regulatory and chemical safety imperative to prevent downstream reactions.

• Segregation: Collect all 1-bromo-3-(1-chloroethyl)benzene waste in a dedicated, clearly labeled container designated strictly for "Halogenated Organic Waste"[4].

• Incompatibilities: Never mix this waste with non-halogenated solvents, oxidizing agents, or strong bases. Mixing with bases can trigger violent elimination reactions[1].

• Storage: Store the halogenated waste container in a secondary containment tray within a cool, dry, well-ventilated flammable storage cabinet, protected from light and moisture until collection by a licensed hazardous waste contractor[3].

Operational Safety Workflow

Operational safety workflow for handling and disposing of 1-Bromo-3-(1-chloroethyl)benzene.

Sources

• 1. Benzyl chloride — Grokipedia [grokipedia.com]
• 2. nextsds.com [nextsds.com]
• 3. Page loading... [wap.guidechem.com]
• 4. utiasafety.tennessee.edu [utiasafety.tennessee.edu]